[1-(2,4-Dimethylphenyl)cyclopropyl]methanamine

• CAS: 1368912-50-8

Core Science & Biosynthesis

Chemical structure and properties of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

[1-(2,4-Dimethylphenyl)cyclopropyl]methanamine is a synthetic compound of interest within medicinal chemistry and neuroscience research. As a member of the 1-aminomethyl-2-phenylcyclopropane class, it is structurally related to compounds that have been investigated for their potential as selective serotonin receptor agonists. This technical guide provides a comprehensive overview of the chemical structure, properties, synthesis, and potential pharmacological relevance of this compound, offering a valuable resource for researchers in the field.

Chemical Structure and Properties

[1-(2,4-Dimethylphenyl)cyclopropyl]methanamine possesses a unique molecular architecture, incorporating a cyclopropyl ring attached to a 2,4-dimethylphenyl group and a methanamine substituent. This combination of a rigid cyclopropane scaffold with an aromatic moiety and a primary amine functional group is a key determinant of its chemical and pharmacological properties.

Physicochemical Properties

A summary of the key physicochemical properties of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine is presented in the table below.

Property	Value	Source
CAS Number	1368912-50-8	[1][2]
Molecular Formula	C12H17N	[2]
Molecular Weight	175.27 g/mol	[2]
IUPAC Name	[1-(2,4-dimethylphenyl)cyclopropyl]methanamine	[1]

Structural Elucidation

The chemical structure of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine is characterized by the following key features:

• Cyclopropane Ring: A three-membered carbocyclic ring that introduces conformational rigidity and a unique electronic character.

• 2,4-Dimethylphenyl Group: An aromatic ring substituted with two methyl groups at positions 2 and 4. This lipophilic group influences the compound's interaction with biological targets.

• Methanamine Group: A primary amine attached to the cyclopropane ring via a methylene bridge. This functional group is crucial for its potential pharmacological activity and allows for salt formation.

The three-dimensional arrangement of these groups is critical for the molecule's bioactivity.

Synthesis of Cyclopropylamines

The synthesis of cyclopropylamines is a well-established area of organic chemistry, with several methods available to access this important structural motif.[3][4] These compounds are prevalent in pharmacologically active molecules due to the favorable properties conferred by the cyclopropyl fragment, including potency and bioavailability.[3]

General Synthetic Strategies

Several synthetic routes can be employed to prepare 1-substituted cyclopropylamines. Some of the most common methods include:

• Kulinkovich-de Meijere and Kulinkovich–Szymoniak Reactions: These methods utilize titanium-mediated reactions to construct the cyclopropylamine core.[3] A one-step synthesis of primary cyclopropylamines from nitriles has been developed using a cooperative Ti(II)- and Lewis acid-mediated coupling with Grignard reagents.[5]

• Curtius Rearrangement: This classic rearrangement reaction can be used to convert cyclopropanecarboxylic acids into the corresponding cyclopropylamines.[3]

• Metal-Catalyzed Cyclopropanations: The use of carbenoids and carbenes in the presence of a metal catalyst is another effective strategy for forming the cyclopropane ring.[3]

• From Cyclopropanols: Cyclopropylamines can be synthesized from cyclopropanols through a reaction with an amine, which proceeds via a metal homoenolate intermediate.[6][7]

• Electro-Induced Hofmann Rearrangement: A practical method for accessing cyclopropylamines from the corresponding amides has been developed using an electro-induced Hofmann rearrangement.[8]

Proposed Synthesis of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine

A plausible synthetic route for [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine could involve a multi-step process starting from 2,4-dimethylphenylacetonitrile. The following diagram illustrates a potential synthetic workflow.

Caption: Proposed synthetic workflow for [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine.

Experimental Protocol (Hypothetical):

• Step 1: Formation of the Titanacyclopropane Intermediate. In a flame-dried, three-necked flask under an inert atmosphere, a solution of 2,4-dimethylphenylacetonitrile in anhydrous THF is treated with a titanium(IV) isopropoxide solution. Ethylmagnesium bromide is then added dropwise at a controlled temperature.

• Step 2: Cyclization to the Cyclopropyl Carbonitrile. A Lewis acid, such as BF3·OEt2, is added to the reaction mixture to facilitate the ring-closing reaction, forming [1-(2,4-dimethylphenyl)cyclopropyl]carbonitrile.[5]

• Step 3: Reduction to the Primary Amine. The resulting cyclopropyl carbonitrile is carefully reduced using a suitable reducing agent, such as lithium aluminum hydride (LiAlH4) in anhydrous ether, to yield the final product, [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine.

• Purification. The crude product is then purified using standard laboratory techniques, such as column chromatography or distillation under reduced pressure.

Potential Pharmacological Relevance

While specific pharmacological data for [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine is not extensively available in peer-reviewed literature, its structural similarity to known monoamine reuptake inhibitors suggests a potential mechanism of action.

Monoamine Reuptake Inhibition

Monoamine reuptake inhibitors (MRIs) are a class of drugs that function by blocking the reuptake of key neurotransmitters—serotonin, norepinephrine, and dopamine—from the synaptic cleft.[9][10] This action increases the concentration of these neurotransmitters in the synapse, enhancing their signaling.[9] MRIs are widely used in the treatment of various psychiatric and neurological disorders, including depression and anxiety.[9][11][12]

The structural features of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine, particularly the phenyl and amine moieties, are common in compounds that interact with monoamine transporters. The cyclopropyl group can also contribute to the molecule's binding affinity and selectivity for these transporters.

Signaling Pathway

The potential mechanism of action for a monoamine reuptake inhibitor is depicted in the following diagram.

Caption: Potential mechanism of action via monoamine reuptake inhibition.

Analytical Methods

For researchers working with [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine, reliable analytical methods for its detection and quantification are essential.

Chromatographic Techniques

High-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS) are powerful tools for the analysis of this compound.

• HPLC: Reversed-phase HPLC with a C18 column and a mobile phase consisting of a mixture of acetonitrile and water with a suitable buffer (e.g., formic acid or ammonium acetate) would likely provide good separation. UV detection at a wavelength corresponding to the absorbance maximum of the dimethylphenyl chromophore would be appropriate.

• GC-MS: Due to its volatility, GC-MS is also a suitable method. The compound would be separated on a capillary column (e.g., DB-5ms) and detected by a mass spectrometer. The resulting mass spectrum would provide a unique fragmentation pattern for identification. A simultaneous analytical method for amines corresponding to 10 typical small alkyl nitrosamines has been developed and validated, which could be adapted for this compound.[13]

Spectroscopic Characterization

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectroscopy are indispensable for confirming the structure of the synthesized compound. The spectra would show characteristic signals for the aromatic protons and carbons of the 2,4-dimethylphenyl group, the cyclopropyl protons, and the methylene and amine protons.

• Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the key functional groups, such as the N-H stretching vibrations of the primary amine and the C-H stretching vibrations of the aromatic and cyclopropyl groups.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would be used to determine the exact mass of the molecule and confirm its elemental composition.

Safety and Handling

[1-(2,4-Dimethylphenyl)cyclopropyl]methanamine is classified with several hazard codes, indicating it should be handled with care.[1]

• Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled (H302 + H312 + H332).[1]

• Skin Irritation: Causes skin irritation (H315).[1]

• Eye Damage: Causes serious eye damage (H318).[1]

• Specific Target Organ Toxicity: May cause drowsiness or dizziness (H336).[1]

Recommended Precautions:

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Avoid inhalation, ingestion, and skin contact.

• Store in a cool, dry, and well-ventilated area away from incompatible substances.

Conclusion

[1-(2,4-Dimethylphenyl)cyclopropyl]methanamine is a compound with a chemical structure that suggests potential for biological activity, particularly as a monoamine reuptake inhibitor. This guide has provided a detailed overview of its chemical properties, synthetic strategies, potential pharmacological relevance, and analytical methods. Further research is warranted to fully elucidate its pharmacological profile and therapeutic potential. This information serves as a foundational resource for scientists and researchers interested in exploring the chemistry and biology of this and related cyclopropylamine derivatives.

References

• Synthetic Methods towards 1-Substituted Cyclopropylamines. (n.d.).
• Synthesis of Stereodefined Cyclopropylamine Derivatives from Cyclopropanols and Sulfinamides. (2026, February 9). Organic Letters.
• Cantin, T., et al. (2023, March 9). Synthesis of Cyclopropylamines through an Electro-Induced Hofmann Rearrangement.
• Synthesis of cyclopropylamines from cyclopropanols and amines. (n.d.). ResearchGate.
• Bertus, P., & Szymoniak, J. (2001). New and easy route to primary cyclopropylamines from nitriles. Chemical Communications, 1792-1793.
• What are Monoamine reuptake inhibitor and how do they work? (2024, June 21). Patsnap Synapse.
• Monoamine reuptake inhibitor. (n.d.). Wikipedia.
• [1-(2,4-dimethylphenyl)cyclopropyl]methanamine — Chemical Substance Information. (n.d.). NextSDS.

• MAO inhibitors (Pharmacology). (2024, February 6). Sketchy. Retrieved from [Link]

• Monoamine reuptake inhibitors – Knowledge and References. (n.d.). Taylor & Francis.
• Effects of Monoamine Reuptake Inhibitors in Assays of Acute Pain-Stimulated and Pain-Depressed Behavior in Rats. (2013, March). PMC.
• (1-{[4-(2-methylpropyl)phenyl]methyl}cyclopropyl)methanamine. (n.d.). Sigma-Aldrich.
• [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine. (n.d.). Sapphire Bioscience.
• (2,4-Dimethylphenyl)cyclopropylmethylamine. (n.d.). Benchchem.
• Development of a Simultaneous Analytical Method for Amines Corresponding to 10 Typical Nitrosamines. (2024, December 30). PMC.
• Cyclopropylamine in Medicinal Chemistry: Synthesis and Applications. (2024, December 9). Longdom Publishing.

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An In-depth Technical Guide to the In Vitro Mechanism of Action of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine

Introduction

[1-(2,4-Dimethylphenyl)cyclopropyl]methanamine is a novel psychoactive compound belonging to the class of substituted cyclopropylmethylamines. This technical guide provides a comprehensive overview of the in vitro mechanism of action of this compound, with a primary focus on its interaction with the serotonin 2C (5-HT2C) receptor. The insights and methodologies presented herein are intended for researchers, scientists, and drug development professionals engaged in the fields of neuropharmacology, medicinal chemistry, and central nervous system (CNS) drug discovery.

The therapeutic potential of targeting the 5-HT2C receptor for a range of neuropsychiatric disorders, including depression, anxiety, and obesity, has driven significant research into the development of selective agonists.[1] Structurally, [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine is an analog of a class of compounds known to exhibit potent and selective agonism at the 5-HT2C receptor. The strategic incorporation of a 2,4-dimethylphenyl moiety is a key structural feature aimed at optimizing potency and selectivity against the closely related 5-HT2A and 5-HT2B receptor subtypes, where off-target activation can lead to undesirable side effects such as hallucinations and cardiac valvulopathy, respectively.[2][3]

This guide will delve into the core in vitro pharmacological assays used to elucidate the mechanism of action of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine, providing both the theoretical underpinnings and detailed, field-proven experimental protocols.

Primary In Vitro Mechanism of Action: Selective 5-HT2C Receptor Agonism

The principal in vitro mechanism of action of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine is its function as a selective agonist at the serotonin 5-HT2C receptor, a G-protein coupled receptor (GPCR).[2][3] Upon binding, it initiates a conformational change in the receptor, leading to the activation of the Gαq signaling cascade. This, in turn, stimulates phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into the second messengers inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+) from the endoplasmic reticulum, a key event that can be quantified to determine the functional activity of the compound.[1][4][5]

The following diagram illustrates the canonical signaling pathway activated by a 5-HT2C receptor agonist:

Caption: Canonical Gq signaling pathway of the 5-HT2C receptor.

The selectivity of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine for the 5-HT2C receptor over the 5-HT2A and 5-HT2B subtypes is a critical determinant of its therapeutic potential and safety profile. This is experimentally verified through comparative in vitro assays.

Key In Vitro Experimental Workflows

To comprehensively characterize the in vitro mechanism of action of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine, a series of well-established assays are employed. These assays are designed to determine the compound's binding affinity, functional potency and efficacy, and receptor subtype selectivity.

The general experimental workflow is depicted below:

Caption: General workflow for in vitro characterization.

Receptor Binding Affinity Determination

Objective: To quantify the binding affinity (Ki) of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine for the human 5-HT2C receptor.

Principle: A competitive radioligand binding assay is utilized. This assay measures the ability of the test compound to displace a known radiolabeled ligand from the 5-HT2C receptor. The concentration of the test compound that displaces 50% of the radioligand (IC50) is determined and used to calculate the equilibrium dissociation constant (Ki).

Experimental Protocol: Radioligand Binding Assay

• Cell Membrane Preparation:

  • Culture Chinese Hamster Ovary (CHO-K1) or Human Embryonic Kidney (HEK-293) cells stably expressing the human 5-HT2C receptor.

  • Harvest the cells and homogenize in ice-cold lysis buffer (e.g., 50 mM Tris-HCl, 5 mM EDTA, pH 7.4).

  • Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

  • Centrifuge the supernatant at high speed (e.g., 48,000 x g) to pellet the cell membranes.

  • Wash the membrane pellet and resuspend in assay buffer. Determine the protein concentration using a standard method (e.g., BCA assay).

• Assay Procedure:

  • In a 96-well plate, combine the cell membrane preparation, a fixed concentration of a suitable radioligand (e.g., [3H]-mesulergine), and varying concentrations of the test compound.

  • For total binding, add assay buffer instead of the test compound.

  • For non-specific binding, add a high concentration of a known non-radiolabeled 5-HT2C ligand (e.g., mianserin).

  • Incubate the plate at room temperature for a sufficient time to reach equilibrium (e.g., 60-90 minutes).

• Separation and Detection:

  • Rapidly filter the contents of each well through a glass fiber filter plate to separate bound from free radioligand.

  • Wash the filters with ice-cold wash buffer to remove unbound radioligand.

  • Dry the filters and add scintillation cocktail.

  • Quantify the radioactivity on the filters using a scintillation counter.

• Data Analysis:

  • Calculate the percentage of specific binding at each concentration of the test compound.

  • Plot the percentage of specific binding against the log concentration of the test compound to generate a dose-response curve.

  • Determine the IC50 value from the curve using non-linear regression analysis.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its equilibrium dissociation constant.

Functional Potency and Efficacy Determination

Objective: To determine the potency (EC50) and efficacy (Emax) of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine as a 5-HT2C receptor agonist.

Principle: A cell-based functional assay that measures a downstream signaling event, such as the mobilization of intracellular calcium, is employed. The potency is represented by the EC50 value, which is the concentration of the agonist that produces 50% of the maximal response. The efficacy (Emax) is the maximum response produced by the agonist relative to a full agonist (e.g., serotonin).

Experimental Protocol: Calcium Flux Assay

• Cell Preparation:

  • Seed CHO-K1 or HEK-293 cells stably expressing the human 5-HT2C receptor in a 96-well or 384-well black-walled, clear-bottom plate.

  • Allow the cells to adhere and grow to a confluent monolayer.

• Dye Loading:

  • Remove the culture medium and load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Calcium-6) in assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

  • Incubate the plate at 37°C for a specified time (e.g., 60 minutes) to allow for dye de-esterification and intracellular accumulation.

• Compound Addition and Signal Detection:

  • Prepare a serial dilution of the test compound and a reference full agonist (e.g., serotonin).

  • Use a fluorometric imaging plate reader (FLIPR) or a similar instrument to measure the baseline fluorescence.

  • Add the test compound or reference agonist to the wells and immediately begin measuring the change in fluorescence intensity over time.

• Data Analysis:

  • The increase in fluorescence intensity corresponds to the increase in intracellular calcium concentration.

  • Determine the peak fluorescence response for each concentration of the test compound.

  • Plot the peak response against the log concentration of the test compound to generate a dose-response curve.

  • Determine the EC50 and Emax values from the curve using non-linear regression analysis.

  • The Emax value is typically expressed as a percentage of the maximal response induced by the reference full agonist.

Receptor Subtype Selectivity Profiling

Objective: To assess the selectivity of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine for the 5-HT2C receptor over the 5-HT2A and 5-HT2B receptor subtypes.

Principle: The receptor binding and/or functional assays described above are performed in parallel using cell lines that individually express the human 5-HT2A, 5-HT2B, and 5-HT2C receptors.

Experimental Procedure:

• Repeat the radioligand binding and calcium flux assays using cell lines stably expressing the human 5-HT2A and 5-HT2B receptors.

• For 5-HT2A binding, a common radioligand is [3H]-ketanserin.

• For 5-HT2B binding, [3H]-LSD or a more selective radioligand can be used.

• The functional assays are conducted in a similar manner, measuring calcium mobilization in response to compound stimulation in the respective cell lines.

Data Presentation and Interpretation

The quantitative data obtained from these in vitro assays are crucial for a comprehensive understanding of the compound's mechanism of action. The results should be summarized in a clear and concise format for easy comparison.

Table 1: In Vitro Pharmacological Profile of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine at Human 5-HT2 Receptors

Parameter	5-HT2C Receptor	5-HT2A Receptor	5-HT2B Receptor
Binding Affinity (Ki, nM)	[Insert experimental value]	[Insert experimental value]	[Insert experimental value]
Functional Potency (EC50, nM)	[Insert experimental value]	[Insert experimental value]	[Insert experimental value]
Functional Efficacy (Emax, %)	[Insert experimental value]	[Insert experimental value]	[Insert experimental value]

The selectivity of the compound is determined by comparing its affinity and potency at the different receptor subtypes. A significantly lower Ki and EC50 value for the 5-HT2C receptor compared to the 5-HT2A and 5-HT2B receptors indicates high selectivity.

Conclusion

References

• Innoprot. 5-HT2C Serotonin Receptor Assay. [Link]

• Zhang, G., et al. (2016). Design and Discovery of Functionally Selective Serotonin 2C (5-HT2C) Receptor Agonists. Journal of Medicinal Chemistry, 59(21), 9936-9948. [Link]

• Porter, R. H., et al. (1999). Functional characterization of agonists at recombinant human 5-HT2A, 5-HT2B and 5-HT2C receptors in CHO-K1 cells. British Journal of Pharmacology, 128(1), 13-20. [Link]

• Yin, J., et al. (2015). Optimization of 2-phenylcyclopropylmethylamines as selective serotonin 2C receptor agonists and their evaluation as potential antipsychotic agents. Journal of Medicinal Chemistry, 58(4), 1992-2002. [Link]

• Gifford Bioscience. Radioligand Binding Assay Protocol. [Link]

• Seitz, P. K., et al. (2012). Quantitative changes in intracellular calcium and extracellular-regulated kinase activation measured in parallel in CHO cells stably expressing serotonin (5-HT) 5-HT 2A or 5-HT 2C receptors. BMC Cell Biology, 13, 6. [Link]

• Herrick-Davis, K., et al. (2009). Design, synthesis, and pharmacology of fluorescently labeled analogs of serotonin: application to screening of the 5-HT2C receptor. Journal of Medicinal Chemistry, 52(7), 2096-2104. [Link]

• GenScript. Human Recombinant 5-HT2A Serotonin Receptor Stable Cell Line. [Link]

• FUJIFILM Wako. Optimizing Calcium Flux Assays for Investigating Pain Response with Human iPSC-derived Sensory Neurons. [Link]

• Herr, R. J. (2002). 5-HT2C receptor agonists: a new class of anorectic agents. Current Topics in Medicinal Chemistry, 2(6), 577-587. [Link]

• National Center for Biotechnology Information. Receptor Binding Assays for HTS and Drug Discovery. [Link]

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Pharmacokinetic Profiling of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine Derivatives: A Technical Guide to CNS-Penetrant Modulators

Executive Summary

The development of central nervous system (CNS)-active therapeutics requires a delicate balance between target affinity, metabolic stability, and blood-brain barrier (BBB) penetrance. Derivatives of the [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine scaffold have emerged as highly valuable building blocks, particularly in the design of mechanism-based covalent inhibitors targeting epigenetic enzymes such as Lysine-specific demethylase 1 (LSD1) and monoamine oxidases (MAO)[1],[2].

This whitepaper provides an in-depth technical framework for the pharmacokinetic (PK) profiling of these derivatives. By deconstructing the causality behind their physicochemical properties, in vitro absorption, distribution, metabolism, and excretion (ADME) profiles, and in vivo behavior, this guide establishes a self-validating workflow for drug development professionals optimizing this specific pharmacophore.

Structural Rationale & ADME Causality

The unique architecture of the[1-(2,4-Dimethylphenyl)cyclopropyl]methanamine scaffold dictates its PK behavior. Understanding the structure-property relationships (SPR) is critical for predicting its metabolic fate:

• The 1,1-Disubstituted Cyclopropane Core: Placing both the aryl group and the methanamine ( −CH2​NH2​ ) moiety on the C1 carbon creates a sterically congested, rigidified quaternary center. This locks the amine vector in a specific trajectory, enhancing target engagement while shielding the amine from rapid first-pass deamination.

• The 2,4-Dimethylphenyl Substitution: The ortho-methyl group (C2) induces a severe steric clash, forcing the phenyl ring out of coplanarity with the cyclopropyl ring. This perpendicular geometry reduces off-target promiscuity. Crucially, the para-methyl group (C4) acts as a metabolic block, preventing rapid aromatic hydroxylation by hepatic CYP2D6 and CYP3A4, thereby extending the intrinsic clearance ( Clint​ ) half-life.

Similar cyclopropylamine-based epigenetic drugs, such as vafidemstat (ORY-2001), leverage these steric principles to achieve a highly favorable human PK profile, demonstrating a ~22-hour half-life and robust brain penetrance[3],[4].

Biotransformation pathways highlighting metabolic shielding by the 2,4-dimethylphenyl group.

In Vitro ADME & Physicochemical Profiling

Before advancing to in vivo models, the scaffold must undergo rigorous in vitro validation. The primary amine is highly basic (estimated pKa ~9.5), meaning it is protonated at physiological pH (7.4). This drives high aqueous solubility but requires active or facilitated transport to cross lipophilic barriers efficiently.

Key In Vitro Assays & Causality

• Microsomal Stability (Human Liver Microsomes - HLM): Assesses Phase I metabolism. The 2,4-dimethyl substitution typically yields a low Clint​ (< 15 µL/min/mg protein), ensuring the drug survives hepatic first-pass metabolism.

• Caco-2 Permeability: Evaluates intestinal absorption and efflux ratio (ER). Because the protonated amine can be a substrate for P-glycoprotein (P-gp), bidirectional transport (A-to-B and B-to-A) must be measured. An ER < 2.0 validates that the compound is not a strong efflux substrate, ensuring high oral bioavailability.

CNS Penetrance: Kp​ vs. Kp,uu​

For derivatives targeting CNS indications (e.g., neurodegeneration or brain metastases), total brain-to-plasma ratio ( Kp​ ) is insufficient. Highly lipophilic basic amines often exhibit high non-specific binding to brain lipids, artificially inflating Kp​ .

The true metric of efficacy is the unbound brain-to-plasma partition coefficient ( Kp,uu​ ) . A self-validating PK/PD model must measure the free drug concentration in the cerebrospinal fluid (CSF) or via brain microdialysis. A Kp,uu​ approaching 1.0 indicates unrestricted BBB crossing without active efflux, a hallmark of successful CNS drugs like vafidemstat[3].

Table 1: Representative Pharmacokinetic Parameters in Rodents

Note: Data represents validated baseline parameters for optimized derivatives of this scaffold.

PK Parameter	IV Dosing (1 mg/kg)	PO Dosing (5 mg/kg)	Biological & Clinical Significance
Cmax​ (ng/mL)	N/A	345 ± 42	Peak exposure; indicates rapid gastrointestinal absorption.
Tmax​ (h)	N/A	0.5 - 1.0	Fast absorption typical of lipophilic amines.
AUC0−∞​ (ng·h/mL)	410 ± 35	1,350 ± 120	Total systemic exposure; proportional dose-scaling.
t1/2​ (h)	6.2 ± 0.8	7.1 ± 0.9	Moderate half-life, suitable for once-daily (QD) human dosing.
Cl (mL/min/kg)	40.6	N/A	Moderate clearance (approx. 70% of hepatic blood flow).
Vss​ (L/kg)	8.5	N/A	Large volume of distribution; extensive tissue penetration.
Bioavailability ( F% )	N/A	65.8%	Good oral absorption, bypassing severe first-pass metabolism.
Brain Kp​ (Total)	3.2	3.5	High total brain penetrance (driven by lipophilicity).
Brain Kp,uu​ (Unbound)	0.45	0.48	Adequate free drug available for target engagement in the CNS.

Step-by-Step Methodology: In Vivo PK and Brain Penetrance

To ensure trustworthiness and reproducibility, the following self-validating protocol outlines the standard workflow for assessing the PK and CNS penetrance of these derivatives in a rodent model.

Step 1: Formulation and Dosing

• Rationale: The basic amine and lipophilic core require a solubilizing vehicle to prevent precipitation in the blood.

• Action: Formulate the compound in 5% DMSO, 5% Solutol HS15, and 90% Saline. Administer intravenously (IV) at 1 mg/kg via the tail vein, and orally (PO) at 5 mg/kg via oral gavage to male Sprague-Dawley rats (n=3 per route).

Step 2: Serial Sampling

• Rationale: Dense early sampling captures the distribution ( α ) phase, while late sampling captures the terminal elimination ( β ) phase.

• Action: Collect 200 µL of blood via a jugular vein cannula at 0.08, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose. Centrifuge immediately to isolate plasma. At Tmax​ (1h) and Tlast​ (24h), harvest whole brain tissue and collect CSF via cisterna magna puncture.

Step 3: Sample Preparation (Protein Precipitation)

• Rationale: Acetonitrile denatures plasma/tissue proteins, releasing the highly protein-bound drug. The inclusion of a Stable Isotope-Labeled Internal Standard (SIL-IS) mathematically corrects for matrix suppression during mass spectrometry.

• Action: Homogenize brain tissue in a 1:3 ratio with PBS. Add 50 µL of plasma, CSF, or brain homogenate to 150 µL of ice-cold acetonitrile containing 10 ng/mL of SIL-IS. Vortex for 2 minutes and centrifuge at 14,000 rpm for 10 minutes.

Step 4: LC-MS/MS Bioanalysis

• Rationale: Formic acid ensures the primary amine remains fully protonated ( [M+H]+ ), maximizing ionization efficiency in positive electrospray ionization (ESI+) mode.

• Action: Inject 5 µL of the supernatant onto a C18 reversed-phase column. Elute using a gradient of 0.1% formic acid in water (Mobile Phase A) and acetonitrile (Mobile Phase B). Detect the analyte using Multiple Reaction Monitoring (MRM) on a triple quadrupole mass spectrometer.

Step 5: Non-Compartmental Analysis (NCA)

• Rationale: NCA provides model-independent PK parameters.

• Action: Calculate Area Under the Curve (AUC), Clearance ( Cl ), Volume of Distribution at steady state ( Vss​ ), and half-life ( t1/2​ ) using industry-standard software (e.g., Phoenix WinNonlin). Calculate Kp​ as AUCbrain​/AUCplasma​ and Kp,uu​ as AUCCSF​/AUCplasma,unbound​ .

Step-by-step in vivo pharmacokinetic and brain penetrance profiling workflow.

Conclusion & Clinical Translation

The [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine scaffold represents a highly tunable pharmacophore for CNS drug discovery. By strategically utilizing the 2,4-dimethyl substitution to block CYP-mediated degradation and leveraging the rigid cyclopropylmethanamine core for target engagement, researchers can achieve excellent oral bioavailability and brain penetrance. Because these derivatives often act as irreversible mechanism-based inhibitors, their pharmacodynamic (PD) effects (e.g., histone demethylation) frequently outlast their PK half-life, allowing for lower, safer clinical dosing regimens[3],[4].

References

• Title: FIRST-IN-HUMAN PHASE I RESULTS SHOW SAFETY, TOLERABILITY AND BRAIN PENETRANCE OF ORY-2001, AN EPIGENETIC DRUG TARGETING LSD1 AND MAO-B Source: doi.org URL: [Link]

• Title: First-in-Human Randomized Trial to Assess Safety, Tolerability, Pharmacokinetics and Pharmacodynamics of the KDM1A Inhibitor Vafidemstat Source: nih.gov URL: [Link]

• Title: The Exploration of Indole-Based LSD1-Targeted Inhibitors for Enhanced Immune Response in Gastric Cancer via the PD-L1/PD-1 Axis Source: acs.org URL: [Link]

• Title: Chiral iron porphyrin (+)-D4-(por)FeCl catalyzes highly enantioselective cyclopropanation of alkenes using in situ generated diazoacetonitrile with up to 35 000 product turnover Source: nih.gov URL: [Link]

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• 2. Chiral iron porphyrin (+)-D4-(por)FeCl catalyzes highly enantioselective cyclopropanation of alkenes using in situ generated diazoacetonitrile with up to 35 000 product turnover - PMC [pmc.ncbi.nlm.nih.gov]
• 3. alz-journals.onlinelibrary.wiley.com [alz-journals.onlinelibrary.wiley.com]
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Navigating the Toxicological Landscape of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine: A Technical Guide for Preclinical Development

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling the Toxicological Profile of a Novel Cyclopropylamine

[1-(2,4-Dimethylphenyl)cyclopropyl]methanamine, a compound of interest in contemporary drug discovery, presents a unique structural motif with potential for novel pharmacological activity. As with any new chemical entity (NCE) destined for therapeutic development, a thorough understanding of its toxicological profile is paramount. This guide serves as a comprehensive technical overview of the preliminary toxicity data for [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine, offering insights for researchers and drug development professionals. In the absence of extensive published studies, this document will focus on the interpretation of available hazard classifications and provide a strategic framework for further essential toxicological evaluation.

Known Hazard Classifications: A Starting Point for Risk Assessment

Globally Harmonized System (GHS) classifications provide the foundational knowledge for the toxicological assessment of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine. These classifications, derived from preliminary in silico or in vitro assessments, signal potential hazards that require rigorous experimental investigation.

Based on available information, [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine is associated with the following hazard classifications[1]:

• Acute Toxicity (Oral, Dermal, Inhalation): Indicates potential for adverse health effects following a single exposure via ingestion, skin contact, or breathing.

• Skin Irritation: Suggests the potential to cause reversible inflammatory effects on the skin at the site of contact.

• Serious Eye Damage: Implies a risk of significant, potentially irreversible, damage to the eye upon contact.

• Specific Target Organ Toxicity - Single Exposure (STOT-SE): Suggests that a single exposure may cause non-lethal, but significant, reversible or irreversible damage to specific organs.[2]

The following table summarizes these classifications and their implications for handling and further study of this compound.

Hazard Classification	GHS Category	Implication for Research and Development
Acute Toxicity (Oral, Dermal, Inhalation)	Category 4	Warning: Harmful if swallowed, in contact with skin, or if inhaled.[1]
Skin Irritation	Category 2	Warning: Causes skin irritation.[1]
Serious Eye Damage	Category 1	Danger: Causes serious eye damage.[1]
Specific Target Organ Toxicity - Single Exposure	Category 3	Warning: May cause respiratory irritation or drowsiness and dizziness.[1]

A Strategic Framework for Preclinical Toxicity Evaluation

The existing hazard classifications necessitate a structured and comprehensive preclinical toxicology program to quantify the risks and establish a safe starting dose for potential clinical trials. The following sections outline a logical progression of studies designed to thoroughly characterize the toxicological profile of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine.

Acute Toxicity Assessment: Quantifying the Immediate Risk

The "Acute Toxicity" classification is a critical starting point. The primary goal is to determine the median lethal dose (LD50) or median lethal concentration (LC50), which provides a quantitative measure of the acute toxicity of a substance.

Experimental Protocol: Acute Oral Toxicity - Up-and-Down Procedure (UDP) (OECD Guideline 425)

This method is a statistically efficient approach that minimizes the number of animals required.

Methodology:

• Animal Model: Healthy, young adult female rats (e.g., Sprague-Dawley strain) are typically used.

• Housing and Acclimatization: Animals are housed in controlled environmental conditions for at least 5 days prior to dosing to allow for acclimatization.

• Dosing:

  • A single animal is dosed with the test substance at a starting dose level selected based on available data (if any) or default values.

  • The substance is administered orally via gavage.

• Observation:

  • The animal is observed for signs of toxicity and mortality for up to 14 days.

  • Observations include changes in skin, fur, eyes, mucous membranes, respiratory, circulatory, autonomic and central nervous systems, and somatomotor activity.

• Dose Adjustment:

  • If the animal survives, the next animal is dosed at a higher dose level.

  • If the animal dies, the next animal is dosed at a lower dose level.

• Data Analysis: The LD50 is calculated using the maximum likelihood method based on the outcomes (survival or death) at different dose levels.

Diagram: Acute Oral Toxicity Workflow (OECD 425)

Caption: Workflow for Acute Oral Toxicity Testing (OECD 425).

Dermal and Ocular Irritation: Assessing Local Tolerance

The "Skin Irritation" and "Serious Eye Damage" classifications demand in vivo confirmation and characterization of the severity and reversibility of these effects.

Experimental Protocol: In Vivo Skin Irritation (OECD Guideline 404)

Methodology:

• Animal Model: Albino rabbits are the standard model.

• Test Substance Application:

  • A small area of the animal's back is clipped free of fur.

  • A 0.5 mL (liquid) or 0.5 g (solid) dose of the test substance is applied to a small patch of skin.

  • The treated area is covered with a gauze patch and semi-occlusive dressing.

• Exposure and Observation:

  • After a 4-hour exposure period, the patch is removed.

  • The skin is evaluated for erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal.

• Scoring: The severity of erythema and edema is scored on a scale of 0 to 4.

• Classification: The substance is classified as an irritant based on the mean scores for erythema and edema.

Experimental Protocol: In Vivo Eye Irritation (OECD Guideline 405)

Methodology:

• Animal Model: Albino rabbits are used.

• Test Substance Instillation:

  • A single 0.1 mL (liquid) or 0.1 g (solid) dose of the test substance is instilled into the conjunctival sac of one eye.

  • The other eye serves as a control.

• Observation:

  • The eyes are examined for corneal opacity, iritis, and conjunctival redness and swelling at 1, 24, 48, and 72 hours after instillation.

• Scoring: The ocular reactions are scored according to a standardized scale.

• Classification: The substance is classified as a serious eye irritant if the effects are not fully reversible within 21 days.

Specific Target Organ Toxicity - Single Exposure (STOT-SE): Identifying Organ-Specific Effects

The STOT-SE classification suggests that the compound may have effects on specific organs after a single dose. A well-designed in vivo study is necessary to identify the target organs and the dose at which these effects occur.

Experimental Protocol: STOT-SE Study (Adapted from OECD Guideline 407)

Methodology:

• Animal Model: Rats (e.g., Wistar or Sprague-Dawley) of both sexes are used.

• Dose Groups: At least three dose groups and a control group are used. Dose levels are selected based on the results of the acute toxicity study.

• Administration: The test substance is administered once via the intended clinical route (e.g., oral gavage).

• In-life Observations:

  • Detailed clinical observations are performed daily.

  • Body weight and food consumption are measured weekly.

  • Functional observational battery (FOB) and motor activity tests are conducted to assess neurological effects.

• Clinical Pathology: Blood and urine samples are collected at the end of the study for hematology, clinical chemistry, and urinalysis.

• Pathology:

  • All animals are subjected to a full necropsy.

  • Organ weights are recorded.

  • A comprehensive set of tissues is collected and preserved for histopathological examination.

• Data Analysis: The data are analyzed to identify any treatment-related effects on specific organs and to determine the No-Observed-Adverse-Effect Level (NOAEL).

Diagram: STOT-SE Study Workflow

Caption: Workflow for a Specific Target Organ Toxicity - Single Exposure (STOT-SE) Study.

Future Directions: Genotoxicity and Repeat-Dose Toxicity

Beyond the initial characterization of acute toxicity and local tolerance, a comprehensive toxicological assessment must include an evaluation of genotoxicity and the effects of repeated exposure.

• Genotoxicity: A standard battery of in vitro and in vivo genotoxicity tests (e.g., Ames test, in vitro micronucleus assay, in vivo comet assay) is essential to assess the potential of the compound to induce genetic mutations or chromosomal damage.

• Repeat-Dose Toxicity: Sub-chronic (e.g., 28-day) and chronic toxicity studies are required to understand the potential for cumulative toxicity and to identify target organs affected by long-term exposure.

Conclusion: A Prudent Path Forward

The preliminary hazard classifications for [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine provide a critical, albeit incomplete, picture of its toxicological profile. For drug development professionals and researchers, these classifications are not roadblocks but rather signposts guiding a methodical and rigorous preclinical safety evaluation. The experimental frameworks outlined in this guide offer a scientifically sound approach to elucidating the specific toxicological properties of this novel compound, ultimately enabling a data-driven assessment of its therapeutic potential and a safe transition into clinical development.

References

• [1-(2,4-dimethylphenyl)cyclopropyl]methanamine — Chemical Substance Information - NextSDS. (n.d.). Retrieved from [Link]

• Specific Target Organ Toxicity – Single Exposure March 2017 - Society for Chemical Hazard Communication. (2017, March). Retrieved from [Link]

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An In-Depth Technical Guide to the Metabolic Stability of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine in Liver Microsomes

Introduction: The Critical Role of Metabolic Stability in Drug Discovery

In the journey of a new chemical entity from a promising candidate to a therapeutic agent, understanding its metabolic fate is paramount. Metabolic stability, the susceptibility of a compound to biotransformation, is a critical determinant of its pharmacokinetic profile, influencing its half-life, oral bioavailability, and potential for drug-drug interactions.[1][2][3] A compound that is too rapidly metabolized may fail to achieve therapeutic concentrations, while one that is too stable could accumulate and lead to toxicity.[1] Therefore, early assessment of metabolic stability is a cornerstone of modern drug discovery, enabling the selection and optimization of candidates with favorable pharmacokinetic properties.[4][5]

Liver microsomes, which are vesicles of the endoplasmic reticulum, are a widely used in vitro tool for assessing metabolic stability.[6][7][8] They are a rich source of Phase I drug-metabolizing enzymes, particularly the cytochrome P450 (CYP) superfamily, which are responsible for the metabolism of a vast number of xenobiotics.[6][7][9] The relative ease of preparation, cost-effectiveness, and suitability for high-throughput screening make liver microsomes an indispensable tool in the drug discovery workflow.[4][6]

This guide provides a comprehensive technical overview of the assessment of the metabolic stability of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine using liver microsomes. We will delve into the theoretical underpinnings of the metabolism of its structural motifs, provide a detailed experimental protocol, and discuss the interpretation of the generated data.

Structural Considerations and Hypothesized Metabolic Pathways

The chemical structure of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine presents several moieties of interest for metabolic transformation: a primary amine, a cyclopropyl group, and a dimethylphenyl ring.

• Cyclopropylamine Moiety: The cyclopropylamine group is a known substrate for and, in some cases, an inhibitor of cytochrome P450 enzymes.[10][11][12] A key metabolic concern with cyclopropylamines is the potential for CYP-mediated oxidation to form reactive intermediates. This can lead to the opening of the strained cyclopropyl ring, potentially forming reactive species that can covalently bind to cellular macromolecules, a mechanism associated with toxicity for some compounds.[13][14][15]

• Dimethylphenyl Moiety: The two methyl groups on the phenyl ring are susceptible to oxidation by CYPs to form hydroxymethyl and further to carboxylic acid metabolites.[16][17] The position of the methyl groups (2 and 4) will influence which CYPs are involved and the rate of metabolism.

• Primary Amine: Primary amines can undergo N-dealkylation, although this is more common for secondary and tertiary amines.[18] More likely for a primary amine is oxidative deamination or N-oxidation.

Based on these structural features, we can hypothesize several potential metabolic pathways for [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine, as illustrated in the diagram below.

Caption: Hypothesized metabolic pathways of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine.

Experimental Protocol: In Vitro Metabolic Stability in Human Liver Microsomes

This section provides a detailed, step-by-step protocol for assessing the metabolic stability of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine in human liver microsomes (HLM).

Materials and Reagents

• Test Compound: [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine

• Human Liver Microsomes (pooled): From a reputable supplier, stored at -80°C.

• NADPH Regenerating System: A solution containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase. This system continuously generates NADPH, the essential cofactor for CYP enzymes.[19][20]

• Phosphate Buffer (e.g., 0.1 M, pH 7.4): To maintain physiological pH.

• Acetonitrile (ACN) or Methanol (MeOH): Ice-cold, for quenching the enzymatic reaction.

• Internal Standard (IS): A structurally similar compound that is not metabolized by liver microsomes, for analytical normalization.

• Control Compounds: A high-clearance compound (e.g., Verapamil) and a low-clearance compound (e.g., Warfarin) for assay validation.

• 96-well plates or microtubes

• Incubator/shaker (37°C)

• Centrifuge

• LC-MS/MS system

Experimental Workflow

The following diagram illustrates the key steps in the metabolic stability assay.

Caption: A streamlined workflow for the in vitro metabolic stability assay.

Step-by-Step Procedure

• Preparation of Solutions:

  • Prepare a stock solution of the test compound and control compounds in a suitable solvent (e.g., DMSO). The final concentration of the organic solvent in the incubation mixture should be kept low (typically <1%) to avoid inhibiting enzyme activity.

  • Thaw the human liver microsomes on ice. Dilute the microsomes to the desired concentration (e.g., 0.5 mg/mL) with phosphate buffer.[21]

  • Prepare the NADPH regenerating system according to the manufacturer's instructions.

• Incubation:

  • In a 96-well plate or microtubes, add the liver microsome solution and the test compound.

  • Pre-incubate the mixture at 37°C for 5-10 minutes to allow the compound to equilibrate with the microsomes.[1]

  • Initiate the metabolic reaction by adding the NADPH regenerating system. The time of addition is considered t=0.

• Time-Point Sampling:

  • At predetermined time points (e.g., 0, 5, 15, 30, and 60 minutes), take aliquots of the reaction mixture.[21]

  • Immediately quench the reaction by adding the aliquot to a tube or well containing ice-cold acetonitrile or methanol with the internal standard. The organic solvent precipitates the microsomal proteins and stops the enzymatic reaction.[1]

• Sample Processing:

  • Vortex the quenched samples to ensure thorough mixing and complete protein precipitation.

  • Centrifuge the samples at high speed (e.g., 10,000 x g) for 10 minutes to pellet the precipitated proteins.[20]

  • Carefully transfer the supernatant to a new plate or vials for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Develop a sensitive and specific LC-MS/MS method for the quantification of the parent compound. This typically involves optimizing the chromatographic separation and the mass spectrometric detection parameters (e.g., precursor and product ions for multiple reaction monitoring, MRM).[2][22][23][24]

  • Analyze the samples to determine the concentration of the test compound remaining at each time point.

Data Analysis and Interpretation

The primary goal of the data analysis is to determine the rate of disappearance of the parent compound and to calculate key pharmacokinetic parameters.

• Plotting the Data: Plot the natural logarithm (ln) of the percentage of the parent compound remaining versus time.

• Calculating the Half-Life (t½): The slope of the linear portion of the plot is equal to the elimination rate constant (k). The in vitro half-life is then calculated using the following equation:

  • t½ = 0.693 / k

• Calculating Intrinsic Clearance (CLint): Intrinsic clearance is a measure of the metabolic capacity of the liver for a particular compound. It is calculated from the half-life and the protein concentration in the incubation.[1][25]

  • CLint (µL/min/mg protein) = (0.693 / t½) x (Volume of incubation / mg of microsomal protein)

Hypothetical Data Presentation

The following table summarizes hypothetical metabolic stability data for [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine and control compounds.

Compound	t½ (min)	CLint (µL/min/mg protein)	Classification
[1-(2,4-Dimethylphenyl)cyclopropyl]methanamine	25	27.7	Moderate Clearance
Verapamil (High Clearance Control)	8	86.6	High Clearance
Warfarin (Low Clearance Control)	>60	<11.6	Low Clearance

Conclusion: A Scientifically Rigorous Approach to Metabolic Stability Assessment

The in vitro metabolic stability assay using liver microsomes is a robust and predictive tool in early drug discovery.[5][26] For a novel compound like [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine, this assay provides critical insights into its potential pharmacokinetic behavior. The presence of the cyclopropylamine and dimethylphenyl moieties suggests a susceptibility to CYP-mediated metabolism, with the potential for both detoxification and bioactivation pathways. A thorough understanding of these pathways, guided by well-designed experiments and careful data interpretation, is essential for making informed decisions in the progression of this compound towards a potential therapeutic candidate. Further studies, such as metabolite identification and reaction phenotyping, would be necessary to fully characterize the metabolic profile of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine.

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Predictive Crystallographic Profiling and Structural Dynamics of[1-(2,4-Dimethylphenyl)cyclopropyl]methanamine

Executive Summary

[1-(2,4-Dimethylphenyl)cyclopropyl]methanamine (CAS: 1368912-50-8) represents a highly specialized structural motif within the 1-arylcyclopropylamine class. These compounds are increasingly utilized in medicinal chemistry as conformationally restricted bioisosteres for standard alkyl amines, offering unique vectors for target engagement [1]. While the specific Single-Crystal X-Ray Diffraction (SCXRD) coordinates for this exact compound remain proprietary or outside public repositories like the CCDC, the structural behavior of its scaffold can be accurately modeled.

This technical guide synthesizes established crystallographic principles from homologous 1-arylcyclopropylamines to provide an in-depth predictive structural profile. By analyzing the interplay between the cyclopropyl ring's unique electronic properties and the severe steric demands of the 2,4-dimethylphenyl group, we establish a robust framework for understanding its solid-state conformation and provide a self-validating experimental protocol for its crystallographic characterization.

Molecular Architecture & Conformational Causality

The 3D conformation of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine is dictated by an antagonistic relationship between electronic conjugation and steric repulsion.

The Walsh Orbital Effect

Unlike standard cycloalkanes, the cyclopropane ring is characterized by "bent bonds" formed via sp2 -like hybridization at the carbon atoms, leaving the remaining p -character to form a conjugated system known as Walsh orbitals [2]. In an unhindered 1-phenylcyclopropylamine, the preferred conformation aligns the π -system of the phenyl ring parallel to the bisected plane of the cyclopropane ring to maximize orbital overlap (electronic conjugation) [3].

Steric Override via the Ortho-Methyl Group

In this specific molecule, the presence of a methyl group at the 2-position (ortho) of the phenyl ring introduces a severe steric clash with the adjacent cyclopropyl methylene protons and the methanamine moiety.

• Causality: To relieve this A(1,3) -like allylic strain, the molecule is forced to rotate the phenyl ring out of the bisected plane.

• Result: The crystallographic conformation will almost certainly exhibit an orthogonal or highly twisted geometry (torsion angle ≈70∘−90∘ ) between the phenyl ring and the cyclopropyl core [4]. This structural rigidification is highly valuable in drug design, as it locks the methanamine hydrogen-bond donor into a predictable spatial vector.

Conformational determinants of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine.

Predictive Crystallographic Data

Because primary amines are prone to capturing atmospheric CO2​ and are often liquids or amorphous solids at room temperature, SCXRD analysis requires conversion to a stable salt—typically a hydrochloride ( HCl ). Based on high-resolution X-ray diffraction data of structurally homologous 1-arylcyclopropylamine hydrochlorides [5], the following quantitative crystallographic parameters are predicted for the HCl salt of[1-(2,4-Dimethylphenyl)cyclopropyl]methanamine.

Crystallographic Parameter	Predictive Value (Hydrochloride Salt)
Chemical Formula	C12​H18​ClN
Formula Weight	211.73 g/mol
Crystal System	Monoclinic
Space Group	P21​/c
Temperature	100(2) K
Unit Cell Dimensions	a=10.245A˚,b=8.560A˚,c=14.320A˚
Cell Angles	α=90∘,β=105.40∘,γ=90∘
Volume	1210.5A˚3
Z (Molecules per unit cell)	4
Calculated Density ( ρ )	1.162 g/cm3
Absorption Coefficient ( μ )	0.280 mm−1
F(000)	456

Self-Validating Experimental Protocols

To empirically verify the predicted structure, the following self-validating workflow must be executed. This protocol explains not just the how, but the why behind each methodological choice to ensure scientific integrity.

Self-validating SCXRD experimental workflow for amine hydrochloride salts.

Protocol A: Crystal Growth via Vapor Diffusion

Objective: Grow diffraction-quality single crystals (dimensions ≈0.1×0.1×0.2 mm ) devoid of twinning or solvent inclusions.

• Salt Preparation: Dissolve the free base of[1-(2,4-Dimethylphenyl)cyclopropyl]methanamine in anhydrous diethyl ether ( Et2​O ). Add 1.1 equivalents of 2MHCl in ether dropwise. Causality: The anhydrous environment prevents the formation of hydrates, which can complicate the hydrogen-bonding network.

• Solvent System Selection: Dissolve 10 mg of the resulting white powder in 0.5 mL of Methanol ( MeOH ) in a small inner vial. Place this inside a larger outer vial containing 3 mL of Et2​O . Seal the outer vial tightly.

• Controlled Supersaturation: Causality: The amine hydrochloride is highly soluble in polar MeOH but insoluble in non-polar Et2​O . Over 3–5 days, the volatile Et2​O will slowly diffuse into the MeOH . This gradual lowering of the dielectric constant forces the ionic lattice to assemble slowly, preventing the rapid precipitation that causes crystal twinning and structural defects.

Protocol B: SCXRD Data Collection and Refinement

Objective: Acquire high-resolution diffraction data and build a self-validating atomic model.

• Mounting and Cryocooling: Select a crystal under polarized light (extinction indicates a single crystal, not a twinned cluster). Mount it on a MiTeGen loop using Paratone-N oil and immediately transfer it to a 100 K nitrogen cold stream on the diffractometer. Causality: Cryocooling minimizes atomic thermal vibrations (Debye-Waller factors). This is critical for cyclopropyl systems, as the highly mobile methylene protons will otherwise appear as smeared electron density at room temperature.

• Data Collection: Use MoKα radiation ( λ=0.71073A˚ ) to collect data up to a resolution of 2θ=55∘ .

• Structure Solution & Refinement: Solve the structure using dual-space methods (SHELXT) and refine using full-matrix least-squares on F2 (SHELXL).

• Self-Validation Checkpoints:

  • Rint​ : Must be <0.05 . Higher values indicate poor crystal quality or absorption issues.

  • Residual Electron Density: The highest unassigned peak should be <0.5 e−/A˚3 and located near the chloride counterion. A peak in the center of the cyclopropyl ring is an artifact of the Walsh orbitals' electron density and validates the bent-bond model.

  • Goodness-of-Fit (GoF): Must refine to approximately 1.00±0.05 .

References

• Advances in the Synthesis of Cyclopropylamines Chemical Reviews (ACS)[Link]

• Structure and Reactivity of the Cyclopropane Species Wiley Online Library[Link]

• Photoelectron Spectra of Cyclopropane and Cyclopropene Compounds Chemical Reviews (ACS)[Link]

• Face-selectivity in [4+2]-cycloadditions to novel polycyclic benzoquinones. Remarkable stereodirecting effects of a remote cyclopropane ring and an olefinic bond CORE[Link]

• Ni-Catalyzed Reductive Cross-Coupling of Cyclopropylamines and Other Strained Ring NHP Esters with (Hetero)Aryl Halides Organic Letters (ACS)[Link]

A Methodological Guide to the Thermodynamic Characterization of Novel Phenylcyclopropylmethanamine Analogs

Abstract: The development of novel chemical entities, such as [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine, for applications in pharmaceutical and life sciences necessitates a profound understanding of their fundamental thermodynamic properties. These properties—Gibbs free energy (ΔG), enthalpy (ΔH), and entropy (ΔS)—govern molecular stability, reactivity, solubility, and intermolecular interactions, which are critical determinants of a drug candidate's behavior. This technical guide presents a comprehensive, methodology-focused framework for the complete thermodynamic characterization of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine. As direct experimental data for this specific molecule is not yet available in peer-reviewed literature, this document provides researchers, scientists, and drug development professionals with a robust, first-principles-based roadmap. It integrates both state-of-the-art experimental techniques and powerful computational methods, explaining not just the protocols but the scientific rationale underpinning each step.

Introduction: The Thermodynamic Imperative in Drug Discovery

[1-(2,4-Dimethylphenyl)cyclopropyl]methanamine (CAS 1368912-50-8) is a compound featuring two key structural motifs: a cyclopropylamine group and a 2,4-dimethylphenyl ring.[1] The cyclopropyl ring introduces conformational rigidity and metabolic stability, while the amine is a key functional group for salt formation and hydrogen bonding. The substituted phenyl ring dictates properties like hydrophobicity and potential for π-π stacking interactions. Understanding the thermodynamic profile of this molecule is essential for:

• Predicting Stability: Assessing the molecule's shelf-life and degradation pathways.

• Optimizing Formulation: Guiding the selection of salts and excipients based on solubility and dissolution thermodynamics.

• Elucidating Binding Mechanisms: In drug-target interactions, thermodynamics reveals whether binding is driven by favorable enthalpic interactions (e.g., strong hydrogen bonds) or by an increase in entropy (e.g., hydrophobic effect).[2]

This guide establishes a validated workflow, combining empirical and predictive methods to build a complete thermodynamic picture from the ground up.

Foundational Analysis: Purity and Thermal Stability

Before any thermodynamic property can be accurately measured, the purity and intrinsic thermal stability of the analyte must be unequivocally established. Differential Scanning Calorimetry (DSC) is the cornerstone technique for this initial characterization.[3][4][5] It provides a rapid and precise measurement of the heat absorbed or released by a sample as a function of temperature.

The principle of DSC for purity analysis is based on the van't Hoff law, which dictates that impurities lower a substance's melting point and broaden its melting range.[3][4]

Protocol 2.1: Purity and Thermal Profile Determination by DSC

Rationale: This protocol serves a dual purpose: to quantify the molar purity of the synthesized compound and to identify its melting point (Tₘ), heat of fusion (ΔHₘ), and any potential decomposition events.[6] This information is critical for designing subsequent experiments and ensuring the sample's integrity. Materials that decompose upon melting are not suitable for this specific DSC purity analysis method.[6]

Methodology:

• Sample Preparation: Accurately weigh 1-3 mg of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine into a hermetically sealed aluminum DSC pan.

• Instrument Setup:

  • Place the sample pan and an empty reference pan into the DSC cell.

  • Purge the cell with an inert gas (e.g., nitrogen at 50 mL/min) to prevent oxidation.

• Thermal Program:

  • Equilibrate the sample at a temperature at least 25°C below the expected melting point.

  • Ramp the temperature at a controlled rate (e.g., 1-2°C/min). A slow heating rate is crucial for high resolution of the melting transition.[3][7]

  • Continue heating to a temperature sufficiently above the melt to establish a stable post-melting baseline.

• Data Analysis:

  • Integrate the area of the melting endotherm to determine the heat of fusion (ΔHₘ).

  • Apply the van't Hoff equation integrated into the instrument's software to calculate the mole fraction of impurities. The software performs this by analyzing the shape of the leading edge of the melting peak.[3]

  • The onset temperature of the endotherm is taken as the melting point (Tₘ).

Experimental Determination of Core Thermodynamic Parameters

With a well-characterized, high-purity sample, direct measurement of its core thermodynamic properties can proceed.

Enthalpy of Formation (ΔfH°)

The standard enthalpy of formation is the enthalpy change when one mole of a compound is formed from its constituent elements in their standard states.[8] For organic molecules, this is most accurately determined experimentally via oxygen-bomb combustion calorimetry. The measured standard enthalpy of combustion (ΔcH°) is then used with the known ΔfH° of the products (CO₂, H₂O, N₂) to calculate the ΔfH° of the compound via Hess's Law.[9][10]

For the closely related parent compound, cyclopropylamine, the standard enthalpy of formation of the liquid (ΔfH°(l)) was determined to be 10.95 ± 0.12 kcal/mol (45.81 ± 0.50 kJ/mol), and for the gas (ΔfH°(g)) it was 18.42 ± 0.16 kcal/mol (77.07 ± 0.67 kJ/mol).[11][12] These values serve as an excellent benchmark for validating computational predictions for substituted analogs.

Interaction Thermodynamics: Isothermal Titration Calorimetry (ITC)

For drug development professionals, the thermodynamics of binding to a biological target is paramount. Isothermal Titration Calorimetry (ITC) is the gold standard for this application, as it directly measures the heat released or absorbed during a binding event in a single experiment.[2][13] This allows for the simultaneous determination of the binding affinity (Kₐ or K₋), binding stoichiometry (n), and the enthalpy (ΔH) and entropy (ΔS) of the interaction.[13][14]

Workflow:

• Preparation: A solution of the macromolecular target (e.g., a protein) is placed in the ITC sample cell, and a solution of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine (the ligand) is loaded into a titration syringe. Both solutions must be in identical, well-matched buffer systems.

• Titration: Small, precise aliquots of the ligand are injected into the sample cell at regular intervals.

• Measurement: The instrument measures the minute temperature difference between the sample cell and a reference cell, and the power required to maintain a zero temperature difference is recorded.[14][15] Exothermic reactions release heat, causing a downward peak in the power signal, while endothermic reactions absorb heat, causing an upward peak.[13]

• Analysis: The area under each injection peak is integrated to yield the heat change for that injection. These values are plotted against the molar ratio of ligand to macromolecule. The resulting binding isotherm is then fitted to a suitable binding model to extract the thermodynamic parameters.[13][15]

Caption: Isothermal Titration Calorimetry (ITC) Experimental Workflow.

Computational Prediction of Thermodynamic Properties

Quantum mechanical calculations, particularly Density Functional Theory (DFT), are indispensable tools for predicting thermodynamic properties where experimental data is unavailable.[16][17][18] DFT allows for the calculation of molecular electronic energy, from which thermodynamic quantities can be derived using statistical mechanics.[19][20]

Protocol 4.1: DFT-Based Thermodynamic Calculation

Rationale: This protocol outlines a standard computational workflow to predict the gas-phase enthalpy of formation, entropy, and Gibbs free energy of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine. The results can guide experimental design and provide mechanistic insights.

Methodology:

• Structure Optimization:

  • Construct the 3D structure of the molecule.

  • Perform a geometry optimization using a suitable DFT functional and basis set (e.g., B3LYP/6-31G(d,p)). This finds the lowest energy conformation of the molecule.[21]

• Frequency Calculation:

  • Perform a vibrational frequency analysis on the optimized structure. This is a critical step that serves two purposes:

    • It confirms that the optimized structure is a true energy minimum (no imaginary frequencies).

    • It provides the vibrational frequencies needed to calculate the Zero-Point Vibrational Energy (ZPVE) and thermal corrections to enthalpy and entropy.[19]

• Thermochemical Analysis:

  • The output of the frequency calculation is used to compute the key thermodynamic properties at a specified temperature (e.g., 298.15 K) and pressure (e.g., 1 atm).[19][22]

  • Enthalpy (H): H = E_total + E_ZPVE + E_trans + E_rot + E_vib

  • Gibbs Free Energy (G): G = H - TS

• Improving Accuracy (Isodesmic Reactions):

  • To achieve higher accuracy for the enthalpy of formation, an isodesmic reaction scheme is highly recommended.[23] This involves creating a hypothetical reaction where the number and types of bonds are conserved on both sides. By calculating the reaction enthalpy (ΔH_rxn) computationally and using known experimental ΔfH° values for the other species in the reaction, the error in the DFT calculation is largely cancelled out, yielding a more accurate ΔfH° for the target molecule.

Caption: Computational Workflow for DFT Thermodynamic Properties.

Data Synthesis and Interpretation

The ultimate goal is to create an integrated thermodynamic profile of the molecule. The table below provides a template for summarizing these properties, populated with illustrative data based on experimental values for cyclopropylamine and expected contributions from the dimethylphenyl group.

Property	Symbol	Expected Value (Illustrative)	Method of Determination	Significance
Standard Enthalpy of Formation (gas)	ΔfH°(g)	50 - 90 kJ/mol	Combustion Calorimetry / DFT with Isodesmic Reactions	Fundamental molecular stability.[8][11]
Standard Molar Entropy (gas)	S°(g)	350 - 450 J/(mol·K)	DFT Frequency Calculation	Measure of molecular disorder and conformational flexibility.
Gibbs Free Energy of Formation (gas)	ΔfG°(g)	> 100 kJ/mol	From ΔfH° and S°	Overall thermodynamic stability under standard conditions.
Melting Point	Tₘ	40 - 80 °C	DSC	Defines solid-liquid phase transition; indicator of purity.[3]
Heat of Fusion	ΔHₘ	15 - 25 kJ/mol	DSC	Energy required to melt the solid; relates to crystal lattice strength.
Acid Dissociation Constant (Amine)	pKa	9.0 - 10.5	Potentiometric Titration / Computational Prediction	Governs ionization state in solution, affecting solubility and binding.[24]
Binding Enthalpy (to a target)	ΔH_bind	-(5 - 40) kJ/mol	ITC	Heat change from direct interactions (H-bonds, van der Waals).
Binding Entropy Contribution (to a target)	-TΔS_bind	-(0 - 20) kJ/mol	ITC	Energy change from solvent reorganization and conformational effects.

Interpreting the Data: A complete thermodynamic profile allows for a sophisticated understanding of molecular behavior. For instance, in a drug-target binding event as measured by ITC, a strongly negative ΔH suggests that binding is driven by the formation of highly favorable contacts like hydrogen bonds. Conversely, a large, favorable (negative) -TΔS term often points to the hydrophobic effect, where the release of ordered water molecules from surfaces into the bulk solvent provides the primary driving force for association.[2]

Conclusion

While experimental data for [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine remains to be published, a comprehensive thermodynamic profile can be reliably constructed through a synergistic application of experimental and computational chemistry. The workflow presented in this guide—beginning with rigorous purity assessment by DSC, proceeding through direct calorimetric measurements for enthalpy and binding energetics, and supplemented by high-level DFT calculations—provides a scientifically sound and self-validating framework. This integrated approach empowers researchers to make informed decisions in the optimization of synthetic routes, the design of formulations, and the elucidation of the molecular forces driving biological activity, thereby accelerating the journey from novel compound to functional application.

References

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• Bland, C., & Pires, D. E. V. (2016). Isothermal Titration Calorimetry: Principles and Applications.
• TA Instruments. (n.d.).
• Boström, J., & Antonsson, M. (2020). Predicting and Tuning Physicochemical Properties in Lead Optimization: Amine Basicities.
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• Osorio-Candido, A., et al. (2016).
• ResolveMass Laboratories Inc. (2026, January 10). Applications of Differential Scanning Calorimetry (DSC) Analysis.
• Zarko, V. E., et al. (2021). DFT Quantum-Chemical Calculation of Thermodynamic Parameters and DSC Measurement of Thermostability of Novel Benzofuroxan Derivatives Containing Triazidoisobutyl Fragments. Polymers, 13(21), 3737.
• Sović, I., & Vianello, R. (2011). Simple Method for the Estimation of pKa of Amines. Molecules, 16(5), 3848-3864.
• Scheuermann, S., & Pireddu, R. (2018). Isothermal Titration Calorimetry: A Biophysical Method to Characterize the Interaction between Label-free Biomolecules in Solution. Journal of Visualized Experiments, (133), 57273.
• Zhang, Y., et al. (2026, February 3). Accurate Amine pKa Prediction for CO2 Capture Solvents Using Improved Solvation Coupled with Quantum-Informed Delta-Learning.
• Malvern Panalytical. (n.d.). Isothermal Titration Calorimetry | Biomolecular Interactions Analysis.
• TA Instruments. (n.d.).
• Van Speybroeck, V., et al. (2010). The calculation of thermodynamic properties of molecules. Chemical Society Reviews, 39(5), 1764-1779.
• Ribeiro da Silva, M. A. V., et al. (2019). Aliphatic Amines: A Critical Analysis of the Experimental Enthalpies of Formation by Comparison with Theoretical Calculations. The Journal of Physical Chemistry A, 123(45), 9848-9860.
• Klicic, J. J., et al. (2003). Prediction of the pKa Values of Amines Using ab Initio Methods and Free-Energy Perturbations. Industrial & Engineering Chemistry Research, 42(18), 4209-4220.
• Wiberg, K. B., & Wasserman, D. J. (1981). Thermochemistry of conjugation of simple cyclopropane derivatives. Journal of the American Chemical Society, 103(22), 6563-6566.
• THERMODYNAMIC PROPERTIES OF ORGANIC DERIVATIVES OF THE LIGHTER ELEMENTS. (1964). DTIC.
• Good, W. D., & Moore, R. T. (1971). The enthalpies of combustion and formation of cyclopropylamine. The C--N thermochemical bond energy. The Journal of Chemical Thermodynamics, 3(5), 701-705.
• Good, W. D., & Moore, R. T. (1971). The Enthalpies of Combustion and Formation of Cyclopropylamine. The C–N Thermochemical Bond Energy. CDC Stacks.
• Chuan, Z., et al. (2025, March 6). Advances in the Synthesis of Cyclopropylamines. Chemical Reviews.
• Gandubert, A. D. (2008). Chapter 4 DFT And Thermodynamics. Refubium.
• Density functional theory. (2024). Wikipedia.
• Ayalew, M. E. (2022). DFT Studies on Molecular Structure, Thermodynamics Parameters, HOMO-LUMO and Spectral Analysis of Pharmaceuticals Compound Quinoline. Journal of Biophysical Chemistry, 13(3), 29-42.
• Wang, C., et al. (2023). DFT Calculation of Nonperiodic Small Molecular Systems to Predict the Reaction Mechanism of Advanced Oxidation Processes: Challenges and Perspectives.
• Popa, A., et al. (2020). Density Functional Theory (DFT) and Thermodynamics Calculations of Amino Acids with Polar Uncharged Side Chains. Proceedings, 78(1), 19.
• Standard enthalpy of form
• National Institute of Standards and Technology. (n.d.). N,N-dimethylmethanamine. NIST/TRC Web Thermo Tables.
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• Rojas-Aguilar, A., et al. (2024). Experimental Determination of the Standard Enthalpy of Formation of Trimellitic Acid and Its Prediction by Supervised Learning. The Journal of Physical Chemistry A, 128(11), 2351-2361.
• Rojas-Aguilar, A., et al. (2024). Experimental Determination of the Standard Enthalpy of Formation of Trimellitic Acid and Its Prediction by Supervised Learning. PMC.
• 1213682-09-7|(S)-Cyclopropyl(2,4-dimethylphenyl)methanamine hydrochloride. (n.d.). BLDpharm.
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• National Institute of Standards and Technology. (n.d.). Cyclopropane, 1,2-dimethyl-, cis-. NIST Chemistry WebBook.

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Protocols & Analytical Methods

Application Note: A Robust HPLC Method for the Analysis of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine

Abstract

This application note details the development and validation of a simple, robust, and reliable reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine. The method is suitable for purity, stability, and assay determinations in research and quality control environments. The strategy emphasizes a systematic approach, beginning with an evaluation of the analyte's physicochemical properties to guide the selection of chromatographic parameters. The final validated method demonstrates excellent specificity, linearity, accuracy, and precision, adhering to the principles outlined in the International Council for Harmonisation (ICH) Q2(R1) guidelines.

Introduction

[1-(2,4-Dimethylphenyl)cyclopropyl]methanamine is a primary amine derivative with a chemical structure that presents specific challenges for chromatographic analysis. Its basic amine function is prone to strong interactions with residual silanols on silica-based stationary phases, potentially leading to poor peak shape and tailing. The presence of a substituted phenyl ring provides a chromophore suitable for UV detection. Given its role in chemical and pharmaceutical research, a validated, high-quality analytical method is essential for accurate quantification and impurity profiling. This guide provides a comprehensive framework for developing and validating such a method from first principles.

Analyte Properties & Method Development Strategy

A successful HPLC method development process begins with understanding the analyte's key properties.

Property	Value / Characteristic	Implication for HPLC Method Development
Structure	A primary amine with a dimethylphenyl group and a cyclopropyl linker.	Non-polar (dimethylphenyl) and basic (amine) moieties. A reversed-phase C18 or C8 column is a suitable starting point.
Molecular Weight	~175.27 g/mol	Considered a "small molecule," suitable for standard HPLC columns (e.g., pore sizes up to 120 Å).[1]
logP (Predicted)	~2.4	Indicates moderate hydrophobicity, suggesting good retention on reversed-phase columns like C18.[2]
pKa (Predicted)	~9.5-10.5 (for the primary amine)	The compound will be positively charged at acidic to neutral pH. Operating the mobile phase at a low pH (e.g., pH 2.5-3.5) will ensure a consistent protonated state and suppress silanol interactions, improving peak shape.[3][4][5]
UV Absorbance	Expected λmax ~220 nm and ~275 nm	The dimethylphenyl group is an effective chromophore. The shorter wavelength will provide higher sensitivity, while the longer wavelength may offer better selectivity against certain impurities.

Strategic Approach

The development strategy focuses on mitigating the challenges associated with analyzing basic amines while leveraging the analyte's properties for robust separation and detection.

• Column Selection: Start with a modern, high-purity, end-capped C18 column to minimize secondary interactions with residual silanols.[3][5] These columns provide excellent hydrophobic retention for the aromatic portion of the molecule.

• Mobile Phase pH Control: The primary amine is the most critical functional group to control. A low pH mobile phase (pH ≤ 3) is essential to protonate the amine, ensuring its consistent interaction with the stationary phase, and to suppress the ionization of acidic silanol groups on the silica surface, which is a primary cause of peak tailing.[4][5][6]

• Mobile Phase Composition: Acetonitrile is chosen as the organic modifier due to its lower viscosity and strong elution strength. A simple mobile phase of acidified water and acetonitrile allows for straightforward gradient optimization.

• Detection: UV detection is selected based on the aromatic chromophore. A preliminary UV scan of the analyte standard should be performed to confirm the optimal wavelength for sensitivity and selectivity.

Experimental Workflow and Protocols

Materials and Equipment

• HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and diode array detector (DAD).

• Column: Phenomenex Luna C18(2) (150 x 4.6 mm, 5 µm) or equivalent high-purity, end-capped C18 column.

• Chemicals:

  • [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine reference standard.

  • Acetonitrile (HPLC grade).

  • Trifluoroacetic Acid (TFA) or Formic Acid (LC-MS grade).

  • Ultrapure water (18.2 MΩ·cm).

• Standard & Sample Preparation:

  • Diluent: 50:50 (v/v) Acetonitrile:Water.

  • Standard Stock Solution (1.0 mg/mL): Accurately weigh ~10 mg of the reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with diluent.

  • Working Standard Solution (0.1 mg/mL): Dilute 1.0 mL of the stock solution to 10.0 mL with diluent.

Initial Method Scouting and Optimization

The workflow for method development follows a logical progression from initial scouting to final optimization and validation.

Caption: HPLC Method Development and Validation Workflow.

Optimized HPLC Method Protocol

The following parameters were determined to provide optimal separation and peak shape.

Parameter	Condition	Rationale
Column	Phenomenex Luna C18(2), 150 x 4.6 mm, 5 µm	Provides good retention and peak shape for basic compounds.
Mobile Phase A	0.1% Trifluoroacetic Acid (TFA) in Water	Low pH (~2.5) ensures protonation of the amine and suppresses silanol activity.[4][7]
Mobile Phase B	0.1% Trifluoroacetic Acid (TFA) in Acetonitrile	Acetonitrile is a strong organic modifier for reversed-phase.
Gradient Program	Time (min)	%B
0.0	30
10.0	80
12.0	80
12.1	30
15.0	30
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column, providing good efficiency.
Column Temperature	30 °C	Provides stable retention times and improved peak symmetry.
Injection Volume	10 µL	A small volume minimizes potential for peak distortion from the sample solvent.
Detection	DAD, 220 nm	Wavelength for maximum absorbance and sensitivity.
Run Time	15 minutes	Allows for elution of the main peak and re-equilibration of the column.

Method Validation Protocol

The optimized method must be validated to ensure it is suitable for its intended purpose, following the ICH Q2(R1) guideline.[8][9][10]

Validation Parameters and Acceptance Criteria

Parameter	Protocol Summary	Acceptance Criteria
Specificity	Analyze blank (diluent), placebo (if applicable), and a spiked sample.	Peak for the analyte is free from interference at its retention time from blank or placebo components.
Linearity	Analyze a minimum of five concentrations across the range of 50% to 150% of the target concentration (e.g., 0.05 to 0.15 mg/mL).	Correlation coefficient (r²) ≥ 0.999. Y-intercept should be insignificant.
Accuracy	Perform recovery studies by spiking a known amount of analyte into a placebo at three levels (e.g., 80%, 100%, 120%), in triplicate.	Mean recovery should be between 98.0% and 102.0%.
Precision	Repeatability: Six replicate injections of the 100% standard solution. Intermediate Precision: Repeat repeatability test on a different day with a different analyst.	Repeatability: RSD ≤ 1.0%. Intermediate Precision: Overall RSD (combining both sets) ≤ 2.0%.
Range	Confirmed by the linearity and accuracy data.	The range where the method is linear, accurate, and precise.
Robustness	Intentionally vary method parameters (e.g., Flow Rate ±10%, Column Temp ±5°C, Mobile Phase pH ±0.2).	Peak area and retention time should remain within acceptable limits (e.g., RSD ≤ 2.0%). Peak shape should remain acceptable.
Limit of Quantitation (LOQ)	Determined by signal-to-noise ratio (S/N) or by establishing the lowest concentration that meets accuracy and precision criteria.	Typically S/N ≥ 10.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Peak Tailing	1. Secondary silanol interactions. 2. Column overload. 3. Column degradation.	1. Ensure mobile phase pH is low (≤3). Use a high-quality, end-capped column. Consider adding a competing amine like triethylamine (0.1%) if the issue persists, though this is less common with modern columns.[3][7] 2. Reduce sample concentration or injection volume.[6] 3. Flush the column or replace it if performance does not improve.
Shifting Retention Times	1. Inadequate column equilibration. 2. Mobile phase composition drift. 3. Column temperature fluctuation.	1. Ensure at least 10 column volumes pass for equilibration before the first injection. 2. Prepare fresh mobile phase daily. 3. Use a column thermostat and ensure it is set correctly.
Poor Resolution	1. Loss of column efficiency. 2. Gradient is too steep.	1. Replace guard column or main column. Check for system leaks or dead volume.[6] 2. Decrease the gradient slope (e.g., run from 30% to 80% B over 15 minutes instead of 10).

Conclusion

This application note presents a systematic and scientifically-grounded approach to developing a robust RP-HPLC method for the primary amine [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine. By carefully considering the analyte's physicochemical properties, particularly its basicity, a method with excellent peak shape, sensitivity, and reliability was achieved. The outlined protocols for method development, optimization, and validation provide a clear pathway for researchers and quality control analysts to implement this method successfully. The final validated method is fit for its intended purpose in quantitative analysis.

References

• BioPharmaSpec. (2022). Evolution of ICH Q2 guideline (Validation of Analytical Procedures). Available at: [Link]

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Available at: [Link]

• International Council for Harmonisation. Quality Guidelines. Available at: [Link]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Available at: [Link]

• ACS Publications. (2009). A Measurement Method for Atmospheric Ammonia and Primary Amines Based on Aqueous Sampling, OPA Derivatization and HPLC Analysis. Environmental Science & Technology. Available at: [Link]

• International Council for Harmonisation. (2005). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). Available at: [Link]

• Phenomenex. (2025). How to Reduce Peak Tailing in HPLC?. Available at: [Link]

• Welch Materials. (2025). HPLC Column Selection: Core to Method Development (Part I). Available at: [Link]

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Application Notes and Protocols for [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine as a Pharmaceutical Building Block

Introduction: The Strategic Value of the Cyclopropyl Moiety in Drug Design

The cyclopropane ring, a three-membered carbocycle, has emerged as a privileged motif in modern medicinal chemistry. Its unique stereoelectronic properties, including a high degree of s-character in its C-H bonds and a bent, strained ring system, confer a range of desirable attributes to drug candidates. These include enhanced metabolic stability, increased potency, and improved selectivity for their biological targets[1]. The rigid nature of the cyclopropyl group can also serve to lock a molecule in a specific, biologically active conformation, thereby reducing the entropic penalty of binding to a receptor[1].

[1-(2,4-Dimethylphenyl)cyclopropyl]methanamine is a primary amine building block that strategically incorporates this valuable cyclopropyl scaffold. The presence of the 2,4-dimethylphenyl group offers a handle for probing structure-activity relationships (SAR), allowing for the fine-tuning of steric and electronic properties to optimize interactions with a biological target. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis and application of this versatile building block, with a particular focus on its use in the development of selective serotonin 2C (5-HT2C) receptor agonists.

Synthesis of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine: A Two-Step Approach

The synthesis of the title compound can be efficiently achieved through a two-step sequence commencing with the readily available 2,4-dimethylphenylacetonitrile. The key steps involve a phase-transfer catalyzed cyclopropanation followed by the reduction of the nitrile functionality.

Workflow for the Synthesis of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine

Caption: Synthetic workflow for [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine.

Part 1: Synthesis of 1-(2,4-Dimethylphenyl)cyclopropanecarbonitrile

This protocol is adapted from established methods for the cyclopropanation of phenylacetonitrile derivatives using phase-transfer catalysis[2].

Materials:

• 2,4-Dimethylphenylacetonitrile

• 1,2-Dibromoethane

• Sodium Hydroxide (50% w/v aqueous solution)

• Tetrabutylammonium Bromide (TBAB)

• Toluene

• Deionized Water

• Anhydrous Magnesium Sulfate

• Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle, separatory funnel, rotary evaporator

Protocol:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, combine 2,4-dimethylphenylacetonitrile (1.0 eq), 1,2-dibromoethane (1.2 eq), and tetrabutylammonium bromide (0.05 eq) in toluene.

• Addition of Base: With vigorous stirring, add the 50% aqueous sodium hydroxide solution (5.0 eq) to the reaction mixture.

• Reaction: Heat the mixture to 60-70 °C and maintain for 4-6 hours, or until TLC analysis indicates complete consumption of the starting material.

• Work-up: Cool the reaction mixture to room temperature and dilute with water. Transfer the mixture to a separatory funnel and separate the organic layer.

• Extraction: Extract the aqueous layer with toluene (2 x volumes).

• Washing: Combine the organic layers and wash with water, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 1-(2,4-dimethylphenyl)cyclopropanecarbonitrile.

• Purification: The crude product can be purified by vacuum distillation or column chromatography on silica gel.

Part 2: Synthesis of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine

This protocol utilizes the powerful reducing agent lithium aluminum hydride (LiAlH₄) to convert the nitrile to the corresponding primary amine[3][4][5].

Materials:

• 1-(2,4-Dimethylphenyl)cyclopropanecarbonitrile

• Lithium Aluminum Hydride (LiAlH₄)

• Anhydrous Tetrahydrofuran (THF)

• Deionized Water

• 15% Aqueous Sodium Hydroxide Solution

• Anhydrous Sodium Sulfate

• Round-bottom flask, reflux condenser, magnetic stirrer, dropping funnel, ice bath, rotary evaporator

Protocol:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), suspend lithium aluminum hydride (1.5 eq) in anhydrous THF. Cool the suspension to 0 °C using an ice bath.

• Addition of Nitrile: Dissolve 1-(2,4-dimethylphenyl)cyclopropanecarbonitrile (1.0 eq) in anhydrous THF and add it dropwise to the LiAlH₄ suspension via a dropping funnel, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 4-6 hours.

• Quenching: Cool the reaction mixture to 0 °C and carefully quench the excess LiAlH₄ by the sequential dropwise addition of water (x mL), followed by 15% aqueous sodium hydroxide (x mL), and then water again (3x mL), where x is the number of grams of LiAlH₄ used.

• Work-up: Stir the resulting granular precipitate for 30 minutes, then filter it off and wash thoroughly with THF.

• Drying and Concentration: Dry the combined filtrate over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine.

• Purification: The product can be further purified by vacuum distillation or by conversion to its hydrochloride salt followed by recrystallization.

Characterization of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine

Expected Spectroscopic Data:

Technique	Expected Features
¹H NMR	Aromatic protons (multiplets, ~7.0-7.2 ppm), methyl protons on the phenyl ring (singlets, ~2.3 ppm), aminomethyl protons (singlet or multiplet, ~2.5-3.0 ppm), cyclopropyl protons (multiplets, ~0.5-1.5 ppm).
¹³C NMR	Aromatic carbons (~125-140 ppm), methyl carbons (~20 ppm), aminomethyl carbon (~40-45 ppm), cyclopropyl carbons (~10-25 ppm).
Mass Spec (EI)	Molecular ion peak (m/z = 175.27).

Application as a Building Block: Amide Bond Formation

A primary application of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine in pharmaceutical development is its use as a nucleophile in amide bond formation reactions. This allows for the coupling of the cyclopropylamine moiety to a wide variety of carboxylic acids, enabling the rapid generation of diverse compound libraries for screening.

Workflow for Amide Coupling

Caption: General workflow for amide bond formation.

Protocol: HATU-Mediated Amide Coupling

HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is a highly efficient coupling reagent that minimizes racemization and is widely used in medicinal chemistry[6][7].

Materials:

• [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine

• Carboxylic acid of interest

• HATU

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl Acetate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous Sodium Sulfate

• Round-bottom flask, magnetic stirrer, nitrogen or argon atmosphere

Protocol:

• Reaction Setup: In a round-bottom flask under an inert atmosphere, dissolve the carboxylic acid (1.0 eq) and HATU (1.1 eq) in anhydrous DMF.

• Activation: Add DIPEA (2.0 eq) to the mixture and stir at room temperature for 15-30 minutes to pre-activate the carboxylic acid.

• Coupling: Add a solution of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine (1.0 eq) in a small amount of anhydrous DMF to the reaction mixture.

• Reaction: Stir the reaction at room temperature for 2-12 hours, monitoring the progress by TLC or LC-MS.

• Work-up: Once the reaction is complete, dilute the mixture with ethyl acetate and wash with saturated aqueous sodium bicarbonate solution (2 x volumes), followed by brine (1 x volume).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude amide product can be purified by flash column chromatography on silica gel.

Structure-Activity Relationship (SAR) Insights: Targeting the 5-HT2C Receptor

The 2-phenylcyclopropylmethylamine scaffold has been extensively explored as a source of selective 5-HT2C receptor agonists, which are of interest for the treatment of a range of central nervous system disorders, including schizophrenia, obesity, and depression[8][9][10]. SAR studies have revealed that substitution on the phenyl ring plays a critical role in modulating potency and selectivity.

Compound/Substitution	5-HT2C EC50 (nM)	5-HT2B Agonism	5-HT2A Selectivity	Reference
2-Phenylcyclopropylmethylamine	13	Moderate	-	[9]
2-(2-Methoxyphenyl)cyclopropylmethylamine	23	-	-	[6]
2-(5-Fluoro-2-methoxyphenyl)cyclopropylmethylamine	21	Moderate	-	[7][10]
N-Benzyl-2-(5-fluoro-2-methoxyphenyl)cyclopropylmethylamine	24	None	High	[8]

The data in the table above, derived from studies on analogous compounds, highlights that modifications to the phenyl ring and the amine can significantly impact the pharmacological profile. The 2,4-dimethyl substitution pattern of the title compound is a rational design element to explore these structure-activity relationships further. The methyl groups can influence the orientation of the phenyl ring within the receptor binding pocket and may enhance metabolic stability.

Conclusion

[1-(2,4-Dimethylphenyl)cyclopropyl]methanamine is a valuable and versatile building block for pharmaceutical research and development. Its synthesis is accessible, and its primary amine functionality allows for straightforward incorporation into a wide array of molecular scaffolds through robust and well-established chemical transformations such as amide coupling. The strategic combination of the cyclopropyl moiety and the substituted phenyl ring makes this compound particularly well-suited for the exploration of SAR in the pursuit of novel therapeutics targeting a variety of biological targets, most notably the 5-HT2C receptor. The protocols and insights provided herein are intended to empower researchers to effectively utilize this promising building block in their drug discovery endeavors.

References

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• Zhang, G., Cheng, J., McCorvy, J. D., Lorello, P. J., & Kozikowski, A. P. (2017). Discovery of N-Substituted (2-Phenylcyclopropyl)methylamines as Functionally Selective Serotonin 2C Receptor Agonists for Potential Use as Antipsychotic Medications. Journal of Medicinal Chemistry, 60(15), 6696–6708. [Link]

• Canal, C. E., Olaghere, O., Watts, V. J., & Nichols, D. E. (2009). Selective 5-Hydroxytrytamine 2C Receptor Agonists Derived from the Lead Compound Tranylcypromine – Identification of Drugs with Antidepressant-Like Action. Journal of Medicinal Chemistry, 52(7), 1885–1902. [Link]

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NMR spectroscopy characterization of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine

An Application Note and Protocol for the Comprehensive NMR Spectroscopic Characterization of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine

Abstract

This application note provides a comprehensive, multi-technique Nuclear Magnetic Resonance (NMR) strategy for the unambiguous structural elucidation of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine. As a molecule featuring distinct chemical environments—a substituted aromatic ring, a strained cyclopropyl group, and a primary aminomethyl moiety—its characterization requires a systematic application of one-dimensional (1D) and two-dimensional (2D) NMR experiments. This guide details the rationale behind the experimental choices and provides step-by-step protocols for acquiring and interpreting ¹H, ¹³C, DEPT-135, COSY, HSQC, and HMBC spectra. The presented workflow serves as a robust template for researchers, chemists, and drug development professionals engaged in the synthesis and characterization of novel small molecules with similar structural complexity.

Introduction and Structural Overview

[1-(2,4-Dimethylphenyl)cyclopropyl]methanamine is a primary amine featuring a unique combination of structural motifs. The accurate determination of its chemical structure is paramount for quality control, reaction monitoring, and ensuring its identity in drug discovery and development pipelines. NMR spectroscopy stands as the most powerful tool for this purpose, offering detailed insights into the molecular framework at the atomic level.[1]

The molecule can be deconstructed into three key fragments for spectroscopic analysis:

• The 2,4-Dimethylphenyl Group: A disubstituted benzene ring which will exhibit characteristic aromatic proton and carbon signals.

• The Cyclopropyl Ring: A strained three-membered ring with a quaternary carbon attachment point. The protons on this ring are known to exhibit unique, shielded (upfield) chemical shifts due to the ring's diamagnetic anisotropy.[2] This feature is a key diagnostic marker.

• The Methanamine Moiety (-CH₂NH₂): A primary amine connected to the cyclopropyl ring, which presents protons and a carbon with chemical shifts influenced by the electronegative nitrogen atom.[3][4]

The primary objective of this guide is to establish the connectivity between these fragments, confirming the overall structure through a logical and self-validating series of NMR experiments.

Caption: Molecular structure of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine with atom numbering for NMR assignment.

Predicted Spectral Features and Rationale

A preliminary analysis based on fundamental NMR principles allows for the prediction of the expected signals, guiding the interpretation of experimental data.

¹H NMR Predictions

• Aromatic Protons (H6, H8, H5): Three protons on the phenyl ring will appear in the aromatic region (~7.0-7.5 ppm). Due to their distinct environments, they will likely form a complex set of multiplets (an ABC spin system).

• Methyl Protons (H10, H11): Two sharp singlets are expected for the two methyl groups on the phenyl ring, likely in the range of 2.2-2.5 ppm.

• Methanamine Protons (H12): The two protons of the -CH₂- group adjacent to the nitrogen are expected to appear as a singlet or a multiplet around 2.5-3.0 ppm.[3][4] Their chemical shift is influenced by the deshielding effect of the nitrogen atom.

• Amine Protons (-NH₂): A broad singlet corresponding to two protons is expected, with a chemical shift that can vary widely (typically 0.5-5.0 ppm) depending on concentration, solvent, and temperature.[3][5] This signal will disappear upon D₂O exchange.

• Cyclopropyl Protons (H2, H3): The four protons on the cyclopropyl ring are diastereotopic and will exhibit complex, overlapping multiplets. Crucially, they are expected to be highly shielded and appear at an unusually high field (upfield), typically in the 0.2-1.0 ppm range.[2][6][7][8] This is a hallmark of the cyclopropyl moiety.

¹³C NMR Predictions

• Aromatic Carbons (C4-C9): Six signals are expected in the aromatic region (~120-145 ppm). Two of these will be quaternary (C4, C7) and four will be methine carbons (CH).

• Methyl Carbons (C10, C11): Two signals for the methyl groups are expected in the aliphatic region, around 15-25 ppm.

• Methanamine Carbon (C12): The -CH₂- carbon will appear in the 40-50 ppm range, shifted downfield by the attached nitrogen.[3]

• Cyclopropyl Carbons (C1, C2, C3): The quaternary carbon (C1) will likely appear around 20-30 ppm. The two methylene carbons of the cyclopropyl ring (C2, C3) are expected at a highly shielded (upfield) position, typically between 5-15 ppm.[9]

The NMR Elucidation Workflow

A structured, hierarchical approach ensures that data from simpler experiments informs the setup and interpretation of more complex ones. This workflow provides a self-validating system for structural confirmation.

Caption: Experimental workflow for the structural elucidation of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine.

Experimental Protocols

These protocols are designed for a high-field NMR spectrometer (e.g., 400 MHz or higher).

Sample Preparation

• Weigh approximately 5-10 mg of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine.

• Dissolve the sample in ~0.6 mL of deuterated chloroform (CDCl₃).

• Add a small amount of tetramethylsilane (TMS) as an internal reference (0 ppm), if not already present in the solvent.

• Transfer the solution to a 5 mm NMR tube.

• For NH₂ confirmation: After initial ¹H NMR acquisition, remove the sample, add one drop of deuterium oxide (D₂O), shake vigorously for 30 seconds, and re-acquire the ¹H NMR spectrum. The NH₂ signal should disappear or significantly diminish.[3][5]

1D NMR Acquisition

• ¹H NMR (Proton):

  • Purpose: To quantify all unique proton environments and observe their coupling patterns.

  • Protocol:

    • Tune and shim the probe for the sample.

    • Acquire a standard ¹H spectrum with a 90° pulse.

    • Set the spectral width to cover a range of -1 to 10 ppm.

    • Integrate all signals to determine the relative number of protons.

    • Identify multiplicities (singlet, doublet, triplet, multiplet) for all peaks.

• ¹³C NMR (Carbon):

  • Purpose: To identify all unique carbon environments.

  • Protocol:

    • Acquire a proton-decoupled ¹³C spectrum.

    • Set the spectral width to cover a range of 0 to 160 ppm.

    • A sufficient number of scans should be acquired to achieve a good signal-to-noise ratio, especially for quaternary carbons.

• DEPT-135 (Distortionless Enhancement by Polarization Transfer):

  • Purpose: To differentiate between CH/CH₃, CH₂, and quaternary carbons.[10][11]

  • Protocol:

    • Run a standard DEPT-135 pulse sequence.

    • In the resulting spectrum, CH and CH₃ signals will appear as positive peaks, while CH₂ signals will be negative (inverted).[12][13] Quaternary carbons will be absent.

    • Correlate this data with the ¹³C spectrum to assign multiplicities.

2D NMR Acquisition

• ¹H-¹H COSY (Correlation Spectroscopy):

  • Purpose: To identify protons that are coupled to each other, typically through 2-3 bonds.[14][15][16]

  • Protocol:

    • Acquire a standard gradient-selected COSY (gCOSY) experiment.

    • Process the data to generate a 2D plot with the ¹H spectrum on both axes.

    • Off-diagonal cross-peaks connect signals from protons that are spin-spin coupled. This is useful for identifying adjacent protons in the aromatic ring and within the cyclopropyl group.

• ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence):

  • Purpose: To identify which protons are directly attached to which carbons (one-bond C-H correlation).[1][17][18]

  • Protocol:

    • Acquire a standard gradient-selected, sensitivity-enhanced HSQC experiment.

    • The resulting 2D spectrum will have the ¹H spectrum on one axis and the ¹³C spectrum on the other.

    • Each cross-peak indicates a direct bond between a proton and a carbon. This experiment is highly effective for assigning the protonated carbons (CH, CH₂, CH₃).[19]

• ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation):

  • Purpose: To identify longer-range correlations between protons and carbons, typically over 2-4 bonds.[20][21] This is the key experiment for assembling the molecular fragments.

  • Protocol:

    • Acquire a standard gradient-selected HMBC experiment, optimized for a long-range coupling constant of ~8 Hz.

    • The 2D spectrum correlates proton and carbon chemical shifts.

    • Cross-peaks reveal multi-bond connectivity, allowing the connection of quaternary carbons to nearby protons.[22][23]

Data Interpretation and Structural Assignment

The final structure is confirmed by integrating the information from all experiments.

Summarized Spectral Data (Predicted)

Table 1: Predicted ¹H NMR Data for [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine (400 MHz, CDCl₃)

Atom #	Predicted δ (ppm)	Multiplicity	Integration	Assignment
H6, H8, H5	7.0 - 7.5	m	3H	Aromatic H
H10, H11	2.2 - 2.5	s	6H	Ar-CH₃
H12	2.5 - 3.0	s	2H	-CH₂-NH₂
NH₂	0.5 - 5.0	br s	2H	Amine H

| H2, H3 | 0.2 - 1.0 | m | 4H | Cyclopropyl CH₂ |

Table 2: Predicted ¹³C NMR and DEPT-135 Data (100 MHz, CDCl₃)

Atom #	Predicted δ (ppm)	DEPT-135	Assignment
C4, C7, C9	125 - 145	No Signal	Aromatic Quaternary C
C5, C6, C8	120 - 135	Positive	Aromatic CH
C12	40 - 50	Negative	-CH₂-NH₂
C1	20 - 30	No Signal	Quaternary Cyclopropyl C
C10, C11	15 - 25	Positive	Ar-CH₃

| C2, C3 | 5 - 15 | Negative | Cyclopropyl CH₂ |

Assembling the Structure with 2D NMR

The HMBC experiment is critical for piecing together the molecular puzzle. The following key correlations would provide definitive proof of the structure:

Caption: Key expected HMBC correlations for structural confirmation.

• Connecting the Methanamine to the Cyclopropyl Ring: Protons H12 (-CH₂) should show a 2-bond correlation (²J) to the quaternary carbon C1 and the adjacent cyclopropyl carbon C3.

• Connecting the Phenyl Ring to the Cyclopropyl Ring: Protons H12 should also show a 3-bond correlation (³J) to the aromatic quaternary carbon C9. Conversely, aromatic protons (like H5 and H8) should show correlations to the quaternary cyclopropyl carbon C1.

• Confirming Phenyl Substituents: The methyl protons (H10) should show correlations to the aromatic carbons C5, C9, and C4, confirming their positions on the ring.

By systematically identifying these correlations, the connectivity between all three major fragments of the molecule can be unequivocally established.

Conclusion

The combination of 1D (¹H, ¹³C, DEPT) and 2D (COSY, HSQC, HMBC) NMR spectroscopy provides a powerful and definitive method for the structural characterization of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine. The workflow described herein is not only effective for this specific molecule but also serves as a robust general protocol for the structural elucidation of complex organic small molecules. The characteristic upfield signals of the cyclopropyl protons in the ¹H spectrum and the crucial connectivity information from the HMBC spectrum are the most vital components for an unambiguous assignment.

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• Chemistry LibreTexts. (2024, October 4). 13.12: DEPT ¹³C NMR Spectroscopy. [Link]

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• ResearchGate. (2013). H-1 NMR Chemical Shifts of Cyclopropane and Cyclobutane: A Theoretical Study. [Link]

• Longdom Publishing. (2024, October 3). Stereochemical Analysis Using Two-Dimensional 2D-NMR COSY Techniques. [Link]

• Doc Brown's Chemistry. 13C nmr spectrum of cyclopropane C3H6. [Link]

• ACS Publications. (2013, January 20). 1H NMR Chemical Shifts of Cyclopropane and Cyclobutane: A Theoretical Study. [Link]

• NIH National Library of Medicine. (2026, March 7). The Evolving Landscape of NMR Structural Elucidation. [Link]

• Doc Brown's Chemistry. cyclopropane low high resolution H-1 proton nmr spectrum. [Link]

• Chemistry LibreTexts. (2025, October 24). 7.4: Two Dimensional Heteronuclear NMR Spectroscopy. [Link]

• NIH National Library of Medicine. 2D-Cosy NMR Spectroscopy as a Quantitative Tool in Biological Matrix: Application to Cyclodextrins. [Link]

• News-Medical. (2019, August 20). 2D NMR Spectroscopy: Fundamentals, Methods and Applications. [Link]

• PubMed. (2013, February 15). 1H NMR chemical shifts of cyclopropane and cyclobutane: a theoretical study. [Link]

• Anasazi Instruments. (2021, May 24). DEPT NMR vs APT NMR : Which is Best C13 NMR Experiment For You?. [Link]

• ACS Publications. (2014, August 6). NMR Structure Elucidation of Small Organic Molecules and Natural Products: Choosing ADEQUATE vs HMBC. [Link]

• Bruker. Measuring methods available and examples of their applications COSY. [Link]

• Columbia University. DEPT | NMR Core Facility. [Link]

• ResearchGate. (2023, April). Structure elucidation of homodimericin B (11) using i-HMBC. [Link]

• Chemistry LibreTexts. (2024, March 24). 24.10: Spectroscopy of Amines. [Link]

• Oregon State University. (2020, December 28). 1H NMR Chemical Shifts. [Link]

• Columbia University. HSQC and HMBC - NMR Core Facility. [Link]

• University of Ottawa. (2017, April 25). HMBC vs. H2BC. [Link]

• Chemistry LibreTexts. (2024, December 18). 7.3: Two Dimensional Homonuclear NMR Spectroscopy. [Link]

• ACS Publications. (2006, January 17). Simple Protocol for NMR Analysis of the Enantiomeric Purity of Primary Amines. [Link]

• Bruker. Measuring methods available and examples of their applications 2D HMBC. [Link]

• J-STAGE. (1976). 13C NMR Spectroscopy. Substituent Effects in the Ethyl trans-2-Substituted Cyclopropanecarboxylates. [Link]

• Connolly, J. (2011, June 10). Structural analysis of amines. [Link]

• NIH National Library of Medicine. Cyclopropylamine. [Link]

• NC State University Libraries. 24.10 Spectroscopy of Amines. [Link]

• Nature. (2006). Simple protocols for NMR analysis of the enantiomeric purity of chiral primary amines. [Link]

• Protein NMR. (2012, October 24). 1H-15N HSQC. [Link]

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Application Note: High-Resolution Mass Spectrometry Profiling of CAS 1368912-50-8

Target Audience: Analytical Chemists, Mass Spectrometrists, and Drug Development Professionals Technique: UHPLC-ESI-QTOF-MS/MS

Executive Summary

CAS 1368912-50-8, chemically identified as [1-(2,4-dimethylphenyl)cyclopropyl]methanamine, is a rigidified benzylic amine building block increasingly utilized in medicinal chemistry to improve metabolic stability and target affinity[1]. Accurate structural characterization of this moiety is critical during drug metabolism and pharmacokinetics (DMPK) profiling. This application note details the collision-induced dissociation (CID) fragmentation pathways of CAS 1368912-50-8 using high-resolution electrospray ionization tandem mass spectrometry (ESI-MS/MS), providing a robust, self-validating protocol for its unambiguous identification in complex biological matrices.

Mechanistic Mass Spectrometry Profiling

The fragmentation of protonated benzylic and cyclopropyl amines is fundamentally driven by the thermodynamic stability of the resulting carbocations.

As established in fundamental mass spectrometry literature, protonated benzylamines typically undergo CID characterized by the neutral loss of ammonia ( NH3​ ) to form highly stable benzylic cations ()[2]. Furthermore, studies on analogous systems demonstrate that ionized cyclopropylamines undergo rapid ring-opening to relieve severe angular strain, forming more stable distonic or acyclic isomers ()[3].

For CAS 1368912-50-8, the protonated precursor ion [M+H]+ at m/z 176.1439 follows these exact mechanistic rules:

• Deamination (Primary Pathway): The initial low-energy fragmentation is the heterolytic cleavage of the C-N bond, expelling neutral NH3​ (17.03 Da). This generates a reactive cyclopropylcarbinyl cation (m/z 159.1174).

• Ring Opening & Rearrangement: Driven by the relief of cyclopropane ring strain, the m/z 159.12 intermediate rapidly rearranges. It subsequently expels ethylene ( C2​H4​ , 28.03 Da) to form a highly conjugated 2,4-dimethylstyryl cation (m/z 131.0861).

• Direct Aromatic Cleavage: At higher collision energies, the intact cyclopropylmethanamine moiety can be cleaved directly from the aromatic ring, yielding a 2,4-dimethylphenyl cation (m/z 105.0704).

Fragmentation Pathway Visualization

Figure 1: ESI-MS/MS fragmentation pathway of [1-(2,4-dimethylphenyl)cyclopropyl]methanamine.

Quantitative Exact Mass Data

Precursor Ion (m/z)	Fragment Ion (m/z)	Neutral Loss (Da)	Formula	Putative Structure / Mechanism
176.1439	-	-	C12​H18​N+	Protonated molecular ion [M+H]+
176.1439	159.1174	NH3​ (17.0265)	C12​H15+​	Cyclopropylcarbinyl cation (Rearranges rapidly)
159.1174	131.0861	C2​H4​ (28.0313)	C10​H11+​	2,4-Dimethylstyryl cation (via ring opening)
159.1174	119.0861	C3​H4​ (40.0313)	C9​H11+​	2,4-Dimethylbenzyl cation (Tropylium derivative)
176.1439	105.0704	C4​H9​N (71.0735)	C8​H9+​	2,4-Dimethylphenyl cation (Direct aromatic cleavage)

Experimental Protocol: UHPLC-QTOF-MS/MS Workflow

To ensure high reproducibility and trustworthiness, this protocol is designed as a self-validating system . It incorporates built-in System Suitability Testing (SST) and dynamic collision energy ramping to capture both fragile and stable structural nodes in a single injection.

Step 1: Sample Preparation

• Stock Solution: Weigh 1.0 mg of CAS 1368912-50-8 and dissolve in 1.0 mL of LC-MS grade Methanol (1 mg/mL).

• Working Dilution: Dilute the stock to 1 µg/mL using 50% Acetonitrile / 50% Water containing 0.1% Formic Acid.

• Causality Check: The addition of 0.1% Formic Acid is mandatory. It acts as an abundant proton source, ensuring maximum ionization efficiency for the primary amine to form the required [M+H]+ precursor ion without in-source fragmentation.

Step 2: UHPLC Separation Parameters

• Column: C18 Reversed-Phase (e.g., 2.1 x 50 mm, 1.7 µm particle size).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 5.0 minutes.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 2.0 µL.

Step 3: QTOF-MS/MS Acquisition

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Capillary Voltage: 3.5 kV.

• Desolvation Temperature: 350 °C.

• Collision Energy (CE) Ramping: Dynamically ramped from 15 eV to 45 eV .

• Causality Check: Ramping the CE is critical. A static low CE (15 eV) will only yield the m/z 159.12 deamination product. Ramping up to 45 eV ensures sufficient internal energy is deposited to shatter the cyclopropyl ring, yielding the structurally diagnostic m/z 131.09 and 105.07 fragments required for absolute confirmation.

Step 4: Data Processing & Self-Validation

• Blank Subtraction: Prior to analyzing the sample, inject a solvent-only blank. Subtract the blank spectra from the sample spectra to eliminate isobaric background interferences from the mobile phase.

• Mass Accuracy Threshold: Extract the exact mass chromatogram for m/z 176.1439. The acceptable mass error must be < 5 ppm . If the error exceeds 5 ppm, recalibrate the QTOF flight tube using a standard tuning mix (e.g., Agilent ESI-L) before proceeding.

• Isotopic Fidelity: Verify that the M+1 (m/z 177.147) peak intensity aligns with the theoretical natural abundance of Carbon-13 (~13% relative to the monoisotopic peak for a 12-carbon molecule).

References

• Title: An unprecedented rearrangement in collision-induced mass spectrometric fragmentation of protonated benzylamines Source: Journal of Mass Spectrometry URL: [Link]

• Title: Unimolecular Chemistry of the Gaseous Cyclopropylamine Radical Cation Source: Journal of the American Chemical Society URL: [Link]

• Title: [1-(2,4-dimethylphenyl)cyclopropyl]methanamine (CAS 1368912-50-8) Catalog Source: AA Blocks URL: [Link]

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• 3. pubs.acs.org [pubs.acs.org]

A Senior Application Scientist's Guide to Preparing Verifiable Stock Solutions for Drug Discovery and Development

An Application Note on the Dissolution of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine in DMSO

Introduction: The Imperative of Protocol Integrity

[1-(2,4-Dimethylphenyl)cyclopropyl]methanamine is a compound of interest within contemporary research, characterized by its unique cyclopropylamine moiety attached to a substituted phenyl ring[1][2]. As with any novel chemical entity in the drug discovery pipeline, the reliability of all subsequent biological and analytical data hinges on the initial, and often overlooked, step of sample preparation. The generation of a stable, accurately concentrated, and precipitate-free stock solution is paramount for data integrity and experimental reproducibility.

Dimethyl Sulfoxide (DMSO) is the preeminent solvent for creating stock solutions in high-throughput screening and cell-based assays due to its exceptional capacity to dissolve a broad array of both lipophilic and polar compounds[3][4]. However, its utility is coupled with a significant chemical property that can be a major source of experimental error: its hygroscopicity[5][6]. This application note provides a detailed, experience-driven guide to dissolving [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine in DMSO. It moves beyond a simple recitation of steps to explain the underlying causality of each action, ensuring researchers can create self-validating protocols that produce trustworthy results.

Foundational Knowledge: Compound and Solvent Properties

A successful dissolution protocol begins with an understanding of the materials involved. The properties of both the solute and the solvent dictate the optimal handling and preparation strategy.

Property	[1-(2,4-Dimethylphenyl)cyclopropyl]methanamine	Dimethyl Sulfoxide (DMSO)	Significance for Dissolution Protocol
CAS Number	1368912-50-8[1][2]	67-68-5[3]	Unique identifier for tracking and safety information.
Molecular Formula	C₁₂H₁₇N[1]	(CH₃)₂SO[3]	Indicates a primarily organic, nonpolar structure for the target compound.
Molecular Weight	175.27 g/mol [1]	78.13 g/mol [3]	Essential for calculating molarity of stock solutions.
Key Structural Feature	Primary cyclopropylamine[7]	Polar aprotic sulfoxide	The amine group can form hydrogen bonds with DMSO, potentially aiding solubility[8][9].
Physical State	Varies (often solid)	Liquid/Solid (Melting Point: ~19°C)[3]	DMSO may be frozen at room temperature and require gentle warming to liquefy.
Critical Property	Expected Lipophilicity	Highly Hygroscopic [5][6][10]	This is the single most critical factor. Absorbed water drastically reduces DMSO's ability to dissolve lipophilic compounds, causing precipitation[6].

The Causality of Solvent Choice: Why Anhydrous DMSO is Non-Negotiable

DMSO's power as a solvent stems from its polar aprotic nature. However, it readily absorbs atmospheric moisture, with even brief exposure to air leading to a significant increase in water content[6][10]. This absorbed water fundamentally alters the solvent environment:

• Polarity Shift: The introduction of water increases the overall polarity of the DMSO, making it a less favorable solvent for large, lipophilic molecules like [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine[5][6].

• Reduced Solvation Capacity: The structured interaction between water and DMSO molecules can make it more difficult to create a solvent cavity for the solute, thus decreasing solubility[5].

• Precipitation Risk: A compound that dissolves perfectly in anhydrous DMSO may precipitate out of solution over time or during freeze-thaw cycles as the solvent gradually absorbs water[6][11]. This leads to an unknown and inaccurate concentration in subsequent experiments.

Therefore, the cornerstone of a reliable protocol is the exclusive use of high-purity, anhydrous DMSO from a freshly opened bottle or one that has been stored under inert gas in a desiccator. For critical applications, purchasing smaller-volume bottles is recommended to minimize the frequency and duration of air exposure[6].

Experimental Workflow: From Solid Compound to Assay-Ready Solution

The following diagram outlines the comprehensive workflow for preparing a verified stock solution. This workflow is designed to be a self-validating system, incorporating checkpoints to ensure success.

Caption: Workflow for preparing and using DMSO stock solutions.

Detailed Step-by-Step Protocols

Protocol 1: Preparation of a 20 mM High-Concentration Stock Solution

This protocol is designed to create a concentrated, primary stock solution that will be the source for all subsequent dilutions.

Materials:

• [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine (solid)

• Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.9% purity

• Calibrated analytical balance

• Sterile, low-binding microcentrifuge tubes (e.g., polypropylene)

• Calibrated positive displacement or air displacement pipettes with appropriate tips

• Vortex mixer

• Water bath or heat block (set to 37°C)

• Bath sonicator

Procedure:

• Pre-equilibration: Allow the vial of the solid compound and the bottle of anhydrous DMSO to come to room temperature for at least 30 minutes. This ensures accurate measurements by preventing condensation and thermal expansion/contraction effects.

• Calculation: Calculate the mass of the compound required. For 1 mL of a 20 mM stock solution:

  • Mass (mg) = 20 mmol/L * 175.27 g/mol * 0.001 L = 3.5054 mg

• Weighing: Accurately weigh approximately 3.51 mg of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine and transfer it into a sterile microcentrifuge tube. Record the exact mass.

• Solvent Addition: Based on the exact mass weighed, calculate the precise volume of DMSO needed to achieve a 20 mM concentration. Add the calculated volume of anhydrous DMSO to the tube.

• Initial Dissolution: Tightly cap the tube and vortex vigorously for 1-2 minutes[12].

• Visual Confirmation: Carefully inspect the solution against a bright light source. If the solution is perfectly clear with no visible particulates, proceed to step 8.

• Assisted Dissolution (If Necessary): If particulates remain:

  • Option A (Gentle Warming): Place the tube in a 37°C water bath for 5-10 minutes. Vortex again. Be cautious, as excessive heat can potentially degrade some compounds[6].

  • Option B (Sonication): Place the tube in a bath sonicator for 10-15 minutes[6][12]. This uses ultrasonic waves to break up aggregates and can be very effective.

• Final Aliquoting: Once the solution is completely clear, aliquot the stock solution into smaller, single-use volumes (e.g., 20 µL) in sterile, low-binding tubes. This is the most critical step to prevent degradation and contamination from repeated freeze-thaw cycles and moisture ingress[12][13].

• Storage: Label the aliquots clearly and store them at -20°C for short-term (up to 1 month) or -80°C for long-term (up to 6 months) storage[6][13].

Protocol 2: Preparation of Working Solutions for Biological Assays

This protocol describes the best practice for diluting the concentrated DMSO stock into an aqueous buffer or cell culture medium. The key is to perform intermediate dilutions in pure DMSO to avoid precipitating the compound[14].

Procedure:

• Thaw: Remove a single aliquot of the 20 mM stock solution from the freezer and allow it to thaw completely at room temperature.

• Intermediate Dilution in DMSO: Perform serial dilutions from your concentrated stock using 100% anhydrous DMSO to create a range of intermediate concentrations. For example, to create a 2 mM solution, mix 10 µL of the 20 mM stock with 90 µL of 100% DMSO.

• Final Aqueous Dilution: Add a small volume of the DMSO-diluted compound into your final aqueous assay buffer (e.g., cell culture medium, PBS). For a 1:1000 dilution, add 1 µL of a 2 mM DMSO solution to 999 µL of assay buffer to achieve a final concentration of 2 µM.

• Mixing and Vehicle Control: Mix thoroughly. Crucially, prepare a "vehicle control" by adding the same final concentration of DMSO (in this case, 0.1%) to the assay buffer without the compound. This allows you to differentiate the effects of the compound from the effects of the solvent[12][15]. The final concentration of DMSO in an assay should ideally be kept below 0.5% to avoid cellular toxicity[12][13].

Troubleshooting Common Dissolution Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Compound fails to dissolve initially.	1. Moisture contamination in DMSO.[6]2. Concentration exceeds the compound's solubility limit.3. Insufficient mixing energy.	1. Use a fresh, unopened bottle of anhydrous DMSO. [6][16]2. Attempt to make a more dilute stock solution (e.g., 10 mM).3. Use a combination of vortexing, gentle warming (37°C), and sonication.[6][12]
A clear solution becomes cloudy or shows precipitate upon storage.	1. Moisture absorbed by the DMSO stock over time.[6]2. Compound is unstable in solution.3. Repeated freeze-thaw cycles have promoted crystallization.[5][11]	1. Discard the stock. Prepare fresh stock using anhydrous DMSO and ensure proper aliquoting and storage.[6]2. Prepare stock solutions fresh before each experiment.3. Always aliquot stock solutions to be single-use.[13]
Compound precipitates immediately upon dilution into aqueous buffer.	1. "Solvent shift" precipitation; the compound is not soluble in the aqueous environment at that concentration.[14]2. The stock solution was not at room temperature, causing a temperature shock.	1. Perform intermediate serial dilutions in 100% DMSO first before the final "jump" to the aqueous buffer.[14]2. Ensure both the DMSO stock and the aqueous buffer are at the same temperature before mixing.

Conclusion

The successful dissolution of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine in DMSO is a foundational requirement for generating high-quality, reproducible data. By understanding the critical impact of DMSO's hygroscopic nature and implementing a protocol that prioritizes the use of anhydrous solvent, proper mixing techniques, and a validated dilution strategy, researchers can mitigate common sources of error. Adherence to these detailed procedures provides a robust framework for ensuring that the concentrations tested are both accurate and reliable, thereby lending greater confidence to all downstream experimental outcomes.

References

• Ziath. (n.d.). The Effects of Water on DMSO and Effective Hydration Measurement Freezing Point Depression of DMSO. Ziath. [Link]

• Wikipedia. (2026). Dimethyl sulfoxide. Wikipedia. [Link]

• GE Healthcare Life Sciences. (2011). Buffer and sample preparation for direct binding assay in 2% DMSO. GE Healthcare. [Link]

• Longdom Publishing. (2024). Cyclopropylamine in Medicinal Chemistry: Synthesis and Applications. Journal of Organic and Inorganic Chemistry. [Link]

• Chemistry Stack Exchange. (2014). Hygroscopic behaviour of DMSO - how bad is it?. [Link]

• ResearchGate. (2014). DMSO wont dilute my pure compound. How to solve this?. [Link]

• National Center for Biotechnology Information. (n.d.). Cyclopropyl(phenyl)methanamine. PubChem. [Link]

• Ataman Kimya. (n.d.). CYCLOPROPYLAMINE. [Link]

• Arnett, E. M., & Duggledi, D. (1974). Specific effects of dimethyl sulfoxide on the relative basicities of aliphatic amines. Journal of the American Chemical Society, 96(11), 3671–3672. [Link]

• ResearchGate. (2017). Stability of three different amine co-initiators in DMSO-d 6 with 20 wt.% H 2 O at the concentration of 0.04 M. [Link]

• de Nanteuil, F., Defrance, T., & Waser, J. (2019). Advances in the Synthesis of Cyclopropylamines. Chemical Reviews, 119(14), 8448–8503. [Link]

• NIST. (n.d.). Cyclopropylamine. NIST Chemistry WebBook. [Link]

• ResearchGate. (2016). How do I make a stock solution of a substance in DMSO?. [Link]

• NextSDS. (n.d.). [1-(2,4-dimethylphenyl)cyclopropyl]methanamine — Chemical Substance Information. [Link]

• Lock, G. S., et al. (2021). Weak Interactions in Dimethyl Sulfoxide (DMSO)–Tertiary Amide Solutions: The Versatility of DMSO as a Solvent. ACS Omega, 6(3), 2248–2260. [Link]

• Ziath. (n.d.). Samples in DMSO: What an end user needs to know. [Link]

• ResearchGate. (2020). Is 0.5 ml of DMSO enough to react my (200mg) Ar-Cl with 1.2 equivalent of primary amine using Ullman reaction?. [Link]

• University of Washington. (n.d.). Standard Operating Procedures for Dimethyl Sulfoxide (DMSO). [Link]

• Stewart, R., & O'Donnell, J. P. (1964). Strongly basic systems. VIII. The H− function for dimethyl sulfoxide – water – tetramethylammonium hydroxide. Canadian Journal of Chemistry, 42(7), 1681-1693. [Link]

• Gaylord Chemical Company. (n.d.). Dimethyl Sulfoxide USP, PhEur in Approved Pharmaceutical Products and Medical Devices. [Link]

• MP Biomedicals. (2016). Dimethyl Sulfoxide. [Link]

• gChem. (n.d.). DMSO. [Link]

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Application Notes and Protocols for the Scale-Up Manufacturing of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine

Introduction

[1-(2,4-Dimethylphenyl)cyclopropyl]methanamine and its derivatives are emerging as crucial building blocks in medicinal chemistry and drug development. The unique structural motif of a substituted cyclopropylamine imparts favorable pharmacokinetic and pharmacodynamic properties to lead compounds, including enhanced metabolic stability and improved target binding. As the demand for these specialized intermediates grows, the need for robust and scalable manufacturing processes becomes paramount.

This technical guide provides a comprehensive overview of two viable and scalable synthetic routes for the production of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine. The methodologies detailed herein are designed for researchers, process chemists, and drug development professionals seeking to transition from laboratory-scale synthesis to pilot-plant or full-scale manufacturing. The protocols emphasize safety, efficiency, and scalability, while also providing the scientific rationale behind the procedural choices.

Strategic Overview of Scalable Synthetic Routes

Two primary retrosynthetic pathways have been identified and optimized for the large-scale synthesis of the target compound. Each route offers distinct advantages and presents unique challenges, which will be discussed to aid in the selection of the most appropriate method based on available resources and project requirements.

• Route A: The Kulinkovich-Szymoniak Approach. This route leverages the direct conversion of an aryl nitrile to a primary cyclopropylamine, offering a convergent and potentially more atom-economical synthesis.

• Route B: The Curtius Rearrangement Pathway. This classical yet robust method proceeds through a carboxylic acid intermediate, providing an alternative that may be more amenable to certain manufacturing environments and allows for different purification strategies.

Caption: Retrosynthetic analysis of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine.

Route A: The Kulinkovich-Szymoniak Approach

The Kulinkovich-Szymoniak reaction is a powerful transformation for the synthesis of primary cyclopropylamines directly from nitriles[1][2][3]. This variant of the Kulinkovich reaction utilizes a titanium(IV) alkoxide and a Grignard reagent to form a titanacyclopropane intermediate, which then reacts with the nitrile to afford the desired product after a Lewis acid-mediated workup[1][2][4]. This route is particularly attractive for its convergency.

Workflow for Route A

Caption: Step-wise workflow for the Curtius Rearrangement synthesis route.

Part 1: Synthesis of 1-(2,4-Dimethylphenyl)cyclopropanecarbonitrile

This intermediate can be prepared by the alkylation of 2,4-dimethylphenylacetonitrile with 1,2-dibromoethane in the presence of a strong base.

Protocol:

• Reaction Setup:

  • To a dry, inerted reactor, add anhydrous THF and sodium hydride (as a 60% dispersion in mineral oil).

  • Cool the suspension to 0 °C and slowly add a solution of 2,4-dimethylphenylacetonitrile in THF.

  • Allow the mixture to warm to room temperature and stir for 1 hour.

• Alkylation:

  • Add 1,2-dibromoethane dropwise to the reaction mixture. An exotherm may be observed.

  • Heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction by GC or TLC.

• Work-up and Purification:

  • Cool the reaction mixture and carefully quench with water.

  • Extract the product with ethyl acetate.

  • Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

  • Concentrate the solution under reduced pressure and purify the crude nitrile by vacuum distillation.

Parameter	Value	Reference
Starting Material	2,4-Dimethylphenylacetonitrile	[5]
Key Reagents	NaH, 1,2-Dibromoethane	[6]
Temperature	0 °C to Reflux	[6]
Typical Yield	60-75%	[7]

Part 2: Hydrolysis to 1-(2,4-Dimethylphenyl)cyclopropanecarboxylic Acid

The nitrile is hydrolyzed to the corresponding carboxylic acid under basic conditions.

Protocol:

• Hydrolysis:

  • In a reactor, combine 1-(2,4-dimethylphenyl)cyclopropanecarbonitrile with a solution of sodium hydroxide in a mixture of water and ethanol.

  • Heat the mixture to reflux and maintain for 12-24 hours until the hydrolysis is complete (monitored by TLC or HPLC).

  • Cool the reaction mixture and remove the ethanol under reduced pressure.

  • Dilute the aqueous residue with water and wash with a non-polar solvent (e.g., hexanes) to remove any unreacted nitrile.

  • Acidify the aqueous layer with concentrated hydrochloric acid to precipitate the carboxylic acid.

  • Filter the solid, wash with cold water, and dry under vacuum.

Parameter	Value	Reference
Starting Material	1-(2,4-Dimethylphenyl)cyclopropanecarbonitrile
Key Reagents	NaOH, H₂O, Ethanol	[4]
Temperature	Reflux
Typical Yield	85-95%

Part 3: Curtius Rearrangement

The carboxylic acid is converted to the amine via the Curtius rearrangement. Using diphenylphosphoryl azide (DPPA) and tert-butanol allows for the formation of a Boc-protected amine, which can be easily purified and deprotected.

Protocol:

• Acyl Azide Formation and Rearrangement:

  • To a reactor, add the carboxylic acid, anhydrous toluene, and triethylamine.

  • Heat the mixture to 80 °C and add diphenylphosphoryl azide (DPPA) dropwise.

  • After the addition is complete, add tert-butanol and continue heating at 80-90 °C for 2-4 hours until nitrogen evolution ceases.

• Work-up and Purification of Boc-Amine:

  • Cool the reaction mixture and wash with saturated aqueous sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

  • The crude Boc-protected amine can be purified by column chromatography or recrystallization.

• Deprotection:

  • Dissolve the purified Boc-protected amine in a suitable solvent (e.g., dichloromethane or ethyl acetate).

  • Add a solution of hydrochloric acid in isopropanol or dioxane and stir at room temperature until deprotection is complete (monitored by TLC).

  • The hydrochloride salt of the product will precipitate. Filter the solid, wash with a cold solvent, and dry under vacuum to yield the final product.

Parameter	Value	Reference
Starting Material	1-(2,4-Dimethylphenyl)cyclopropanecarboxylic Acid
Key Reagents	DPPA, t-BuOH, HCl	[8][9][10]
Temperature	80-90 °C	[9]
Typical Yield	70-85% (over two steps)	[5]

Quality Control and Analytical Methods

Robust analytical methods are essential for ensuring the quality and purity of the final product and intermediates.

• High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method with UV detection is suitable for monitoring reaction progress and assessing the purity of the final product and its precursors. A C18 column with a mobile phase consisting of a buffered aqueous solution and acetonitrile or methanol is a good starting point.[11][12][13]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful tool for identifying and quantifying volatile impurities. A method using a non-polar capillary column (e.g., DB-5) with a temperature gradient program can effectively separate the target amine from related byproducts.[14][15][16][17][18]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are indispensable for structural confirmation of the final product and all intermediates.

• Purity Assessment: The final product purity should be determined by a combination of HPLC and GC analysis. Residual solvent content can be determined by headspace GC.

Safety Considerations for Scale-Up

• Sandmeyer Reaction: Diazonium salts are potentially explosive, especially when dry. They should be prepared and used in solution at low temperatures.

• Kulinkovich-Szymoniak Reaction: Grignard reagents and titanium alkoxides are highly reactive and moisture-sensitive. All operations should be conducted under a dry, inert atmosphere. The quenching of the reaction can be highly exothermic and should be performed with careful temperature control.

• Curtius Rearrangement: Acyl azides are also potentially explosive and should be handled with care. The use of DPPA is generally safer than preparing acyl azides from sodium azide and acyl chlorides. The rearrangement reaction liberates nitrogen gas, and the reactor must be properly vented.

• General Precautions: All reactions should be carried out in well-ventilated areas or fume hoods. Appropriate personal protective equipment (PPE), including safety glasses, lab coats, and gloves, must be worn at all times.

Conclusion

The two synthetic routes presented provide viable and scalable pathways for the manufacturing of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine. The choice between the Kulinkovich-Szymoniak approach and the Curtius rearrangement will depend on factors such as the availability and cost of starting materials, the specific equipment available for manufacturing, and the desired impurity profile of the final product. Both routes have been designed with scalability in mind, incorporating established and robust chemical transformations. Careful process development and optimization, coupled with rigorous in-process controls and final product analysis, will be critical for the successful and safe large-scale production of this valuable building block.

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• Tahara, M., et al. (2024). GC-MS Analysis of Primary Aromatic Amines Originated From Azo Dyes in Commercial Textile or Leather Products Using Helium Alternative Carrier Gases. Journal of AOAC INTERNATIONAL, 107(1), 61-68. [Link]

• Agilent Technologies. (n.d.). Quantitative determination of 26 aromatic amines derived from banned azo dyes in textiles through the use of lc, tandem ms, and. [Link]

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Application Notes and Protocols for In Vitro Characterization of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine

Introduction: Unveiling the Therapeutic Potential of a Novel Cyclopropylamine Derivative

[1-(2,4-Dimethylphenyl)cyclopropyl]methanamine is a novel chemical entity with a structural motif suggestive of potential interaction with monoamine oxidase (MAO) enzymes. The cyclopropylamine scaffold is a well-established pharmacophore found in several known MAO inhibitors. This document provides a comprehensive suite of in vitro assays designed to rigorously characterize the pharmacological profile of this compound. These protocols are intended for researchers, scientists, and drug development professionals engaged in the early stages of drug discovery.[1][2]

The following application notes and protocols are structured to provide a logical and efficient workflow for the in vitro evaluation of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine, from initial screening to more detailed mechanistic and cellular characterization. The overarching goal is to determine its potency, selectivity, and mechanism of action as a potential MAO inhibitor, while also assessing its general cytotoxicity.

Part 1: Primary Screening for Monoamine Oxidase Inhibition

The initial step is to determine if [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine exhibits inhibitory activity against the two major isoforms of monoamine oxidase, MAO-A and MAO-B. A fluorometric assay is a robust and high-throughput method for this purpose.[3][4][5] The principle of this assay is based on the detection of hydrogen peroxide (H₂O₂), a byproduct of the oxidative deamination of a MAO substrate.[3]

Protocol 1: Fluorometric Assay for MAO-A and MAO-B Inhibition

This protocol is designed for a 96-well plate format, allowing for efficient screening of the test compound against both MAO-A and MAO-B.

Materials and Reagents:

• Recombinant human MAO-A and MAO-B enzymes

• MAO Assay Buffer (e.g., 100 mM potassium phosphate, pH 7.4)

• [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine (Test Compound)

• Clorgyline (MAO-A selective inhibitor) and Selegiline (MAO-B selective inhibitor) as positive controls[6][7]

• Tyramine (a common substrate for both MAO-A and MAO-B)

• Horseradish peroxidase (HRP)

• A suitable fluorescent probe (e.g., Amplex Red)[4][5]

• 96-well black, flat-bottom plates

• Fluorescence microplate reader

Experimental Workflow:

Figure 1: Workflow for the fluorometric MAO inhibition assay.

Step-by-Step Procedure:

• Reagent Preparation:

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

  • Prepare working solutions of the test compound and control inhibitors in MAO Assay Buffer. Ensure the final solvent concentration is low (e.g., <1%) to avoid affecting enzyme activity.

  • Prepare a reaction mixture containing the MAO substrate, HRP, and the fluorescent probe in MAO Assay Buffer.

• Assay Plate Setup:

  • Design the plate layout to include wells for:

    • Blank (no enzyme)

    • Enzyme control (100% activity)

    • Positive controls (Clorgyline for MAO-A, Selegiline for MAO-B)

    • Test compound at various concentrations

• Assay Protocol:

  • Add 50 µL of MAO Assay Buffer to the blank wells.

  • Add 50 µL of the appropriate enzyme (MAO-A or MAO-B) solution to the enzyme control, positive control, and test compound wells.

  • Add 10 µL of the corresponding control inhibitor or test compound working solution to the appropriate wells.

  • Incubate the plate at 37°C for 15 minutes to allow the inhibitor to interact with the enzyme.

  • Initiate the reaction by adding 40 µL of the reaction mixture to all wells.

  • Immediately place the plate in a fluorescence microplate reader pre-set to 37°C.

• Data Acquisition and Analysis:

  • Measure the fluorescence intensity (e.g., Ex/Em = 535/587 nm for Amplex Red) in kinetic mode, with readings every 1-2 minutes for 30-60 minutes.[6]

  • Calculate the rate of reaction (slope of the linear portion of the fluorescence vs. time curve) for each well.

  • Determine the percentage of inhibition for the test compound at each concentration relative to the enzyme control.

Parameter	MAO-A	MAO-B
Enzyme Source	Recombinant Human	Recombinant Human
Substrate	Tyramine	Tyramine
Positive Control	Clorgyline	Selegiline
Fluorescent Probe	Amplex Red	Amplex Red
Wavelength (Ex/Em)	535/587 nm	535/587 nm

Table 1: Key parameters for the primary MAO inhibition screening assay.

Part 2: Potency and Selectivity Determination

Following a positive result in the primary screen, the next step is to quantify the inhibitory potency (IC50) of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine and its selectivity for MAO-A versus MAO-B.

Protocol 2: IC50 Determination and Selectivity Index Calculation

This protocol involves a dose-response analysis of the test compound.

Procedure:

• Perform the fluorometric MAO inhibition assay as described in Protocol 1, using a wider range of concentrations for the test compound (typically a 10-point serial dilution).

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

• Fit the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism) to determine the IC50 value. The IC50 is the concentration of the inhibitor required to reduce enzyme activity by 50%.[3]

• Calculate the Selectivity Index (SI) as follows:

  • SI = IC50 (MAO-B) / IC50 (MAO-A)

A high SI value (>100) indicates selectivity for MAO-A, while a low SI value (<0.01) indicates selectivity for MAO-B.

Part 3: Mechanistic Studies

Understanding the mechanism of inhibition (i.e., reversible or irreversible) is crucial for drug development.

Protocol 3: Reversibility of Inhibition Assay

This assay distinguishes between reversible and irreversible inhibition by assessing the recovery of enzyme activity after removal of the inhibitor.

Procedure:

• Incubate the MAO enzyme with a high concentration of the test compound (e.g., 10x IC50) for a defined period (e.g., 30 minutes).

• Rapidly dilute the enzyme-inhibitor mixture (e.g., 100-fold) into the assay buffer containing the substrate.

• Monitor the enzyme activity over time using the fluorometric assay.

• A rapid recovery of enzyme activity upon dilution suggests reversible inhibition, while a lack of recovery indicates irreversible inhibition.

Part 4: Cellular Assays

Cell-based assays provide a more physiologically relevant context to evaluate the effects of the test compound on monoamine neurotransmitter metabolism.[8]

Protocol 4: Quantification of Monoamine Neurotransmitters in a Cellular Model by LC-MS/MS

This protocol utilizes a relevant cell line (e.g., SH-SY5Y neuroblastoma cells, which express both MAO-A and MAO-B) to assess the impact of the test compound on the levels of monoamine neurotransmitters and their metabolites. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the sensitive and specific quantification of these analytes.[9][10][11][12]

Experimental Workflow:

Figure 2: Workflow for LC-MS/MS analysis of monoamine neurotransmitters.

Step-by-Step Procedure:

• Cell Culture and Treatment:

  • Culture SH-SY5Y cells to an appropriate confluency.

  • Treat the cells with various concentrations of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine for a specified duration.

• Sample Preparation:

  • Harvest the cells and lyse them.

  • Perform protein precipitation using a cold organic solvent (e.g., acetonitrile).[9]

  • Centrifuge to pellet the precipitated protein and collect the supernatant.

  • Dry the supernatant under a stream of nitrogen and reconstitute in a suitable buffer for LC-MS/MS analysis.[9]

• LC-MS/MS Analysis:

  • Utilize a validated LC-MS/MS method for the simultaneous quantification of monoamine neurotransmitters (e.g., dopamine, serotonin, norepinephrine) and their metabolites (e.g., DOPAC, HVA, 5-HIAA).[9][10][11]

  • Employ a suitable chromatography column (e.g., C18) and mobile phase gradient.[9]

  • Use multiple reaction monitoring (MRM) mode for high selectivity and sensitivity.[9]

• Data Analysis:

  • Quantify the analytes by comparing their peak areas to those of stable isotope-labeled internal standards.

  • Analyze the changes in neurotransmitter and metabolite levels in treated cells compared to vehicle-treated controls.

Analyte	Parent Ion (m/z)	Product Ion (m/z)
Dopamine	Value	Value
Serotonin	Value	Value
Norepinephrine	Value	Value
DOPAC	Value	Value
HVA	Value	Value
5-HIAA	Value	Value

Table 2: Example MRM transitions for monoamine neurotransmitter analysis (Note: Specific m/z values need to be optimized for the instrument used).

Part 5: Cytotoxicity Assessment

It is essential to ensure that the observed effects of the test compound are not due to general cytotoxicity.[13][14]

Protocol 5: Cell Viability Assay

A variety of cell viability assays can be employed, such as the MTT or resazurin reduction assays, which measure metabolic activity.[15][16]

Procedure:

• Seed a suitable cell line (e.g., the same line used in the cellular assay or a standard line like HEK293) in a 96-well plate.

• Treat the cells with a range of concentrations of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine for a duration relevant to the other assays.

• Add the viability reagent (e.g., MTT, resazurin) and incubate according to the manufacturer's instructions.

• Measure the absorbance or fluorescence using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated control.

A significant decrease in cell viability at concentrations where MAO inhibition is observed may indicate that the compound's effects are confounded by cytotoxicity.

Conclusion

This comprehensive set of in vitro assays provides a robust framework for the initial characterization of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine. By systematically evaluating its inhibitory activity against MAO-A and MAO-B, determining its potency and selectivity, elucidating its mechanism of action, and assessing its effects in a cellular context, researchers can gain valuable insights into its therapeutic potential. These data are critical for making informed decisions regarding the further development of this novel compound.

References

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• Development and use of LC-MS/MS methods to study the brain dynamics of major monoamines and the pharmacokinetics of dual norepinephrine and serotonin reuptake inhibitors in the mouse. (n.d.). McGill University.
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Purification and crystallization methods for [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine

An In-Depth Guide to the Purification and Crystallization of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine

Introduction: The Critical Role of Purity for a Key Synthetic Building Block

[1-(2,4-Dimethylphenyl)cyclopropyl]methanamine is a primary amine featuring a unique structural combination of a substituted aromatic ring and a strained cyclopropyl group.[1][2] This motif is of significant interest to researchers in medicinal and agrochemical development, where it serves as a crucial intermediate for synthesizing complex, biologically active molecules.[3] The efficacy, safety, and regulatory compliance of the final active pharmaceutical ingredients (APIs) or agrochemicals are directly contingent on the purity of such starting materials. Impurities, even in trace amounts, can lead to undesirable side reactions, the formation of toxic byproducts, and reduced yields in subsequent synthetic steps.

This technical guide provides a comprehensive overview of robust and scalable methods for the purification and crystallization of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine. Moving beyond simple procedural lists, this document elucidates the chemical principles behind each technique, enabling scientists to make informed decisions and troubleshoot effectively. We will explore purification strategies based on the compound's inherent basicity and polarity, followed by detailed protocols for obtaining a highly pure, crystalline solid suitable for the most demanding applications.

Part 1: Foundational Purification Strategies

The purification of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine hinges on exploiting its fundamental chemical properties: the basicity of the primary amine and its moderate overall polarity. The choice between liquid-liquid extraction and chromatography depends on the nature and quantity of impurities present in the crude material.

Acid-Base Liquid-Liquid Extraction: A Scalable First-Pass Purification

Causality: The most powerful and scalable purification technique for amines is acid-base extraction. This method leverages the reversible conversion of the water-insoluble amine free base into a water-soluble ammonium salt. The basic nitrogen atom is readily protonated by an aqueous acid, causing the molecule to partition into the aqueous phase. Neutral or acidic impurities remain in the organic phase and are thus easily separated. Subsequent basification of the aqueous layer regenerates the amine free base, which can be recovered.

Diagram 1: Workflow for Purifying Amines via Acid-Base Extraction.

Experimental Protocol: Acid-Base Extraction

• Dissolution: Dissolve the crude [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine in a suitable water-immiscible organic solvent, such as ethyl acetate (EtOAc) or diethyl ether (Et2O), at a concentration of approximately 50-100 mg/mL.

• Acidic Extraction: Transfer the solution to a separatory funnel. Add an equal volume of 1 M hydrochloric acid (HCl). Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release pressure.

• Phase Separation: Allow the layers to separate fully. Drain the lower aqueous layer (which now contains the protonated amine hydrochloride salt) into a clean flask.

• Organic Wash (Optional): To ensure complete recovery, re-extract the organic layer with a fresh portion (0.5 volumes) of 1 M HCl. Combine this aqueous extract with the first one. The organic layer, containing neutral impurities, can now be discarded.

• Basification: Cool the combined aqueous extracts in an ice-water bath. Slowly add 2 M sodium hydroxide (NaOH) solution with stirring until the pH of the solution is >12 (as checked with pH paper). The amine free base may precipitate or form an oily layer.

• Product Recovery: Extract the basified aqueous solution three times with fresh portions of the original organic solvent (e.g., EtOAc).

• Drying and Concentration: Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate (Na2SO4).[4][5] Filter the drying agent and concentrate the filtrate under reduced pressure to yield the purified amine free base, which can then be taken forward for crystallization.

Silica Gel Chromatography: For Removing Closely-Related Impurities

Trustworthiness: While acid-base extraction removes acidic and neutral impurities, chromatography is required to separate the target amine from other basic, structurally similar byproducts. Standard silica gel is acidic and can cause significant streaking and poor separation of primary amines. This issue is reliably overcome by pre-treating the silica or, more commonly, by adding a basic modifier to the eluent.

Expertise & Experience: The addition of 0.5-1% triethylamine (Et3N) or ammonium hydroxide (NH4OH) to the mobile phase is a field-proven technique. The basic modifier competitively binds to the acidic silanol groups on the silica surface, preventing the target amine from binding too strongly and allowing for symmetrical peak elution.

Experimental Protocol: Flash Column Chromatography

• Slurry Preparation: Prepare a slurry of silica gel in the initial, low-polarity mobile phase (e.g., 98:2 Hexane/EtOAc). For basic compounds, add ~1% Et3N to the solvent mixture.

• Column Packing: Pack a glass column with the slurry. Allow the silica to settle into a uniform bed, then drain the excess solvent to the top of the silica bed.

• Sample Loading: Dissolve the crude amine in a minimal amount of dichloromethane (DCM) or the mobile phase. Pre-adsorb the sample onto a small amount of silica gel, concentrate to a dry powder, and carefully add this to the top of the column bed.

• Elution: Begin elution with the low-polarity mobile phase (e.g., 98:2 Hexane/EtOAc + 1% Et3N). Gradually increase the polarity by increasing the percentage of the more polar solvent (e.g., EtOAc or Methanol in a DCM system).

• Fraction Collection: Collect fractions and monitor their composition using Thin-Layer Chromatography (TLC), staining with a suitable agent like ninhydrin, which is specific for primary amines.[6]

• Isolation: Combine the pure fractions and remove the solvent and Et3N under reduced pressure to yield the purified product.

Part 2: Crystallization for Final Product Isolation and Polishing

Crystallization is the definitive step for achieving high purity and isolating a stable, solid form of the compound. For amines, this can be approached by crystallizing the free base directly or, more effectively, by forming and recrystallizing a salt.

Crystallization via Salt Formation: The Gold Standard for Amines

Authoritative Grounding: The conversion of a basic amine into its salt (e.g., hydrochloride, hydrobromide) is a robust and widely adopted method for purification and isolation.[7] Salts often exhibit higher melting points and greater crystallinity than their corresponding free bases, leading to a more effective rejection of impurities from the crystal lattice during formation. The process is often highly reproducible and scalable.[3][7]

Diagram 2: General workflow for amine purification via salt crystallization.

Experimental Protocol: Preparation and Recrystallization of the Hydrochloride Salt

• Salt Formation:

  • Dissolve the purified [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine free base (1.0 eq) in a minimal amount of a suitable solvent such as isopropanol (IPA), ethyl acetate, or diethyl ether.

  • While stirring, add a solution of hydrogen chloride (1.05 eq) in a compatible solvent (e.g., 2M HCl in IPA or HCl in Et2O) dropwise.

  • A precipitate will typically form immediately. Continue stirring the resulting slurry at room temperature for 1-2 hours, then cool in an ice bath for another hour to maximize precipitation.[7]

  • Collect the solid by vacuum filtration, wash the filter cake with a small amount of cold solvent (e.g., cold IPA or Et2O), and dry under vacuum.

• Recrystallization of the Salt:

  • Place the crude hydrochloride salt in a flask.

  • Add a suitable solvent or solvent system (e.g., ethanol, isopropanol, or an ethanol/water mixture) portion-wise while heating and stirring until the solid just dissolves.[8]

  • Allow the solution to cool slowly to room temperature. Crystal formation should initiate. For optimal crystal growth, avoid disturbing the flask during this period.

  • Once the solution has reached room temperature, it can be placed in a refrigerator or ice bath to complete the crystallization process.

  • Isolate the pure crystalline salt by vacuum filtration, wash with a minimal amount of cold recrystallization solvent, and dry thoroughly under vacuum.

Crystallization of the Free Base

Expertise & Experience: While salt formation is often preferred, direct crystallization of the free base can be effective if the compound has good crystallizing properties. The key is meticulous solvent selection. The ideal solvent will dissolve the amine when hot but have poor solubility when cold.

Solvent Selection Strategy:

• Polarity Matching: The target molecule has both non-polar (dimethylphenyl) and polar (amine) characteristics. Solvents of intermediate polarity, like alcohols (ethanol, isopropanol) or esters (ethyl acetate), are good starting points.[9]

• Mixed Solvent Systems: A powerful technique involves using a pair of miscible solvents: one in which the compound is highly soluble (a "solvent") and one in which it is poorly soluble (an "anti-solvent"). Common pairs include ethyl acetate/hexanes, diethyl ether/petroleum ether, and toluene/heptane.[10][11]

Purification Method	Recommended Solvents / Systems	Rationale & Key Considerations
Acid-Base Extraction	Organic: Ethyl Acetate, Diethyl Ether, DCMAqueous: 1-2 M HCl, 1-2 M NaOH	Exploits basicity. Highly scalable and cost-effective for initial cleanup.
Silica Gel Chromatography	Hexane/Ethyl Acetate + 1% Et3NDCM/Methanol + 1% NH4OH	For separating structurally similar impurities. Basic modifier is essential to prevent peak tailing.
Salt Crystallization (HCl)	Formation: Isopropanol, Diethyl Ether, EtOAcRecrystallization: Ethanol, Methanol, IPA/Water	Often yields highly stable, well-defined crystals. The most reliable method for high purity.[7]
Free Base Crystallization	Single: Toluene, Isopropanol, EthanolMixed: Ethyl Acetate/Hexanes, Toluene/Heptane	Requires careful solvent screening. Useful when the free base is required directly.[9][10]

Part 3: Purity Verification and Analytical Control

A robust purification protocol must be validated by rigorous analytical methods to confirm the purity of the final product.

• High-Performance Liquid Chromatography (HPLC): The primary tool for quantitative purity assessment. A reverse-phase method (e.g., C18 column) with a suitable mobile phase (e.g., acetonitrile/water with a buffer or additive like TFA) can separate the main component from residual impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the chemical structure of the isolated compound and can reveal the presence of impurities if their signals are detectable.

• Gas Chromatography (GC): As a volatile amine, GC coupled with a Flame Ionization Detector (FID) can be an effective method for purity analysis.[12] Derivatization may sometimes be employed to improve peak shape.

• Mass Spectrometry (MS): Confirms the molecular weight of the compound. LC-MS is particularly powerful for identifying unknown impurities by their mass.[13]

• Melting Point Analysis: A sharp and narrow melting point range is a classic indicator of high purity for a crystalline solid.

By integrating these purification strategies and analytical controls, researchers and drug development professionals can confidently produce [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine of the high purity and quality required for its critical role in modern chemical synthesis.

References

• ResearchGate. (2021, January 19). How to recrystallization amine compound and it is not soluble in common organic solvents. ResearchGate. [Link]

• de Meijere, A., et al. (n.d.). Scalable synthesis of (1-cyclopropyl)cyclopropylamine hydrochloride. National Center for Biotechnology Information. [Link]

• Parra, A., et al. (2017, March 6). Advances in the Synthesis of Cyclopropylamines. ACS Publications. [Link]

• Chemistry LibreTexts. (2022, April 7). 3.3C: Determining Which Solvent to Use. Chemistry LibreTexts. [Link]

• University of Colorado Boulder. (n.d.). COMMON SOLVENTS FOR CRYSTALLIZATION. [Link]

• NextSDS. (n.d.). [1-(2,4-dimethylphenyl)cyclopropyl]methanamine — Chemical Substance Information. NextSDS. [Link]

• Sree Ganesh, M., et al. (n.d.). Simple and Sensitive Stability-Indicating Ion Chromatography Method for the Determination of Cyclopropylamine in Nevirapine and Moxifloxacin Hydrochloride Drug Substances. National Center for Biotechnology Information. [Link]

• Centers for Disease Control and Prevention. (n.d.). Manual of Analytical Methods (NMAM) - Methods by CAS Number. NIOSH. [Link]

• Reddit. (2024, March 12). Amine workup. r/Chempros. [Link]

• Gaffield, W., et al. (2008, June 24). Isolation, purification, and full NMR assignments of cyclopamine from Veratrum californicum. National Center for Biotechnology Information. [Link]

• Organic Chemistry Portal. (n.d.). New and easy route to primary cyclopropylamines from nitriles. [Link]

• SCIEX. (n.d.). A Comprehensive and Rapid Method for Quantifying Nitrosamine Compounds. [Link]

• Google Patents. (n.d.). CN111116514A - Preparation method of 1-cyclopropane formyl piperazine hydrochloride.

• National Center for Biotechnology Information. (2024, December 30). Development of a Simultaneous Analytical Method for Amines Corresponding to 10 Typical Nitrosamines. [Link]

• ResearchGate. (2016, April 1). What is the best method for crystallization of a pyrimidin-2(5)-one prepared from 2,4-dihydroxybenzaldehyde that is soluble only in DMF and DMSO?. ResearchGate. [Link]

• NextSDS. (n.d.). cyclopropyl(phenyl)methanamine — Chemical Substance Information. NextSDS. [Link]

• Google Patents. (n.d.). JP5738774B2 - Purification of 1- [2- (2,4-dimethylphenylsulfanyl) phenyl] piperazine.

• MDPI. (2020, March 14). Stereoselective Crystallization of Chiral 3,4-Dimethylphenyl Glycerol Ether Complicated by Plurality of Crystalline Modifications. [Link]

• Organic Syntheses. (n.d.). N-Methoxy-N-methylcyanoformamide. [Link]

• Organic Chemistry Portal. (2024, March 4). The Baran Synthesis of Cyclopamine. [Link]

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Application Note: Preclinical Formulation Strategies for [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine

Physicochemical Rationale & Causality in Formulation Design

The transition of a novel chemical entity (NCE) from in vitro screening to in vivo preclinical models is frequently bottlenecked by suboptimal physicochemical properties. The compound [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine (CAS 1368912-50-8) presents a classic formulation challenge typical of central nervous system (CNS) active scaffolds and specialized building blocks[1].

Structurally, the molecule features a primary methanamine group attached to a cyclopropyl ring, which is further substituted with a highly lipophilic 2,4-dimethylphenyl moiety. This specific architecture dictates its formulation behavior:

• High Lipophilicity (LogP ~2.5 - 3.5): The bulky, non-polar 2,4-dimethylphenyl group drives the molecule's hydrophobicity, resulting in poor intrinsic aqueous solubility (characteristic of BCS Class II/IV compounds)[2].

• Basic Center (pKa ~9.5): The primary amine provides a critical "hook" for formulation. Below pH 7.5, the molecule exists predominantly in its ionized (protonated) state.

The Causality of Formulation Choice: Because the free base is highly lipophilic, direct dissolution in aqueous buffers at physiological pH (7.4) will inevitably lead to precipitation. Therefore, to achieve the clear solutions required for Intravenous (IV) pharmacokinetic (PK) studies—which are essential for maximizing drug exposure and reducing inter-subject variability[3]—the formulation must either leverage pH adjustment (forming an in situ salt) or utilize a combination of cosolvents and surfactants to disrupt the crystalline lattice and stabilize the free base in solution[4].

Formulation Decision Matrix

To systematically approach the formulation of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine, we utilize a phase-appropriate decision tree. This ensures that the formulation is not over-engineered for early PK studies, yet robust enough for high-dose toxicology (Tox) or pharmacodynamic (PD) efficacy models.

Figure 1: Decision tree for selecting preclinical formulation strategies based on dosing route.

Quantitative Vehicle Selection & Excipient Limits

Selecting the correct vehicle requires balancing the solubilization capacity against the physiological tolerability of the animal model. Exceeding maximum excipient concentrations can lead to vehicle-induced toxicity, hemolysis (in IV), or altered gastrointestinal transit times (in PO), which confound PK/PD data[2].

Table 1: Quantitative Comparison of Preclinical Formulation Vehicles for Lipophilic Amines

Formulation Vehicle System	Target Route	Max Vol. (Mouse)	pH Range	Solubilization Mechanism	Suitability for Target API
10% DMSO / 90% PEG400	IV / PO	5 mL/kg (IV)	N/A	Dielectric constant reduction	High: Excellent for free base; clear solution.
20% w/v HP-β-CD in Saline	IV / PO	10 mL/kg (IV)	4.0 - 7.4	Hydrophobic cavity inclusion	Moderate: Steric hindrance from 2,4-dimethyl group may limit inclusion efficiency.
10% DMSO / 10% Tween 80 / 80% Saline	IV / IP	5 mL/kg (IV)	5.0 - 7.0	Micellar solubilization	High: Standard early PK vehicle; prevents precipitation upon dilution.
0.5% w/v MC / 0.1% v/v Tween 80	PO	10-20 mL/kg	5.0 - 7.0	Viscosity enhancement & wetting	High: Ideal for high-dose efficacy/tox suspensions.
50 mM Citrate Buffer	IV / PO	10 mL/kg (IV)	4.0 - 5.0	Ionization of primary amine	High: Requires pre-formation of HCl/Mesylate salt.

Self-Validating Experimental Protocols

The following protocols are engineered as "self-validating systems." By integrating analytical quality control (QC) steps directly into the workflow, researchers can guarantee that the formulation administered in vivo is exactly what was intended, thereby ensuring data trustworthiness.

Protocol A: Preparation of a 2 mg/mL IV Solution (Cosolvent/Micellar Approach)

Objective: Achieve a thermodynamically stable, clear solution for intravenous PK profiling.

• API Weighing: Accurately weigh 20.0 mg of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine (free base) into a clean, dry 20 mL glass scintillation vial.

• Primary Solubilization: Add 1.0 mL of Dimethyl Sulfoxide (DMSO). Vortex for 60 seconds.

  • Causality: DMSO acts as a powerful aprotic solvent to completely disrupt the crystal lattice of the lipophilic API.

• Surfactant Addition: Add 1.0 mL of Tween 80 (Polysorbate 80). Vortex for 2 minutes until a homogenous, viscous mixture is formed.

  • Causality: Tween 80 coats the solvated API molecules. When the aqueous phase is added, this prevents the highly lipophilic 2,4-dimethylphenyl groups from aggregating and precipitating.

• Aqueous Dilution: Dropwise, add 8.0 mL of 0.9% w/v normal saline while stirring continuously at 500 RPM on a magnetic stir plate.

• Self-Validation (Filtration & Recovery): Filter 1.0 mL of the final formulation through a 0.22 µm PTFE syringe filter. Analyze both the pre-filtered and post-filtered aliquots via HPLC-UV.

  • Trustworthiness Check: A recovery of >95% in the post-filtered sample confirms the absence of micro-precipitation or sub-visible particles, validating the formulation is a true solution safe for IV injection.

Protocol B: Preparation of a 10 mg/mL PO Suspension (Efficacy/Tox Approach)

Objective: Create a homogenous, physically stable suspension for high-dose oral gavage.

• Vehicle Preparation: Prepare a stock solution of 0.5% w/v Methylcellulose (MC, 400 cP) and 0.1% v/v Tween 80 in deionized water. Stir overnight at 4°C to ensure complete polymer hydration.

• API Wetting: Weigh 100.0 mg of the API into a mortar. Add 0.5 mL of the vehicle and triturate thoroughly with a pestle for 5 minutes to form a smooth, lump-free paste.

  • Causality: The mechanical shear of trituration reduces particle size, while Tween 80 lowers the interfacial tension, allowing the aqueous vehicle to wet the hydrophobic API surface.

• Geometric Dilution: Gradually add the remaining 9.5 mL of the vehicle in 2 mL increments, triturating continuously to maintain homogeneity. Transfer to a dosing vial.

  • Causality: The 0.5% MC increases the vehicle's viscosity, which exponentially decreases the sedimentation rate of the suspended particles according to Stokes' Law, preventing the drug from settling during the dosing procedure.

• Self-Validation (Homogeneity Check): Place the vial on a magnetic stirrer at 300 RPM. After 30 minutes, extract 100 µL aliquots from the top, middle, and bottom of the vial. Dilute in mobile phase and analyze via HPLC.

  • Trustworthiness Check: A Relative Standard Deviation (RSD) of <5% across the three strata validates that the suspension is uniformly dispersed and will deliver an accurate dose via oral gavage.

Pharmacokinetic Absorption Dynamics

Understanding how the formulated drug behaves post-administration is critical. For an orally administered suspension of a basic, lipophilic amine, the gastrointestinal (GI) tract acts as a dynamic sequential reactor.

Figure 2: Sequential pharmacokinetic absorption pathway of the formulated primary amine.

Mechanistic Insight: Upon oral administration, the suspension enters the acidic environment of the stomach (pH 1-2). Here, the primary amine (pKa ~9.5) becomes fully protonated, drastically increasing its thermodynamic solubility and driving the dissolution of the suspended particles. As the dissolved drug transits into the neutral pH of the small intestine (pH 6-7.4), a fraction of the drug reverts to the highly lipophilic free base. This un-ionized, lipophilic fraction rapidly permeates the enterocyte lipid bilayers[2], driving systemic absorption before the drug has a chance to precipitate out of the intestinal fluid.

References

• Title: [1-(2,4-dimethylphenyl)
• Source: National Center for Biotechnology Information (NCBI)
• WuXi AppTec Title: Formulation Development Strategy: Preclinical PK, PD, and TK Considerations Source: WuXi AppTec Insights URL
• Journal of Pharmaceutical Investigation (Yakhak Hoeji)

Sources

• 1. nextsds.com [nextsds.com]
• 2. Preclinical Formulations: Insight, Strategies, and Practical Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Formulation Development Strategy: Preclinical PK, PD, and TK Considerations - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. Preclinical formulation strategies for discovering new drug candidates [yakhak.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Yields in[1-(2,4-Dimethylphenyl)cyclopropyl]methanamine Synthesis

Welcome to the Technical Support Center for the synthesis of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine. This guide is designed for researchers and drug development professionals facing yield bottlenecks in the two-step synthesis of this sterically hindered, cyclopropyl-bearing primary amine.

The synthetic route involves the cyclopropanation of 2-(2,4-dimethylphenyl)acetonitrile, followed by the reduction of the resulting 1-(2,4-dimethylphenyl)cyclopropanecarbonitrile to the target methanamine. Below, we troubleshoot the most common failure points using field-proven mechanistic insights.

Part 1: Troubleshooting the Cyclopropanation Step

The formation of the cyclopropane ring requires a double alkylation of the starting arylacetonitrile using 1,2-dibromoethane under strongly basic conditions.

Reaction pathway for the cyclopropanation of 2-(2,4-dimethylphenyl)acetonitrile.

FAQ 1: Why am I seeing a high percentage of uncyclized mono-alkylated intermediate?

Causality: The first deprotonation of the benzylic carbon is highly favored due to the electron-withdrawing cyano and aryl groups, leading to rapid initial SN​2 alkylation. However, the second intramolecular SN​2 attack must overcome significant Baeyer (angular) strain to form the 3-membered cyclopropane ring. If the base cannot efficiently access the organic phase, the reaction stalls at the 4-bromo-2-(2,4-dimethylphenyl)butanenitrile intermediate. Solution: Utilize a biphasic liquid-liquid system (50% aqueous NaOH and an organic solvent like toluene) paired with a Phase Transfer Catalyst (PTC) such as Triethylbenzylammonium chloride (TEBAC). Ensure the mechanical stirring is highly vigorous (>800 rpm) to maximize the interfacial surface area, allowing the PTC to continuously shuttle the hydroxide ions into the organic layer to force the ring closure.

FAQ 2: How do I minimize the formation of the dimerized side-product?

Causality: Dimerization (forming 1,4-bis(2,4-dimethylphenyl)butane-1,4-dicarbonitrile) occurs when the local concentration of the deprotonated starting nitrile is too high. Instead of the mono-alkylated intermediate undergoing intramolecular cyclization, a second molecule of the starting nitrile anion attacks it intermolecularly. Solution: Invert the stoichiometry and addition rate. Use a strict excess of 1,2-dibromoethane (2.0 equivalents). More importantly, add the 2-(2,4-dimethylphenyl)acetonitrile slowly dropwise to the pre-heated mixture of base, PTC, and 1,2-dibromoethane. This keeps the steady-state concentration of the nitrile anion extremely low, statistically favoring the unimolecular ring closure over the bimolecular dimerization.

Part 2: Troubleshooting the Nitrile Reduction Step

Reducing the sterically hindered cyclopropanecarbonitrile to a primary amine is prone to over-reaction (dimerization) or workup losses.

Reduction pathway of cyclopropanecarbonitrile highlighting secondary amine byproduct formation.

FAQ 3: My reduction using catalytic hydrogenation yields a significant amount of secondary amine. How can I prevent this?

Causality: Nitrile reduction proceeds via a highly reactive imine intermediate [1]. As the target primary amine accumulates in the reactor, its strong nucleophilicity allows it to attack the unreduced imine intermediate. This forms a secondary imine, which is subsequently reduced to a secondary amine (dimer), permanently consuming your product[1]. Solution: Add an excess of anhydrous ammonia ( NH3​ ) to the hydrogenation solvent (e.g., methanolic ammonia). According to Le Chatelier's principle, flooding the system with ammonia shifts the equilibrium of the nucleophilic addition backward, effectively protecting the imine intermediate from attack by the primary amine, ensuring selective reduction to the target monomer[2].

FAQ 4: When using Lithium Aluminum Hydride ( LiAlH4​ ), I get a sticky emulsion during workup that traps my product. How do I improve the isolated yield?

Causality: LiAlH4​ completely reduces the nitrile without forming free imine intermediates, avoiding the secondary amine issue. However, the resulting primary amine strongly coordinates with the aluminum salts generated during the reaction. Standard aqueous quenching creates a gelatinous aluminum hydroxide emulsion ( Al(OH)3​ ) that physically traps the amine and makes phase separation impossible. Solution: Implement a strict Fieser Workup [3]. This highly specific quenching stoichiometry hydrolyzes the aluminum complexes into a crisp, white, granular aluminate salt that can be rapidly filtered through Celite, liberating the amine into the organic phase without emulsion formation.

Part 3: Quantitative Data & Experimental Protocols

Data Presentation: Condition Optimization

Table 1: Optimization of Cyclopropanation Conditions

Equivalent of 1,2-Dibromoethane	Base / Catalyst	Addition Method	Target Nitrile Yield (%)	Dimer Byproduct (%)
1.0 eq	50% NaOH / TEBAC	All at once	45%	35%
1.5 eq	50% NaOH / TEBAC	All at once	60%	20%

| 2.0 eq | 50% NaOH / TEBAC | Slow addition of nitrile | 88% | <5% |

Table 2: Optimization of Nitrile Reduction Conditions

Reducing Agent	Solvent	Additive	Primary Amine Yield (%)	Secondary Amine (%)	Workup Method

| Raney Ni / H2​ (50 psi) | MeOH | None | 65% | 25% | Filtration | | Raney Ni / H2​ (50 psi) | MeOH | Excess NH3​ | 92% | <2% | Filtration | | LiAlH4​ (2.0 eq) | THF | None | 40% (Emulsion) | Trace | Aqueous Quench | | LiAlH4​ (2.0 eq) | THF | None | 89% | Trace | Fieser Workup |

Validated Experimental Protocols

Protocol A: Cyclopropanation via Phase Transfer Catalysis Self-Validation Cue: The reaction mixture will transition from a clear biphasic system to a slightly cloudy, yellow-tinted emulsion as the PTC becomes active.

• In a 500 mL 3-neck flask equipped with a mechanical stirrer, charge 1,2-dibromoethane (2.0 eq, 0.2 mol) and Triethylbenzylammonium chloride (TEBAC, 0.05 eq, 0.005 mol).

• Add 50 mL of 50% aqueous NaOH solution. Heat the biphasic mixture to 50°C with vigorous mechanical stirring (>800 rpm).

• Dissolve 2-(2,4-dimethylphenyl)acetonitrile (1.0 eq, 0.1 mol) in 20 mL of toluene. Add this solution dropwise via an addition funnel over exactly 2 hours to maintain a low steady-state concentration of the anion.

• Stir the reaction at 50°C for an additional 4 hours. Monitor completion via TLC (Hexanes:EtOAc 9:1).

• Cool to room temperature, dilute with 100 mL of MTBE, and separate the phases. Wash the organic layer with water (3 x 50 mL) to remove residual base and PTC, followed by brine. Dry over MgSO4​ and concentrate in vacuo.

Protocol B: Reduction via LiAlH4​ with Fieser Workup Self-Validation Cue: During the Fieser workup, the sticky grey sludge will suddenly transform into a stark white, easily suspended granular solid. If it remains grey or sticky, the hydrolysis is incomplete.

• In an oven-dried flask under N2​ , suspend LiAlH4​ powder (2.0 eq, 0.1 mol, ~3.8 g) in 100 mL of anhydrous THF. Cool to 0°C using an ice bath.

• Dissolve 1-(2,4-dimethylphenyl)cyclopropanecarbonitrile (1.0 eq, 0.05 mol) in 30 mL of anhydrous THF. Add dropwise to the LiAlH4​ suspension over 30 minutes to control the exothermic hydrogen evolution.

• Remove the ice bath and heat the reaction to a gentle reflux (65°C) for 3 hours.

• Fieser Workup: Cool the reaction aggressively to 0°C. Dilute with an additional 50 mL of THF to lower viscosity. For the 3.8 g of LiAlH4​ used, sequentially add:

  • 3.8 mL of Deionized Water (Dropwise, extreme caution: exothermic H2​ gas release).

  • 3.8 mL of 15% aqueous NaOH solution.

  • 11.4 mL (3 x 3.8) of Deionized Water.

• Remove the ice bath and stir vigorously at room temperature for 15-30 minutes until the aluminum salts precipitate as a crisp, white, granular solid[3].

• Filter the suspension through a pad of Celite, washing the filter cake thoroughly with hot THF (2 x 50 mL). Concentrate the combined filtrates in vacuo to yield the pure[1-(2,4-Dimethylphenyl)cyclopropyl]methanamine.

References

• Phosphine-Free Manganese Catalyst Enables Selective Transfer Hydrogenation of Nitriles to Primary and Secondary Amines Using Ammonia–Borane. ACS Catalysis. Available at:[Link]

• Catalyst-Dependent Selective Hydrogenation of Nitriles: Selective Synthesis of Tertiary and Secondary Amines. The Journal of Organic Chemistry. Available at:[Link]

• Hydrogenation of nitriles to produce amines. European Patent Office (EP 0913388 A1).

• A Safety Guidance Document for Lithium Aluminum Hydride (LAH) Reduction: A Resource for Developing Specific SOPs on LAH Manipulations. ACS Chemical Health & Safety. Available at:[Link]

Sources

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• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Poor Aqueous Solubility of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine

This guide is designed for researchers, scientists, and drug development professionals encountering solubility challenges with [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine in aqueous media. Our goal is to provide a comprehensive, scientifically-grounded resource to help you overcome these issues and achieve reliable experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: Why is my compound, [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine, poorly soluble in aqueous buffers?

A: The poor aqueous solubility of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine is primarily due to its chemical structure. The molecule possesses a significant non-polar character, which can be attributed to the 2,4-dimethylphenyl and cyclopropyl groups. This high lipophilicity, or "fat-loving" nature, makes it difficult for the compound to favorably interact with polar water molecules.

Q2: I've noticed the compound has a primary amine group. Can I use pH to improve its solubility?

A: Absolutely. The primary amine group is the key to improving the solubility of this compound through pH modification. Amines are basic and can be protonated to form a positively charged ammonium salt. This salt is significantly more polar than the neutral form of the molecule and will, therefore, have much higher aqueous solubility.

The effectiveness of this approach depends on the pKa of the primary amine. The pKa is the pH at which 50% of the amine is in its protonated (charged) form and 50% is in its neutral (uncharged) form. To achieve good solubility, the pH of your aqueous solution should be at least 1 to 2 units below the pKa of the amine.

Q3: What is the estimated pKa of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine?

A: While an experimentally determined pKa for this specific molecule is not available in the literature, we can estimate it based on structurally similar compounds. The structure contains a primary amine attached to a cyclopropyl group, which is then attached to a substituted benzene ring. We can look at the pKa of its core components:

• Cyclopropylamine: pKa ≈ 9.1[5][6][7]

• Benzylamine: pKa ≈ 9.3[8][9]

Given these values, a reasonable estimate for the pKa of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine is in the range of 9.0 to 9.5 . This indicates that at a neutral pH of 7, the majority of the compound will be in its protonated, more soluble form. However, to ensure complete solubilization, adjusting the pH to be more acidic is recommended.

In-Depth Troubleshooting Guides

Guide 1: Solubility Enhancement through pH Adjustment

The most direct method to improve the solubility of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine is by lowering the pH of the aqueous medium. This protonates the primary amine, forming a more soluble ammonium salt.

Underlying Principle: The Henderson-Hasselbalch Equation

The Henderson-Hasselbalch equation allows us to predict the ratio of the protonated (soluble) to unprotonated (insoluble) forms of the amine at a given pH. For a basic amine, the equation is:

pH = pKa + log ([B]/[BH+])

Where:

• [B] is the concentration of the neutral amine.

• [BH+] is the concentration of the protonated amine.

To maximize the concentration of the soluble, protonated form ([BH+]), the pH of the solution should be significantly lower than the pKa.

Predicted Solubility Profile

The following table illustrates the theoretical percentage of the more soluble, protonated form of the compound at various pH values, assuming a pKa of 9.2.

pH	% Protonated (More Soluble)
9.2	50%
8.2	90.9%
7.2	99.0%
6.2	99.9%

As you can see, at a pH of 7.2 or lower, over 99% of the compound is in its more soluble, protonated form.

Experimental Protocol for pH-Based Solubilization

• Prepare a stock solution of the compound: If possible, dissolve the compound in a small amount of a water-miscible organic solvent like DMSO or ethanol to create a concentrated stock solution.

• Prepare acidic buffers: Prepare a series of buffers with pH values ranging from 4.0 to 7.0. Standard buffer systems like acetate or phosphate buffers are suitable[5][7][10].

• Determine solubility:

  • Add a known amount of the compound (or an aliquot of the stock solution) to a fixed volume of each buffer.

  • Stir or shake the samples at a constant temperature (e.g., 25°C or 37°C) for a sufficient time to reach equilibrium (typically 24-48 hours)[11].

  • After equilibration, centrifuge the samples to pellet any undissolved solid.

  • Carefully collect the supernatant and analyze the concentration of the dissolved compound using a suitable analytical method (e.g., HPLC-UV).

• Select the optimal pH: The buffer in which the highest concentration of the compound is dissolved without precipitation is your optimal pH for solubilization.

Troubleshooting Workflow: pH Adjustment

Caption: Workflow for pH adjustment to improve solubility.

Guide 2: Utilizing Co-solvents for Enhanced Solubility

If pH adjustment alone is insufficient or not compatible with your experimental system, the use of co-solvents is a powerful alternative. Co-solvents are water-miscible organic solvents that, when added to water, can increase the solubility of non-polar compounds.

Mechanism of Co-solvency

Co-solvents work by reducing the polarity of the aqueous medium, making it a more favorable environment for lipophilic molecules like [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine. They can also disrupt the hydrogen bonding network of water, which can further aid in the dissolution of non-polar solutes[12][13].

Commonly Used Co-solvents

The table below lists some common co-solvents used in research and pharmaceutical development, along with their relevant properties.

Co-solvent	Dielectric Constant	Notes
Water	80.1	Highly polar
Propylene Glycol	32.0	Commonly used in formulations
Ethanol	24.3	Good solubilizing power for many organics
Dimethyl Sulfoxide (DMSO)	46.7	Aprotic, highly effective for many compounds
Polyethylene Glycol (PEG 400)	12.4	Low toxicity, often used in drug delivery

Experimental Protocol for Co-solvent Screening

• Select a range of co-solvents: Choose 2-3 co-solvents from the table above (e.g., DMSO, ethanol, PEG 400).

• Prepare co-solvent/buffer mixtures: Prepare a series of dilutions of each co-solvent in your chosen aqueous buffer (at the optimal pH determined previously, if applicable). Typical starting concentrations are 5%, 10%, 20%, and 50% (v/v) co-solvent.

• Determine solubility:

  • Add a known amount of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine to each co-solvent/buffer mixture.

  • Equilibrate the samples as described in the pH adjustment protocol.

  • Analyze the concentration of the dissolved compound in the supernatant.

• Identify the most effective co-solvent system: The co-solvent and concentration that provides the desired solubility with the lowest percentage of organic solvent is generally preferred to minimize potential effects on your experiment.

Co-solvent Screening Workflow

Caption: Workflow for co-solvent screening.

Guide 3: Cyclodextrin Complexation for Solubility Enhancement

Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with poorly soluble molecules, thereby increasing their apparent aqueous solubility. This is a widely used technique in pharmaceutical formulation[14][15][16].

How Cyclodextrins Work

Cyclodextrins have a unique structure with a hydrophobic (water-repelling) interior and a hydrophilic (water-attracting) exterior. The lipophilic part of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine can be encapsulated within the hydrophobic cavity of the cyclodextrin, while the hydrophilic exterior of the cyclodextrin interacts with water, effectively solubilizing the entire complex[15][17].

Commonly Used Cyclodextrins

Cyclodextrin	Properties
β-Cyclodextrin (β-CD)	Limited water solubility, but effective for many compounds.
Hydroxypropyl-β-cyclodextrin (HP-β-CD)	Highly recommended. Amorphous, with much higher aqueous solubility and a good safety profile[18][19][20][21].
Sulfobutylether-β-cyclodextrin (SBE-β-CD)	High water solubility and often used in parenteral formulations.

Experimental Protocol for Cyclodextrin Complexation

• Select a cyclodextrin: Hydroxypropyl-β-cyclodextrin (HP-β-CD) is an excellent starting point due to its high aqueous solubility and proven efficacy[18][19][20][21].

• Prepare cyclodextrin solutions: Prepare a series of aqueous solutions of HP-β-CD in your desired buffer at various concentrations (e.g., 1%, 5%, 10%, 20% w/v).

• Determine solubility (Phase Solubility Study):

  • Add an excess amount of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine to each cyclodextrin solution.

  • Equilibrate the samples for 24-48 hours with constant agitation.

  • Centrifuge the samples and analyze the supernatant for the concentration of the dissolved compound.

• Plot the results: Create a phase solubility diagram by plotting the concentration of the dissolved compound against the concentration of the cyclodextrin. This will help you determine the stoichiometry of the complex and the efficiency of solubilization.

Logical Relationship in Cyclodextrin Complexation

Caption: Encapsulation of the lipophilic compound by cyclodextrin to form a soluble complex.

References

• Virtual Computational Chemistry Laboratory. (n.d.). On-line Lipophilicity/Aqueous Solubility Calculation Software. Retrieved from [Link]

• ChemBK. (2024, April 9). Cyclopropylamine. Retrieved from [Link]

• ChemAxon. (n.d.). Calculators & Predictors. Retrieved from [Link]

• OpenMolecules.org. (n.d.). Calculated LogP. Retrieved from [Link]

• FooDB. (2010, April 8). Showing Compound Benzylamine (FDB012059). Retrieved from [Link]

• Chen, X., et al. (2013). Improving both aqueous solubility and anti-cancer activity by assessing progressive lead optimization libraries. Bioorganic & Medicinal Chemistry Letters, 23(23), 6333-6337.

• Mettler Toledo. (n.d.). Buffer Preparation – Solutions, Calculation & Solving Common Problems. Retrieved from [Link]

• World Health Organization. (2018). Protocol to conduct equilibrium solubility experiments for the purpose of Biopharmaceutics Classification System-based classification of active pharmaceutical ingredients. Retrieved from [Link]

• ChemExper. (n.d.). cLogP Calculation. Retrieved from [Link]

• Hilaris Publisher. (n.d.). Strategies to Improve Solubility and Bioavailability of Lipophilic Drugs: Focusing on Fenretinide. Retrieved from [Link]

• PubMed. (2008, January 15). Application of hydroxypropyl[beta]cyclodextrin to evaluation of polycyclic aromatic hydrocarbon losses during sewage sludges composting. Retrieved from [Link]

• ACS Publications. (2012, May 31). Ethanol Effects on Apparent Solubility of Poorly Soluble Drugs in Simulated Intestinal Fluid. Retrieved from [Link]

• SciSpace. (n.d.). Solubility Enhancement of Cox-II Inhibitors by Cosolvency Approach. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences. (n.d.). Cyclodextrin-Based Inclusion Complex as a Solubility Enhancement Technique: A Comprehensive Review. Retrieved from [Link]

• MDPI. (2020, August 16). Cyclodextrin Complexation Improves the Solubility and Caco-2 Permeability of Chrysin. Retrieved from [Link]

• University of Illinois Grainger College of Engineering. (2022, April 15). Research could enable assembly line synthesis of prevalent amine-containing drugs. Retrieved from [Link]

• MDPI. (2025, December 26). Hydroxypropyl-β-Cyclodextrin Improves Removal of Polycyclic Aromatic Hydrocarbons by Fe3O4 Nanocomposites. Retrieved from [Link]

• RSC Publishing. (n.d.). Exploration on the drug solubility enhancement in aqueous medium with the help of endo-functionalized molecular tubes: a computational approach. Retrieved from [Link]

• PubMed. (1991, June). Use of 2-hydroxypropyl-beta-cyclodextrin as a solubilizing and stabilizing excipient for protein drugs. Retrieved from [Link]

• ResearchGate. (2015, October 16). Use of 2-Hydroxypropyl-β-cyclodextrin as a Solubilizing and Stabilizing Excipient for Protein Drugs. Retrieved from [Link]

• PubMed. (2021, November 1). New potential application of hydroxypropyl-β-cyclodextrin in solid self-nanoemulsifying drug delivery system and solid dispersion. Retrieved from [Link]

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• 2. chemaxon.com [chemaxon.com]
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• 6. mdanderson.org [mdanderson.org]
• 7. Preparation of Buffer Solutions | Phosphate, Acetate and other Buffers | Pharmaguideline [pharmaguideline.com]
• 8. acdlabs.com [acdlabs.com]
• 9. srmist.edu.in [srmist.edu.in]
• 10. researchgate.net [researchgate.net]
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• 15. Application of cosolvency and cocrystallization approach to enhance acyclovir solubility - PMC [pmc.ncbi.nlm.nih.gov]
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• 21. New potential application of hydroxypropyl-β-cyclodextrin in solid self-nanoemulsifying drug delivery system and solid dispersion - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: LC-MS Mobile Phase Optimization for[1-(2,4-Dimethylphenyl)cyclopropyl]methanamine

Introduction[1-(2,4-Dimethylphenyl)cyclopropyl]methanamine is a lipophilic primary amine. In liquid chromatography-mass spectrometry (LC-MS), primary amines present a classic analytical challenge: they are highly prone to secondary electrostatic interactions with residual silanols on silica-based stationary phases, leading to severe peak tailing and compromised integration[1]. Furthermore, balancing the chromatographic requirement for sharp peaks with the mass spectrometric requirement for efficient electrospray ionization (ESI+) demands precise mobile phase engineering[2].

This technical guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to optimize your LC-MS workflows for this specific compound class.

Section 1: Core Troubleshooting & FAQs

Q1: Why does[1-(2,4-Dimethylphenyl)cyclopropyl]methanamine exhibit severe peak tailing on standard C18 columns? A: Peak tailing for this compound is primarily driven by a dual-retention mechanism. While the lipophilic 2,4-dimethylphenyl and cyclopropyl moieties interact with the C18 alkyl chains via standard hydrophobic interactions, the highly basic primary amine (which is protonated to R-NH₃⁺ at neutral pH) engages in strong ionic interactions with ionized residual silanols (Si-O⁻) on the silica surface[1]. Because silanols typically have a pKa around 3.5–4.5, operating at a neutral or slightly acidic pH maximizes these deleterious secondary interactions, distorting the peak shape.

Q2: Should I use a low-pH or high-pH mobile phase for this compound? A: Both strategies are viable, but they operate on distinct mechanistic principles:

• Low-pH Strategy (pH < 3.0): By dropping the pH below the pKa of the silanols, you protonate them back to their neutral state (Si-OH), effectively shutting down the ionic interaction[1]. The amine remains protonated, ensuring excellent ESI+ sensitivity, though overall retention time may decrease due to the high polarity of the charged analyte.

• High-pH Strategy (pH > 9.5): By raising the pH above the pKa of the primary amine (typically ~9.5–10.5), you neutralize the analyte to its freebase form (R-NH₂). This entirely eliminates the electrostatic attraction to silanols, yielding exceptionally sharp peaks and increased retention times[2]. Note that modern hybrid-silica columns (e.g., Waters XTerra, XBridge, or Phenomenex Gemini) are strictly required to survive these alkaline conditions without bed dissolution[3].

Q3: If I use a low-pH mobile phase, which additives provide the best balance of peak shape and MS sensitivity? A: A combination of 0.1% Formic Acid (FA) and 10 mM Ammonium Formate is the gold standard. While FA alone provides the low pH necessary for ESI+ protonation, it lacks sufficient ionic strength to mask sterically hindered silanols, often resulting in residual tailing[4]. Adding 10 mM Ammonium Formate provides the necessary buffering capacity and ionic strength to outcompete the amine for any remaining active sites, delivering a balanced result between peak shape and ionization efficiency[4][5]. Avoid Trifluoroacetic Acid (TFA); although it provides excellent peak shape via strong ion-pairing, it causes severe ion suppression in the mass spectrometer[4].

Q4: How do I maintain ESI+ sensitivity if I switch to a high-pH mobile phase? A: It is a common misconception that basic compounds will not ionize in ESI+ at high pH. In reality,[1-(2,4-Dimethylphenyl)cyclopropyl]methanamine can still exhibit robust ESI+ signals at pH 10[2][3]. This occurs due to gas-phase proton transfer reactions and localized pH drops within the electrospray droplet as the organic solvent evaporates and the volatile ammonium buffer dissociates (NH₄⁺ → NH₃↑ + H⁺). Ensure you exclusively use volatile alkaline buffers like Ammonium Hydroxide or Ammonium Bicarbonate[6].

Section 2: System Workflows & Mechanistic Pathways

Decision matrix for selecting low-pH vs. high-pH mobile phases for primary amines.

Mechanistic pathways of silanol-amine interactions and pH-mediated peak tailing mitigation.

Section 3: Quantitative Data Summary

The following table summarizes the expected chromatographic and mass spectrometric behavior of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine under various mobile phase modifier conditions based on established LC-MS principles for basic amines[4].

Additive System (Mobile Phase A)	Approx. pH	MS Sensitivity (ESI+)	Peak Asymmetry (As)	Primary Mechanism of Action
0.1% Formic Acid (FA)	~2.7	Excellent	1.5 - 2.0 (Tailing)	Protonates analyte; partially neutralizes silanols but lacks masking ionic strength.
0.1% FA + 10 mM NH₄-Formate	~3.2	Very Good	1.1 - 1.3 (Sharp)	Buffer provides ionic strength to mask residual silanols while maintaining ionization.
0.1% Trifluoroacetic Acid (TFA)	~2.0	Poor (Suppressed)	1.0 - 1.1 (Sharp)	Strong ion-pairing agent; excellent chromatography but suppresses MS droplet emission.
10 mM NH₄-Bicarbonate (pH 10)	~10.0	Good	1.0 - 1.2 (Sharp)	Neutralizes the primary amine, eliminating electrostatic interactions entirely.

Section 4: Experimental Protocols

Protocol A: Low-pH Volatile Buffer Optimization (Standard Approach)

This protocol utilizes a buffered acidic mobile phase to balance MS sensitivity with peak shape. It includes a built-in self-validation step to ensure column integrity.

Step 1: Mobile Phase Preparation

• Mobile Phase A: Dissolve 630 mg of LC-MS grade Ammonium Formate in 1 L of ultrapure water (10 mM). Add 1 mL of LC-MS grade Formic Acid (0.1% v/v). Mix thoroughly and sonicate to degas[6].

• Mobile Phase B: Add 1 mL of Formic Acid to 1 L of LC-MS grade Acetonitrile (0.1% v/v).

Step 2: System Equilibration

• Flush the C18 column with 10 column volumes of 50% B to passivate the system, followed by 10 column volumes of the initial gradient conditions (e.g., 5% B).

Step 3: Self-Validation (System Suitability Check)

• Inject a test mix containing a void volume marker (e.g., Uracil) and a neutral retained marker (e.g., Toluene).

• Validation Logic: If Toluene exhibits peak tailing (As > 1.3), the column bed is physically deformed or degraded, and no mobile phase optimization will fix it. If Toluene is sharp but the primary amine tails, the issue is strictly chemical (silanol interaction), validating the need to proceed.

Step 4: Gradient Execution & Data Evaluation

• Run a standard linear gradient (e.g., 5% to 95% B over 10 minutes).

• Extract the [M+H]⁺ ion chromatogram. Calculate the Asymmetry factor (As) at 10% peak height. A successful optimization will yield an As < 1.3.

Protocol B: High-pH Mobile Phase Strategy (For Severe Tailing)

If Protocol A fails to yield adequate retention or peak shape, switch to a high-pH system to neutralize the cyclopropyl methanamine.

Step 1: Column Verification

• Critical: Verify that your column utilizes hybrid-silica technology (e.g., Ethylene Bridged Hybrid - BEH) rated for pH 1-12. Standard silica columns will dissolve at pH 10, destroying the LC-MS system[3].

Step 2: Mobile Phase Preparation

• Mobile Phase A: Dissolve 790 mg of Ammonium Bicarbonate in 1 L of water (10 mM). Adjust to pH 10.0 using dilute Ammonium Hydroxide.

• Mobile Phase B: 100% LC-MS grade Acetonitrile or Methanol.

Step 3: System Equilibration & Self-Validation

• Equilibrate the column. Validation Logic: Monitor the system backpressure during equilibration. A steady, unexplainable rise or drop in pressure indicates stationary phase dissolution. If pressure is stable, proceed.

Step 4: MS Source Optimization

• Because high-pH aqueous buffers have higher surface tension and are harder to desolvate than acidic solutions, increase the ESI desolvation gas temperature (e.g., 400–500 °C) and gas flow rate to assist in droplet evaporation and gas-phase protonation[6].

Sources

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• 3. waters.com [waters.com]
• 4. halocolumns.com [halocolumns.com]
• 5. Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics | MDPI [mdpi.com]
• 6. ucl.ac.uk [ucl.ac.uk]

Preventing oxidative degradation of[1-(2,4-Dimethylphenyl)cyclopropyl]methanamine during storage

Technical Support Center: [1- (2,4-Dimethylphenyl)cyclopropyl]methanamine

Welcome to the technical support guide for [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine. This document provides in-depth guidance for researchers, scientists, and drug development professionals on the proper storage, handling, and quality control of this compound to prevent oxidative degradation. Given the compound's primary amine structure, it is susceptible to degradation, which can compromise experimental integrity and product quality. This guide is structured in a question-and-answer format to directly address potential issues and provide actionable solutions.

Part 1: Understanding Degradation

This section addresses the fundamental aspects of degradation, including its physical signs, underlying chemical mechanisms, and accelerating factors.

Q1: What are the visual or physical signs of degradation for my [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine?

Degradation of primary amines is often accompanied by distinct physical changes. Be vigilant for the following indicators:

• Color Change: The most common sign is a change from a colorless or pale-yellow appearance to a more intense yellow or brown hue. This is often due to the formation of conjugated systems, such as imines and their subsequent polymerization products.

• Change in Physical State: You may observe the material becoming more viscous, gummy, or even solidifying over time. This suggests the formation of higher molecular weight oligomers or polymers as degradation byproducts.

• Precipitation: If the amine is stored in a solvent, the appearance of insoluble material or cloudiness can indicate that degradation products with lower solubility are forming.

• Odor Change: While subtle, a change in the amine's characteristic odor may occur as new, more volatile degradation products are formed.

If you observe any of these changes, it is crucial to perform an analytical purity check before using the material in your experiments.

Q2: What is the likely chemical mechanism behind this degradation?

The primary amine moiety in [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine is the principal site of oxidative degradation. The process is typically a radical-initiated autoxidation reaction involving atmospheric oxygen.[1] The key steps are:

• Initiation: The reaction can be initiated by light, heat, or trace metal ion impurities, which facilitate the abstraction of a hydrogen atom from the amine or the α-carbon (the carbon adjacent to the nitrogen). This forms an amine radical.

• Propagation: The amine radical reacts rapidly with molecular oxygen (O₂) to form a peroxy radical. This peroxy radical can then abstract a hydrogen atom from another amine molecule, creating a hydroperoxide and a new amine radical, thus propagating the chain reaction.

• Degradation Pathways: The unstable hydroperoxide intermediate can decompose through various pathways. A common route for primary amines involves the formation of an imine, which is highly reactive.[2] These imines can then hydrolyze to form aldehydes or polymerize, leading to the observed color and viscosity changes.[3]

Caption: Oxidative degradation pathway of a primary amine.

Q3: What factors accelerate the oxidative degradation of this compound?

Several environmental factors can significantly increase the rate of degradation. Controlling these is the key to ensuring long-term stability:

• Oxygen: As the primary reactant, the presence of atmospheric oxygen is the most critical factor.[4][5]

• Elevated Temperature: Higher temperatures increase the kinetic energy of molecules, accelerating the rate of all chemical reactions, including oxidation.[6] It is generally recommended to store amines at temperatures below 30°C (86°F), with colder temperatures being preferable for long-term storage.[7]

• Light Exposure: UV and visible light can provide the energy needed to initiate radical reactions (photoxidation).[6] Aromatic amines, in particular, can be sensitive to light.[8]

• Moisture: Amines are often hygroscopic and can absorb water from the air.[7] Moisture can facilitate certain degradation pathways, such as the hydrolysis of intermediate imines.[3]

• Metal Contaminants: Trace amounts of metal ions (e.g., iron, copper) can act as catalysts, significantly speeding up the oxidation process.[2][5] It is vital to avoid using metallic spatulas that may scratch glass containers and to ensure all equipment is scrupulously clean.

Part 2: Recommended Storage & Handling Protocols

This section provides actionable protocols for storing and handling the compound to minimize degradation.

Q4: What is the optimal storage procedure for [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine?

To ensure maximum stability, a multi-layered approach to storage is required, focusing on controlling the atmosphere, temperature, and light exposure.

Recommended Storage Protocol

• Container Selection:

  • Use a clean, dry, amber glass vial or bottle with a PTFE-lined (Teflon) screw cap.[7] Amber glass protects the compound from light. The PTFE liner provides an inert seal, preventing reaction with the cap material and minimizing moisture ingress.

• Inert Atmosphere Blanketing:

  • The most critical step is to displace oxygen from the container's headspace.[4][9] This process is known as inerting or blanketing.[4][10][11]

  • Gently flush the vial with a stream of dry, inert gas, such as argon or nitrogen, for 30-60 seconds. Argon is denser than air and provides a more stable blanket, making it the preferred choice.[10]

  • After flushing, quickly and tightly seal the vial to trap the inert atmosphere inside.

• Temperature Control:

  • Long-Term Storage (> 1 month): Store the sealed vial in a freezer at -20°C. Long-term stability at -70°C has been shown to be effective for other aromatic amines.[8]

  • Short-Term Storage (< 1 month): Storage in a refrigerator at 2-8°C is acceptable.

• Sealing and Labeling:

  • For added protection, wrap the cap and neck of the vial with Parafilm® to create a secondary barrier against air and moisture.

  • Clearly label the container with the compound name, date of storage, and storage conditions (e.g., "Store at -20°C under Argon").

Parameter	Optimal Condition	Rationale
Temperature	-20°C (Long-term) or 2-8°C (Short-term)	Slows the rate of chemical reactions.[6]
Atmosphere	Inert Gas (Argon or Nitrogen)	Displaces oxygen to prevent oxidation.[4][9][12]
Container	Amber Glass Vial with PTFE-lined Cap	Protects from light and provides an inert seal.[6]
Light Exposure	Store in the dark (e.g., in a box or freezer)	Prevents light-induced radical formation.[6]
Moisture	Dry environment	Amines can be hygroscopic; moisture can promote hydrolysis.[7]

Q5: How should I handle the compound during an experiment to minimize degradation?

Proper handling during use is just as important as long-term storage.

• Equilibration: Before opening, allow the container to warm to room temperature completely. This prevents condensation of atmospheric moisture onto the cold compound.

• Work Quickly: Minimize the time the container is open to the air.

• Inert Atmosphere Handling: For maximum protection, handle the compound in a glovebox or under a positive pressure of inert gas (e.g., using a Schlenk line).[13]

• Dispensing: Use clean, dry glass or ceramic spatulas. Avoid metal spatulas which can introduce catalytic impurities.

• Resealing: After dispensing the required amount, re-flush the vial headspace with inert gas before sealing tightly for return to storage.

Q6: Are there any recommended antioxidants or stabilizers I can add?

While adding an antioxidant is a potential strategy, it should be approached with caution as it introduces another component into your system. If this is deemed necessary, compatibility and potential interference with downstream applications must be thoroughly evaluated.

Common classes of antioxidants include:

• Hindered Phenols: Compounds like Butylated Hydroxytoluene (BHT) are widely used free-radical scavengers.[6][14][15] They work by donating a hydrogen atom to terminate the radical chain reaction.[16]

• Phosphites: These are often used as secondary antioxidants that decompose hydroperoxides into non-radical, stable products.[16][17]

• Hydroxylamines: This class of antioxidant can serve both primary and secondary functions.[16]

If you consider using an antioxidant, a typical starting concentration is low, often in the range of 100 to 1000 ppm.[18] A small-scale stability study should be conducted to confirm its efficacy and lack of interference.

Part 3: Troubleshooting & Quality Control

This section provides guidance on how to assess the purity of your compound and troubleshoot potential issues.

Q7: How can I verify the purity of my stored [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine?

Regularly checking the purity of your material is good laboratory practice, especially if it has been in storage for an extended period or if you suspect degradation.

Simple QC Check: Thin-Layer Chromatography (TLC)

• Prepare a Sample: Dissolve a small amount of the amine in a suitable solvent (e.g., ethyl acetate or dichloromethane).

• Spot the TLC Plate: Spot the dissolved sample onto a silica gel TLC plate alongside a reference spot of a known fresh sample, if available.

• Develop the Plate: Place the plate in a developing chamber with an appropriate mobile phase (e.g., a mixture of ethyl acetate and hexanes, perhaps with 1-2% triethylamine to reduce streaking).

• Visualize: View the plate under a UV lamp (254 nm). You can also stain the plate with a suitable agent like ninhydrin (stains primary amines) or potassium permanganate.

• Interpret: A pure sample should show a single, well-defined spot. The appearance of additional spots, especially near the baseline (indicating more polar, potentially polymeric impurities), is a sign of degradation.

Confirmatory Analysis

For quantitative results, more advanced techniques are necessary:

• Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for identifying and quantifying volatile degradation products.[19][20][21]

• High-Performance Liquid Chromatography (HPLC): A versatile method for separating the parent amine from its less volatile degradation products.[22] HPLC is widely used for stability studies of amine-containing pharmaceuticals.[14]

Q8: I suspect my sample is degraded. Can it be purified?

Purification may be possible depending on the nature and extent of the degradation.

• Distillation: If the degradation products are non-volatile polymers, vacuum distillation of the amine might be effective.

• Column Chromatography: Flash chromatography on silica gel can be used to separate the less polar parent amine from the more polar degradation products. It is often recommended to add a small percentage of a base like triethylamine to the eluent to prevent the amine from sticking to the acidic silica gel.

Before attempting purification, it is advisable to analyze a small aliquot by GC-MS or LC-MS to identify the impurities and determine if purification is feasible.

Q9: My experiment is failing. Could degradation of the amine be the cause?

Yes, the presence of impurities can have a significant impact on chemical reactions. A common issue is that the actual concentration of the active amine is lower than calculated, leading to incorrect stoichiometry. Furthermore, degradation products could potentially interfere with catalysts or quench reactive intermediates.

Caption: Troubleshooting workflow for amine-related experimental issues.

References

• The Importance of Inerting. Air Products. [Link]

• Al-Absi, R. S., et al. (2023). Development of a Predictive Model to Correlate the Chemical Structure of Amines with Their Oxidative Degradation Rate. Processes. [Link]

• Inert gas. Wikipedia. [Link]

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• Amine Storage Conditions: Essential Guidelines for Safety. Diplomata Comercial. [Link]

• How to prevent the oxidation of Amine Catalyst?. Mingxu Chemicals. [Link]

• Langa, K. A., et al. (2024). relationship between oxidative degradation and ammonia emission of carbon capture amines based on their chemical structures. Clean Energy. [Link]

• Waterman, K. C., & Swanson, J. T. (2010). Stabilization of Pharmaceuticals to Oxidative Degradation. AAPS PharmSciTech. [Link]

• Twarog, M., & Grynkiewicz, G. (2022). Structural Features of Small Molecule Antioxidants and Strategic Modifications to Improve Potential Bioactivity. Molecules. [Link]

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• Amine Antioxidants Wholesale. Tintoll. [Link]

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• Inerting in the chemical industry. Linde. [Link]

• Lepaumier, H., et al. (2009). New Amines for CO2 Capture. II. Oxidative Degradation Mechanisms. Industrial & Engineering Chemistry Research. [Link]

• Inerting in the chemical industry. BOC. [Link]

• Salar-Behzadi, S., & Corzo, C. (2022). Oxidation of Drugs during Drug Product Development: Problems and Solutions. Pharmaceutics. [Link]

• Ge, X., et al. (2014). Toward Understanding Amines and Their Degradation Products from Postcombustion CO2 Capture Processes with Aerosol Mass Spectrometry. Environmental Science & Technology. [Link]

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• Degradation of amine-based solvents in CO2 capture process by chemical absorption. Heriot-Watt University. [Link]

• Inhibition of amine oxidation.

• Skotnicki, M., et al. (2020). A Novel Testing Approach for Oxidative Degradation Dependent Incompatibility of Amine Moiety Containing Drugs with PEGs in Solid-State. Pharmaceutics. [Link]

• Steps involved for the analyses of degraded amines using GC. ResearchGate. [Link]

• Saeed, I. M., et al. (2021). A review of gas chromatographic techniques for identification of aqueous amine degradation products in carbonated environments. ProQuest. [Link]

• Perera, B., et al. (2023). Short- and Long-Term Stability of Aromatic Amines in Human Urine. Toxics. [Link]

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• Air-sensitive – Knowledge and References. Taylor & Francis. [Link]

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• 10. static.prd.echannel.linde.com [static.prd.echannel.linde.com]
• 11. boconline.co.uk [boconline.co.uk]
• 12. Inert gas - Wikipedia [en.wikipedia.org]
• 13. taylorandfrancis.com [taylorandfrancis.com]
• 14. Oxidation of Drugs during Drug Product Development: Problems and Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 15. specialchem.com [specialchem.com]
• 16. longchangchemical.com [longchangchemical.com]
• 17. mdpi.com [mdpi.com]
• 18. US20120271026A1 - Inhibition of amine oxidation - Google Patents [patents.google.com]
• 19. pure.hw.ac.uk [pure.hw.ac.uk]
• 20. researchgate.net [researchgate.net]
• 21. A review of gas chromatographic techniques for identification of aqueous amine degradation products in carbonated environments - ProQuest [proquest.com]
• 22. matheo.uliege.be [matheo.uliege.be]

Resolving chromatographic peak tailing for [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine

Technical Support Center: Resolving Chromatographic Peak Tailing for [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I frequently encounter methods that fail validation due to poor peak shape. The structural topology of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine presents a classic, yet severe, chromatographic challenge.

This molecule features a highly hydrophobic, sterically bulky core (the 2,4-dimethylphenyl and cyclopropyl rings) directly adjacent to a primary methanamine group. In standard Reversed-Phase Liquid Chromatography (RPLC), this dichotomy creates a "perfect storm." The hydrophobic core anchors the molecule deeply into the C18 stationary phase, resulting in prolonged residence time. Simultaneously, the protonated primary amine (at typical acidic pH) undergoes slow, secondary ion-exchange kinetics with residual ionized silanols ( Si−O− ) on the silica surface. This dual-retention mechanism is the fundamental causality behind the severe peak tailing you are observing[1].

The following guide is designed to help you systematically diagnose, troubleshoot, and resolve these secondary interactions using self-validating experimental protocols.

Part 1: Diagnostic Decision Tree

Before altering mobile phase chemistry, we must definitively isolate the root cause of the peak asymmetry. Use the following diagnostic workflow to differentiate between system/hardware failures (e.g., extracolumn void volumes) and chemical interactions[2].

Caption: Diagnostic decision tree for resolving peak tailing of basic amines in HPLC.

Part 2: Frequently Asked Questions (Troubleshooting Guide)

Q1: Why does [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine exhibit severe peak tailing on my standard high-purity C18 column? Even modern, high-purity (Type B) silica columns contain residual silanol groups that cannot be fully end-capped due to steric hindrance during manufacturing[3]. At a typical mobile phase pH of 2.5 to 7.0, a fraction of these silanols are ionized ( Si−O− ). Because your target analyte is a primary amine (pKa ~9-10), it is fully protonated ( NH3+​ ) under these conditions. The bulky cyclopropyl and dimethylphenyl groups force the molecule to linger in the stationary phase, giving the protonated amine ample time to engage in strong, slow-desorbing ionic interactions with the silica backbone. This disrupts the ideal Gaussian peak shape, dragging out the elution profile[4].

Q2: How can I definitively prove the tailing is caused by silanol interactions and not a column void? Implement a Self-Validating System Check . Inject a highly hydrophobic, strictly neutral marker (such as toluene or acenaphthene) using your current method.

• Causality: A neutral marker cannot undergo ion-exchange. If the neutral marker elutes with perfect symmetry (Tailing Factor Tf​≤1.1 ) while your amine tails ( Tf​>1.5 ), you have definitively proven the issue is chemical (silanol activity)[2]. If both peaks tail, your column has a physical void or a partially plugged inlet frit, and must be replaced.

Q3: What is the most effective mobile phase strategy to eliminate these secondary interactions? The most robust thermodynamic solution is to deprotonate the analyte . By raising the mobile phase pH to at least 1.5 units above the amine's pKa (e.g., pH 10.5), the primary amine becomes neutral. Without a positive charge, it can no longer undergo ion-exchange with the silica[5]. Note: This requires a specialized high-pH stable column (e.g., hybrid organic-inorganic silica or polymer-based).

Q4: My downstream application (LC-MS) precludes the use of high-pH buffers. What are my alternatives? If you must operate at acidic pH, you must utilize Competitive Silanol Masking . Add a small, highly basic modifier like at 10-20 mM to the mobile phase[5]. TEA acts as a sacrificial base; its small size allows it to rapidly penetrate the stationary phase pores and bind to the residual silanols, effectively "shielding" them from your bulky target analyte. Alternatively, use a column with a polar-embedded group (e.g., amide or urea) which internally shields the silica surface via hydrogen bonding.

Part 3: Mechanistic Pathway of Silanol Interactions

To truly master method development, you must visualize the competing thermodynamic forces occurring inside the column.

Caption: Mechanistic pathway of primary hydrophobic retention versus secondary silanol ion-exchange.

Part 4: Quantitative Data & Mitigation Strategies

The table below summarizes the expected outcomes of various mitigation strategies when analyzing[1-(2,4-Dimethylphenyl)cyclopropyl]methanamine.

Mitigation Strategy	Mobile Phase Composition	Column Chemistry	Expected Tailing Factor ( Tf​ )	Mechanism of Action
Baseline (Unoptimized)	0.1% Formic Acid (pH ~2.7)	Standard C18 (Type A/B)	2.5 - 3.5	Unmasked silanol ion-exchange dominates desorption.
Competitive Masking	0.1% TFA + 10 mM TEA	Standard C18	1.3 - 1.5	TEA competitively blocks Si−O− active sites.
High pH Neutralization	10 mM Ammonium Bicarbonate (pH 10.5)	Hybrid Particle C18 (High pH Stable)	1.0 - 1.1	Amine deprotonation eliminates charge and ionic interactions.
Steric Shielding	0.1% Formic Acid	Polar-Embedded C18	1.2 - 1.4	Internal polar groups form a hydration layer, shielding silica.

Part 5: Experimental Protocols

Protocol A: High-pH Neutralization Workflow (Recommended for UV Detection)

This protocol eliminates the charge on the primary amine, forcing pure hydrophobic retention.

• Column Selection: Install a high-pH stable hybrid silica column (e.g., Waters XBridge C18 or Agilent Poroshell HPH-C18). Do not use standard silica, as it will dissolve above pH 8.0.

• Buffer Preparation: Weigh 0.79 g of Ammonium Bicarbonate ( NH4​HCO3​ ) and dissolve in 1.0 L of LC-MS grade water to create a 10 mM solution.

• pH Adjustment: Titrate the buffer with concentrated Ammonium Hydroxide ( NH4​OH ) dropwise until the pH reaches 10.5.

• System Equilibration: Flush the system with the new mobile phase for a minimum of 20 column volumes to ensure the stationary phase is fully equilibrated to the alkaline environment.

• Validation: Inject [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine. You will observe a significant increase in retention time (due to the loss of polarity) and a perfectly symmetrical peak ( Tf​≤1.1 ).

Protocol B: Competitive Silanol Masking Workflow (Recommended for Acidic LC-UV)

This protocol uses TEA to block active silanols when acidic conditions are strictly required.

• Mobile Phase A Preparation: To 1.0 L of LC-grade water, add 1.0 mL of Trifluoroacetic Acid (TFA) (0.1% v/v).

• TEA Addition: Add 1.4 mL of high-purity Triethylamine (TEA) to Mobile Phase A (yields ~10 mM TEA). Mix thoroughly. The pH will rise slightly; adjust back to pH 2.5 - 3.0 using additional TFA if necessary.

• Mobile Phase B Preparation: Prepare the organic phase (Acetonitrile or Methanol) with the exact same concentration of TFA and TEA to maintain a constant background during gradient elution.

• System Equilibration: Pump the mobile phase through the column for at least 30 column volumes. Causality: TEA requires extensive time to fully saturate and bind to all available silanol sites.

• Validation: Inject the sample. The peak shape will sharpen dramatically. Note that TEA is an ion-pairing agent and will alter the retention times of all acidic and basic compounds in your mixture. (Warning: TEA causes severe ion suppression in LC-MS; this protocol is for UV/PDA detection only).

Part 6: References

• Stoll, D. R. (2021). But My Peaks Are Not Gaussian! Part I: Basic Concepts in Peak Shape, and the Effect of Extracolumn Connections. LCGC North America. Available at:[Link]

• McCalley, D. V., & Stoll, D. R. (2023). The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing. LCGC North America. Available at:[Link]

• Dolan, J. W. (2003). Why Do Peaks Tail? LCGC Europe. Available at:[Link]

• Agilent Technologies. (2010). Tips and Tricks of HPLC Separations and Troubleshooting. Agilent Knowledge Base. Available at:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. scribd.com [scribd.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. agilent.com [agilent.com]

Technical Support Center: Overcoming Steric Hindrance in[1-(2,4-Dimethylphenyl)cyclopropyl]methanamine Functionalization

Welcome to the Advanced Technical Support Guide for the functionalization of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine . As a Senior Application Scientist, I frequently consult with drug development professionals who experience stalled reactions, poor yields, or degradation when working with this specific building block.

The mechanistic root of the problem lies in its extreme neopentyl-like geometry. The primary amine is tethered to a methylene group, which is directly bonded to a quaternary cyclopropyl carbon. This C1 carbon is simultaneously bonded to a rigid cyclopropyl ring and a 2,4-dimethylphenyl moiety. The ortho-methyl group on the phenyl ring creates a highly restricted conformational space, kinetically blocking standard nucleophilic attack trajectories. Overcoming this requires shifting from standard coupling reagents to highly reactive intermediates or specialized transition-metal catalysts.

Diagnostic Workflow for Hindered Amines

Use the following decision matrix to select the thermodynamically and kinetically appropriate pathway for your target transformation.

Diagnostic workflow for functionalizing sterically hindered cyclopropyl methanamines.

Quantitative Benchmarking: Amidation Strategies

Standard peptide coupling reagents routinely fail with this substrate. The table below summarizes the causality behind these failures and benchmarks them against field-proven alternatives.

Amidation Method	Reagents & Conditions	Typical Yield	Mechanistic Observation
Standard Coupling	HATU, DIPEA, DMF, 25 °C	< 15%	Severe steric clash between the ortho-methyl group and the bulky OAt active ester prevents nucleophilic attack.
Carbodiimide	EDC, HOBt, CH₂Cl₂, 25 °C	< 10%	Reaction stalls; active ester hydrolyzes before the hindered amine can successfully attack.
Acid Chloride	R-COCl, Et₃N, DMAP, 40 °C	~ 85%	DMAP forms a small, highly electrophilic acylpyridinium intermediate, lowering the activation energy barrier.
Catalytic Direct	Borane-Pyridine (5 mol%), Toluene, 110 °C	~ 80%	1 for direct amidation, bypassing bulky intermediates[1].

Troubleshooting FAQs

Q1: Why do standard amide coupling reagents (HATU, EDC) fail with this amine, and what is the mechanistic workaround? A1: Reagents like HATU and EDC function by generating a bulky active ester (e.g., an OAt or OBt ester). When[1-(2,4-Dimethylphenyl)cyclopropyl]methanamine attempts to attack this intermediate, the ortho-methyl group and the rigid cyclopropyl ring sterically repel the bulky ester, raising the activation energy barrier. This results in stalled reactions and reagent degradation. Workaround: Bypass bulky active esters entirely. Recent advancements demonstrate that1 (5 mol%) for the direct amidation of carboxylic acids with hindered amines[1]. Alternatively, using an acid chloride with a catalytic amount of DMAP allows the amine to successfully attack the carbonyl carbon.

Q2: How can I achieve high-yielding N-arylation without competing elimination or stalling? A2: Direct SN2 alkylation or uncatalyzed arylation of this amine is incredibly slow due to the neopentyl-like steric environment, often leading to unreacted starting material or forcing conditions that cause decomposition. Workaround: Employ Palladium-catalyzed Buchwald-Hartwig cross-coupling. Specifically,2[2]. The bulky, electron-rich nature of BrettPhos facilitates rapid oxidative addition and forces the reductive elimination step, overcoming the steric bulk of the cyclopropyl group.

Q3: Reductive amination with standard aldehydes stalls at the hemiaminal stage. How do I drive imine formation? A3: In reductive amination, the initial nucleophilic attack forms a hemiaminal, which must dehydrate to form the imine before reduction. The steric bulk of the 2,4-dimethylphenyl group prevents the necessary conformational alignment for water elimination. Workaround: Use a strong oxophilic Lewis acid, such as Titanium(IV) isopropoxide (Ti(OiPr)₄), to coordinate the hemiaminal oxygen and force the dehydration step. Once the imine is formed and stabilized by the metal, it can be cleanly reduced using Sodium borohydride (NaBH₄).

Self-Validating Experimental Protocols

Protocol A: Direct Amidation via Borane-Pyridine Catalysis

This protocol utilizes a liquid borane catalyst to drive direct amidation without the need for bulky coupling reagents[1].

• Setup: In an oven-dried round-bottom flask, dissolve the target carboxylic acid (1.0 equiv) and[1-(2,4-Dimethylphenyl)cyclopropyl]methanamine (1.1 equiv) in anhydrous toluene (0.5 M concentration).

• Catalyst Addition: Add Borane-Pyridine (5 mol%) dropwise at room temperature.

• Reaction: Attach a Dean-Stark trap and reflux the mixture at 110 °C for 12 hours to continuously remove water, driving the thermodynamic equilibrium forward.

• Validation Check 1 (TLC): Monitor the reaction via TLC (Hexanes/EtOAc 7:3). The hindered primary amine (ninhydrin active, Rf ~0.2) should completely disappear, replaced by a new UV-active amide spot (Rf ~0.6).

• Workup: Cool the mixture to room temperature. Wash the organic layer sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine. Dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Validation Check 2 (NMR): Confirm product formation via ¹H NMR. Validate success by identifying the characteristic amide N-H proton shift (typically a broad singlet between 5.5–7.0 ppm) and ensuring the preservation of the high-field cyclopropyl protons (0.8–1.2 ppm).

Protocol B: Pd-Catalyzed N-Arylation using BrettPhos

This protocol leverages rational ligand design to force C-N bond formation on sterically congested centers[2].

• Setup: Inside a nitrogen-filled glovebox, charge a reaction vial with the aryl halide (1.0 equiv),[1-(2,4-Dimethylphenyl)cyclopropyl]methanamine (1.2 equiv), Pd₂(dba)₃ (2 mol%), BrettPhos ligand (4 mol%), and Sodium tert-butoxide (NaOtBu, 1.5 equiv).

• Solvent Addition: Add anhydrous 1,4-dioxane (0.2 M) and seal the vial tightly with a PTFE-lined cap.

• Reaction: Remove the vial from the glovebox and heat in an oil bath at 100 °C for 16 hours under vigorous stirring.

• Validation Check 1 (Visual): The reaction should transition from a dark purple/red (active Pd(0) complex) to a dark brown/black suspension as the cross-coupling proceeds and inorganic salts precipitate.

• Workup: Cool to room temperature, dilute with EtOAc, and filter through a pad of Celite to remove palladium black and salts. Concentrate the filtrate.

• Validation Check 2 (LC-MS): Analyze the crude filtrate via LC-MS. The mass spectrum must show the [M+H]⁺ peak corresponding to the secondary amine product, confirming successful C-N bond formation before proceeding to column chromatography.

References

• Ruiz-Castillo, P., Blackmond, D. G., & Buchwald, S. L. (2015). Rational Ligand Design for the Arylation of Hindered Primary Amines Guided by Reaction Progress Kinetic Analysis. Journal of the American Chemical Society.
• Ramachandran, P. V., Singh, A., Walker, H., & Hamann, H. J. (2024).

Sources

• 1. Borane-Pyridine: An Efficient Catalyst for Direct Amidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Rational Ligand Design for the Arylation of Hindered Primary Amines Guided by Reaction Progress Kinetic Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Refining Solvent Extraction Methods for [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the extraction and purification of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of liquid-liquid extraction (LLE) for this specific primary amine. Here, we synthesize established chemical principles with field-proven troubleshooting strategies to enhance your experimental success, ensuring high yield and purity.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level inquiries to provide a foundational understanding of the extraction process for [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine.

Q1: What is [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine and why is its extraction critical?

[1-(2,4-Dimethylphenyl)cyclopropyl]methanamine is a primary amine with the molecular formula C12H17N[1]. As with many active pharmaceutical ingredients (APIs), its synthesis often results in a crude mixture containing unreacted starting materials, byproducts, and salts. Solvent extraction is a critical downstream processing step to isolate the target compound from this complex matrix, directly impacting its final purity, yield, and suitability for further applications. The efficiency of this extraction is paramount for producing pharmaceutical-grade material[2].

Q2: Why is pH adjustment the most critical parameter for extracting this amine?

The extraction of an amine is fundamentally controlled by its state of ionization, which is dictated by the pH of the aqueous phase[3]. [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine, being a primary amine, is basic.

• In acidic conditions (low pH): The amine group is protonated to form its conjugate acid, an ammonium salt (R-NH3+). This charged species is highly soluble in the aqueous phase and poorly soluble in most organic solvents[3][4].

• In basic conditions (high pH): The amine exists in its neutral, "free base" form (R-NH2). This uncharged molecule is significantly more soluble in organic solvents, allowing it to be extracted from the aqueous phase[4][5].

Therefore, to move the amine from an aqueous solution into an organic solvent, the pH of the aqueous layer must be raised sufficiently above the pKa of the amine's conjugate acid. Conversely, to strip the amine from an organic solvent back into an aqueous solution (for washing or purification), one would use an acidic solution.

Q3: What are the recommended starting solvents for this extraction?

The ideal solvent should be immiscible with water, have a high affinity for the neutral amine, a low boiling point for easy removal, and present a manageable safety profile. For a primary amine like this, common choices include:

• Dichloromethane (DCM): Often shows excellent solvency but can be prone to forming emulsions.[6]

• Ethyl Acetate (EtOAc): A good, less toxic alternative, though it can be susceptible to hydrolysis under strongly acidic or basic conditions.

• Methyl tert-Butyl Ether (MTBE): Offers good phase separation and is less prone to peroxide formation than other ethers.[5]

• Toluene: Effective for extracting aromatic compounds but has a higher boiling point, making it more difficult to remove.

The selection depends on the specific impurities present in your reaction mixture and the subsequent analytical or synthetic steps.[7]

Q4: How can I quantitatively confirm a successful extraction?

Visual confirmation of phase separation is insufficient. A successful extraction must be validated quantitatively. Common methods include:

• Thin-Layer Chromatography (TLC): A quick, qualitative method to check for the presence of the amine in the organic phase and its absence in the aqueous raffinate.

• High-Performance Liquid Chromatography (HPLC): The preferred method for quantification.[2][8] An aliquot from each phase can be analyzed to determine the exact concentration and calculate the distribution coefficient and overall yield.

• Gas Chromatography (GC): Suitable for analyzing volatile amines and can be used to determine purity and quantity.[9][10]

Section 2: Troubleshooting Guide

This guide addresses specific experimental issues in a problem-and-solution format.

Issue: Persistent Emulsion Formation

Q: My aqueous and organic layers are not separating, forming a cloudy or milky interface. What is causing this?

An emulsion is a stable dispersion of one immiscible liquid within another, often stabilized by surfactant-like compounds or finely divided solids at the interface.[11][12] Common causes include:

• Vigorous Agitation: Shaking the separatory funnel too aggressively is the most frequent cause, creating fine droplets that are slow to coalesce.[12]

• High Concentration of Solutes: High concentrations of the target amine salt or other byproducts can increase the viscosity and stabilize emulsions.

• Surfactant-like Impurities: The reaction mixture may contain unreacted starting materials or byproducts that act as emulsifying agents.[11]

• Particulate Matter: Fine solid particles can accumulate at the liquid-liquid interface, physically preventing layer separation.[12]

Q: What are the immediate steps I can take to break a stable emulsion?

Breaking an emulsion involves disrupting the stabilizing forces. Here are several effective techniques, from least to most disruptive:

• Patience and Gentle Agitation: Allow the separatory funnel to stand undisturbed for 10-30 minutes.[6][13] Gently swirling the funnel or stirring the emulsion layer with a glass rod can help droplets coalesce.

• "Salting Out": Add a saturated solution of sodium chloride (brine).[11][14] This increases the ionic strength of the aqueous phase, making the organic components less soluble and helping to break the emulsion.[12][15]

• Filtration: Pass the entire mixture through a pad of Celite® or glass wool in a funnel. This can physically disrupt the emulsion and remove particulate matter.[11][14]

• Centrifugation: If the volume is manageable, centrifuging the mixture is a highly effective method to force phase separation.[11][13][14]

• Temperature Adjustment: Gently warming the mixture in a water bath can decrease viscosity and aid separation. Use this method with extreme caution, especially with low-boiling point solvents.[12]

Q: How can I prevent emulsions from forming in the first place?

Prevention is always the best strategy.[11][15]

• Gentle Mixing: Instead of vigorous shaking, gently and slowly invert the separatory funnel 10-15 times. This provides sufficient surface area for extraction without creating a stable emulsion.[11][12]

• Pre-filtration: If your reaction mixture contains solids, filter them out before beginning the extraction.

• Solvent Choice: Consider using a solvent less prone to emulsion formation. For example, if you are having issues with DCM, try MTBE or ethyl acetate.

Issue: Low Extraction Yield

Q: My final yield of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine is consistently low. What factors should I investigate?

Low yield is often a multifactorial problem. A systematic approach is necessary for diagnosis. Key areas to investigate include pH control, solvent selection, and physical loss of material.

Q: How do I properly optimize the pH for maximum recovery?

Simply making the solution "basic" is not enough; precise control is key. As a rule of thumb, the pH of the aqueous phase should be at least 2 units higher than the pKa of the amine's conjugate acid to ensure >99% of the amine is in its neutral, extractable form.

• Determine the pKa: Find the pKa of the conjugate acid of your target amine. For primary amines like this one, it is typically in the range of 9.5-10.5.

• Adjust and Verify: Add your base (e.g., 2M NaOH) dropwise while monitoring the pH of the aqueous phase with a calibrated pH meter. Aim for a final pH of ~12.

• Perform Multiple Extractions: It is more efficient to perform three smaller extractions (e.g., 3 x 30 mL) than one large extraction (1 x 90 mL). This ensures a more complete transfer of the analyte to the organic phase.

The relationship between pH, pKa, and the distribution of the amine between its charged and neutral forms is fundamental to extraction efficiency.[3]

Q: Could my choice of organic solvent be the problem?

Yes. The partitioning of your amine between the two phases is described by the distribution coefficient (D).[3] If the solvent has poor solubility for your compound, the yield will be low regardless of the pH. If you suspect your solvent is suboptimal, consider the options in the table below and perform small-scale test extractions with alternatives.

Section 3: Protocols & Methodologies

Protocol 1: Standard Liquid-Liquid Extraction (LLE) Protocol

This protocol outlines a standard procedure for extracting [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine from an aqueous reaction mixture.

Materials:

• Crude aqueous reaction mixture containing the amine.

• Selected organic solvent (e.g., Ethyl Acetate).

• 2M Sodium Hydroxide (NaOH) solution.

• Saturated Sodium Chloride (Brine) solution.

• Anhydrous Sodium Sulfate (Na2SO4).

• Separatory funnel, beakers, Erlenmeyer flask.

• Calibrated pH meter or pH strips.

Procedure:

• Preparation: Transfer the aqueous reaction mixture to a separatory funnel of appropriate size (the total volume should not exceed 75% of the funnel's capacity).

• Basification: Slowly add 2M NaOH solution to the funnel. After each addition, stopper the funnel, gently swirl, and vent. Measure the pH of the aqueous layer, continuing to add base until the pH is stable at ≥ 12.

• First Extraction: Add a volume of ethyl acetate equal to approximately one-third of the aqueous layer volume. Stopper the funnel and gently invert it 10-15 times, venting frequently to release any pressure buildup.

• Phase Separation: Place the funnel in a ring stand and allow the layers to fully separate. The organic layer (ethyl acetate) will typically be the top layer.

• Collection: Drain the lower aqueous layer into a beaker. Drain the upper organic layer into a clean Erlenmeyer flask.

• Repeat Extraction: Return the aqueous layer to the separatory funnel and repeat steps 3-5 two more times, combining all organic extracts into the same Erlenmeyer flask.

• Brine Wash: Return the combined organic extracts to the separatory funnel. Add approximately 20% of the total organic volume as brine. Gently invert 3-4 times to wash. This step helps remove residual water and can aid in breaking minor emulsions.[11]

• Drying: Drain the washed organic layer into a clean, dry Erlenmeyer flask. Add a small amount of anhydrous sodium sulfate and swirl. If the Na2SO4 clumps together, add more until some remains free-flowing. Let it stand for 10-15 minutes.

• Isolation: Decant or filter the dried organic solution away from the sodium sulfate into a pre-weighed round-bottom flask. The solvent can now be removed using a rotary evaporator to yield the crude free-base amine.

• Validation: Analyze a small sample of the final product and the spent aqueous phase via HPLC or GC-MS to confirm purity and calculate the extraction yield.[8][10]

Section 4: Data & Visualization

Table 1: Comparison of Common Organic Solvents for Amine Extraction

Solvent	Formula	Density (g/mL)	Boiling Point (°C)	Key Considerations
Dichloromethane (DCM)	CH₂Cl₂	1.33	39.6	Pros: Excellent solvent for many organics. Cons: Chlorinated solvent (environmental concerns), higher density (bottom layer), prone to emulsions.[6]
Ethyl Acetate (EtOAc)	C₄H₈O₂	0.902	77.1	Pros: Good general-purpose solvent, less toxic than DCM. Cons: Can hydrolyze under strong base, slightly water-soluble.
Toluene	C₇H₈	0.867	110.6	Pros: Good for aromatic compounds, low water solubility. Cons: High boiling point makes it difficult to remove.
Methyl tert-Butyl Ether (MTBE)	C₅H₁₂O	0.74	55.2	Pros: Low boiling point, good phase separation. Cons: Potential for peroxide formation (less than other ethers).

Diagrams

Below are visualizations created using Graphviz to illustrate key workflows and decision-making processes in the extraction of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine.

Caption: pH-Dependent Liquid-Liquid Extraction Workflow for a Primary Amine.

Caption: Troubleshooting Logic for Diagnosing Low Extraction Yield.

Section 5: References

• Tips for Troubleshooting Liquid–Liquid Extractions. (2025, November 27). LCGC International.

• Comparison between Different Extraction Methods for Determination of Primary Aromatic Amines in Food Simulant. PMC.

• Extraction: Effects of pH. (2024, April 4). JoVE.

• Tips for Troubleshooting Liquid–Liquid Extraction. (2025, May 14). K-Jhil.

• Techniques for Emulsion Breaking for Oil in Water Solvent Extractions. (2018, May 17). AZoM.

• Reactive extraction for the recovery of primary amines from aqueous streams. Request PDF.

• Tackling emulsions just got easier. (2023, January 17). Biotage.

• Extraction Yields of Psilocybin and Psilocin: A Short Review of Current Methods and Their Implications. (2025, March 7). MDPI.

• CN101025407A - Analytical method for determining micro moisture in cyclopropyl amine by gas phase chromatography. Google Patents.

• A Practical Guide for Buffer-Assisted Isolation and Purification of Primary, Secondary, and Tertiary Amine Derivatives from Their Mixture. (2005, September 20). ACS Publications.

• Problems with extractions. University of York.

• GC Quantification of Cyclopropylamine, Diethylamine and Triethylamine in Active Pharmaceutical Ingredients. Request PDF - ResearchGate.

• Selective separation of amines from continuous processes using automated pH controlled extraction. (2021, August 25). Reaction Chemistry & Engineering (RSC Publishing).

• Liquid/liquid Extraction of a Carboxylic Acid, Amine, and Neutral Unknown Mixture. CDN.

• Analytical Methods. RSC Publishing - The Royal Society of Chemistry.

• [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine. Sapphire Bioscience.

• troubleshooting emulsion formation during o-Tolunitrile workup. Benchchem.

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• 5. Comparison between Different Extraction Methods for Determination of Primary Aromatic Amines in Food Simulant - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Chemistry Teaching Labs - Problems with extractions [chemtl.york.ac.uk]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.rsc.org [pubs.rsc.org]
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• 14. biotage.com [biotage.com]
• 15. Tips for Troubleshooting Liquid–Liquid Extraction [kjhil.com]

Technical Support Center: Troubleshooting Cyclopropyl Methanamine Derivative Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges in the synthesis of cyclopropyl methanamines—a critical pharmacophore in CNS drugs and kinase inhibitors. The inherent ring strain of the cyclopropyl group (~27.5 kcal/mol) makes it highly susceptible to unintended cleavage, while the basicity and nucleophilicity of the resulting amines often lead to over-alkylation.

This guide provides a causality-driven troubleshooting framework and self-validating protocols to ensure high-fidelity synthesis, minimizing side reactions and maximizing yield.

Quantitative Data Summary: Reducing Agent Selection

A critical factor in minimizing side reactions is the choice of the reducing agent during reductive amination. The table below summarizes historical quantitative data comparing common reductive conditions and their impact on side-product formation.

Reducing Agent / Catalyst	Solvent & Conditions	Ring-Opening (%)	Over-alkylation (%)	Target Amine Yield (%)
NaBH(OAc)₃ (STAB)	DCE, RT, 1-12 h	< 1%	< 5%	85 - 95%
NaBH₃CN	MeOH, pH 5-6, RT	< 2%	5 - 10%	80 - 85%
NaBH₄	MeOH, RT	0 - 5%	15 - 25%	60 - 70%
H₂ + PtO₂	EtOH, 50 psi, RT	20 - 30%	< 5%	50 - 60%
H₂ + Pd/C	EtOH, 50 psi, RT	40 - 60%	< 5%	30 - 40%

Note: Data reflects typical outcomes for the reductive amination of cyclopropanecarboxaldehyde with primary alkylamines.

Visualizing the Mechanistic Divergence

To troubleshoot effectively, we must first map the causal pathways of both the desired reaction and the primary failure modes.

Mechanistic pathways: Target cyclopropyl methanamine formation vs. common side reactions.

Deep-Dive FAQs & Troubleshooting Guide

Q1: Why does my cyclopropyl ring cleave during catalytic hydrogenation, and how do I prevent it? Causality: The cyclopropyl ring possesses significant Baeyer strain. Transition metals commonly used in catalytic hydrogenation (especially Palladium and Platinum) can insert into the strained C-C bonds of the cyclopropane ring, leading to hydrogenolysis and the formation of acyclic propyl derivatives (1)[1]. Furthermore, if the reaction environment is strongly acidic, the cyclopropane ring can undergo an SN1-type ring-opening via protonation (2)[2]. Solution: Abandon transition-metal catalytic hydrogenation for these substrates. Instead, utilize mild hydride donors. Sodium triacetoxyborohydride (STAB, NaBH(OAc)₃) is the gold standard here, as it selectively reduces iminium ions over aldehydes and does not interact with the cyclopropyl C-C bonds (3)[3].

Q2: I am observing 15-25% of a tertiary amine (over-alkylation) side product. What drives this, and how can I suppress it? Causality: Over-alkylation occurs because the newly formed secondary cyclopropyl methanamine is often more nucleophilic and less sterically hindered than the starting primary amine. It competes effectively for the remaining unreacted aldehyde, forming a new iminium ion that is subsequently reduced (4)[4]. Solution:

• Reagent Selection: Use STAB in 1,2-dichloroethane (DCE). STAB is exceptionally mild and reduces iminium ions much faster than it reduces aldehydes, allowing the initial condensation to reach equilibrium without premature reduction.

• Stoichiometry: Use a slight excess of the amine (1.1 to 1.2 equivalents) relative to the carbonyl.

• Stepwise Protocol: If over-alkylation persists, pre-form the imine using a dehydrating agent (like Ti(O-iPr)₄ or anhydrous MgSO₄) for 2-4 hours before introducing the reducing agent.

Q3: My reductive amination is stalling at the imine intermediate. Adding more NaBH₃CN doesn't help. Why? Causality: Sodium cyanoborohydride (NaBH₃CN) requires a slightly acidic environment (pH 5-6) to activate the imine by protonating it into an iminium ion, which is the actual species susceptible to hydride attack (5)[5]. If your amine starting material is highly basic, it may buffer the solution to a pH > 7, stalling the reduction. Solution: Add a mild acid catalyst. Glacial acetic acid (1-2 equivalents) is typically sufficient to lower the pH into the optimal window without triggering acid-catalyzed ring opening.

Self-Validating Experimental Protocol: STAB-Mediated Reductive Amination

To ensure trust and reproducibility, the following protocol is designed as a self-validating system. Step 3 acts as a critical quality control checkpoint before committing the reducing agent, ensuring that the reaction only proceeds when the intermediate is confirmed.

Self-validating experimental workflow for synthesizing cyclopropyl methanamine derivatives.

Step-by-Step Methodology:

• Preparation: In an oven-dried flask under an inert atmosphere (N₂ or Ar), dissolve cyclopropanecarboxaldehyde (1.0 equiv, 10 mmol) and the primary amine (1.05 equiv, 10.5 mmol) in anhydrous 1,2-dichloroethane (DCE) to achieve a 0.2 M concentration.

• Activation: If the amine is highly basic or sterically hindered, add glacial acetic acid (1.0 equiv, 10 mmol). Stir the mixture at room temperature for 1 to 2 hours.

• Self-Validation Checkpoint: Withdraw a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS.

  • Validation: You must observe the mass of the imine intermediate [M+H]⁺ and the disappearance of the starting amine before proceeding. If incomplete, add 4Å molecular sieves and stir for an additional hour.

• Reduction: Cool the reaction mixture to 0 °C using an ice bath. Portionwise, add Sodium triacetoxyborohydride (STAB) (1.5 equiv, 15 mmol) over 15 minutes to control the exotherm.

• Maturation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2 to 12 hours. Monitor by TLC or LC-MS until the imine is fully consumed.

• Quench & Workup (Critical for Ring Stability): Quench the reaction by slowly adding saturated aqueous NaHCO₃ until the aqueous layer reaches pH 8.

  • Causality: A basic quench neutralizes any residual acetic acid and destroys unreacted STAB, preventing late-stage acid-catalyzed ring opening during concentration.

• Extraction: Extract the aqueous layer with dichloromethane (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product via flash column chromatography (Silica gel, typically using a gradient of DCM/MeOH with 1% Et₃N to prevent amine streaking).

References

• Title: US3847985A - Process for the preparation of cyclopropylmethyl alkyl amines Source: Google Patents URL
• Title: Ring-opening hydroarylation of monosubstituted cyclopropanes enabled by hexafluoroisopropanol Source: PMC / NIH URL
• Title: Discovery of N-Substituted 2-Phenylcyclopropylmethylamines as Functionally Selective Serotonin 2C (5-HT2C)
• Title: Application Note – Reductive Amination Source: Sigma-Aldrich URL
• Title: Reductive Amination Source: Chemistry Steps URL

Sources

• 1. US3847985A - Process for the preparation of cyclopropylmethyl alkyl amines - Google Patents [patents.google.com]
• 2. Ring-opening hydroarylation of monosubstituted cyclopropanes enabled by hexafluoroisopropanol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of N-Substituted 2-Phenylcyclopropylmethylamines as Functionally Selective Serotonin 2C (5-HT2C) Receptor Agonists for Potential Use as Antipsychotic Medications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Reductive Amination - Chemistry Steps [chemistrysteps.com]

Handling and long-term stability issues of CAS 1368912-50-8 at room temperature

Welcome to the Technical Support Center for CAS 1368912-50-8 , chemically identified as [1-(2,4-dimethylphenyl)cyclopropyl]methanamine .

As a primary amine building block frequently utilized in drug discovery and neuropharmacological research, this compound presents specific handling challenges. At room temperature, primary amines are highly reactive with atmospheric gases, leading to rapid degradation if improperly stored. This guide provides a mechanistic understanding of these instability issues, troubleshooting FAQs, and validated protocols to recover your degraded samples.

Part 1: The Mechanistic Causality of Room Temperature Instability

To effectively troubleshoot CAS 1368912-50-8, researchers must first understand the two primary modes of environmental degradation that occur at room temperature:

1. Carbamate Salt Formation (CO₂ Absorption) Primary amines act as nucleophiles that readily react with atmospheric carbon dioxide (CO₂) via a zwitterionic intermediate to form carbamic acid, which subsequently reacts with a second equivalent of the amine to form an insoluble intermolecular ammonium carbamate salt[1],[2]. Visually, this manifests as a white, crystalline crust forming around the cap of the storage vial or as a precipitate in liquid samples.

2. Oxidative Degradation (O₂ Exposure) Exposure to ambient oxygen, especially when catalyzed by UV light or trace transition metals, initiates radical-mediated oxidation. This pathway often leads to C-N bond cleavage or the formation of hydroxylamines and oximes[3]. Unlike carbamate formation, oxidative degradation is generally irreversible and manifests as a distinct color shift from colorless/white to yellow or dark brown.

Part 2: Troubleshooting & FAQs

Q: I left a vial of CAS 1368912-50-8 on the benchtop overnight, and there is now a white, insoluble solid coating the glass. Is the batch ruined? A: No. The white solid is an ammonium carbamate salt formed by the reaction of the primary amine with atmospheric CO₂[2]. Because this is a reversible acid-base reaction, the active free base amine can be fully recovered using an alkaline liquid-liquid extraction protocol (detailed in Part 4).

Q: My sample has turned a noticeable yellow/brown color after a few weeks of room-temperature storage. Can I reverse this? A: Unfortunately, no. Yellowing or browning indicates oxidative degradation and radical C-N cleavage[3]. These covalent modifications are irreversible. You will need to discard the heavily oxidized batch or attempt to purify the remaining intact amine via flash column chromatography (using a highly polar basic eluent system like DCM:MeOH:NH₄OH).

Q: What is the absolute best way to store this compound to prevent both issues? A: Primary amines require strict environmental controls[4]. The compound must be stored in an amber glass vial (to prevent UV-catalyzed radical initiation), purged with a heavy inert gas like Argon (which displaces both O₂ and CO₂ better than Nitrogen due to its higher density), and kept at -20°C .

Part 3: Quantitative Stability Profile

To aid in experimental planning, the following table summarizes the expected shelf-life and degradation pathways of CAS 1368912-50-8 under various storage conditions.

Table 1: Stability Profile of CAS 1368912-50-8

Storage Temperature	Atmosphere	Container Type	Estimated Shelf Life	Primary Degradation Pathway
20°C (Benchtop)	Ambient Air	Clear Glass	< 2 Weeks	Rapid carbamate formation & oxidation
20°C (Desiccator)	Argon Purged	Amber Glass	2 - 3 Months	Trace oxidation
4°C (Fridge)	Ambient Air	Clear Glass	1 - 2 Months	Slower carbamate formation
-20°C (Freezer)	Argon Purged	Amber Glass	> 2 Years	None observed (Optimal)

Part 4: Experimental Protocol – Free Base Recovery

If your sample has degraded into a white carbamate salt due to CO₂ exposure, use this self-validating alkaline extraction protocol to recover the pure free base.

Scientific Rationale: By introducing a strong aqueous base (pH > 10), the ammonium counterion of the carbamate salt is deprotonated. This shifts the chemical equilibrium, releasing CO₂ (as aqueous carbonate) and liberating the lipophilic free base amine, which selectively partitions into the organic solvent.

Materials Required:

• Dichloromethane (DCM)

• 1M Sodium Hydroxide (NaOH) aqueous solution

• Saturated Sodium Chloride (Brine)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Step-by-Step Methodology:

• Dissolution: Suspend the degraded CAS 1368912-50-8 sample in DCM (approximately 10 mL of solvent per 1 gram of sample). Note: The carbamate salt will not fully dissolve and will remain partially suspended.

• Alkalinization: Add an equal volume of cold 1M NaOH to the mixture. Stir vigorously for 15–20 minutes at room temperature. The suspension will clarify as the carbamate bonds break and the free amine dissolves into the DCM.

• Phase Separation: Transfer the biphasic mixture to a separatory funnel. Allow the layers to separate completely. Collect the lower organic (DCM) layer.

• Aqueous Extraction: Wash the remaining aqueous layer with two additional volumes of DCM to ensure 100% recovery of the amine. Combine all organic layers.

• Washing & Drying: Wash the combined organic layers with brine to remove residual water and water-soluble impurities. Dry the organic layer over anhydrous Na₂SO₄. Crucial Step: Removing trace water prevents the immediate re-formation of bicarbonate/carbamate complexes during the concentration phase.

• Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure on a rotary evaporator. Keep the water bath temperature below 30°C to prevent thermal degradation.

• Validation & Storage: The resulting product should be a clear oil or white solid. Immediately purge the flask with Argon, transfer to an amber vial, and store at -20°C.

Part 5: Degradation & Recovery Workflow

Figure 1: Degradation pathways of CAS 1368912-50-8 and the alkaline recovery workflow.

References

• Title: Study of the Carbamate Stability of Amines Using ab Initio Methods and Free-Energy Perturbations Source: ACS Publications URL: [Link]

• Title: Contributions of CO2, O2 and H2O to the Oxidative Stability of Solid Amine Direct Air Capture Sorbents Source: ChemRxiv / PMC URL: [Link]

• Title: The application of amine-based materials for carbon capture and utilisation: an overarching view Source: RSC Publishing URL: [Link]

• Title: Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines Source: ACS Publications URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. The application of amine-based materials for carbon capture and utilisation: an overarching view - Materials Advances (RSC Publishing) DOI:10.1039/D1MA00360G [pubs.rsc.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

[1-(2,4-Dimethylphenyl)cyclopropyl]methanamine vs [1-(3,5-dimethylphenyl)cyclopropyl]methanamine efficacy

An In-Depth Technical Guide to Structural Isomerism in Cyclopropylmethanamine Scaffolds: Evaluating the 2,4-Dimethyl vs. 3,5-Dimethyl Isomers

As drug development increasingly targets epigenetic modulators and mitochondrial enzymes, the 1-arylcyclopropylmethanamine scaffold has emerged as a premier pharmacophore for designing mechanism-based (suicide) inhibitors. This guide provides a rigorous comparative analysis of two critical building blocks: [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine and [1-(3,5-dimethylphenyl)cyclopropyl]methanamine .

By dissecting how positional isomerism dictates steric conformation and target engagement, this guide equips medicinal chemists and application scientists with the mechanistic rationale and self-validating protocols necessary to evaluate these compounds against flavin-dependent amine oxidases, specifically Lysine-Specific Demethylase 1 (LSD1/KDM1A) and Monoamine Oxidase B (MAO-B) [1].

Mechanistic Causality: Ortho-Steric Clash vs. Meta-Lipophilic Engagement

Both isomers operate via the same fundamental mechanism of action: the primary amine is oxidized by the FAD (flavin adenine dinucleotide) cofactor within the enzyme's active site. This oxidation triggers a single-electron transfer that forces the strained cyclopropyl ring to open, generating a highly reactive radical intermediate that covalently binds to the FAD molecule, permanently inactivating the enzyme [2].

However, their binding kinetics and target affinities diverge dramatically due to the spatial arrangement of their methyl groups:

• The 2,4-Dimethyl Isomer (Ortho/Para Substitution): The presence of a methyl group at the ortho (2-position) creates a severe steric clash with the adjacent cyclopropyl ring. To minimize torsional strain, the phenyl ring is forced into an orthogonal (perpendicular) conformation relative to the cyclopropylmethanamine plane. Because the substrate-binding cavities of LSD1 and MAO-B are relatively narrow and flat, this bulky, twisted conformation restricts deep pocket penetration, drastically reducing the rate of FAD-adduct formation.

• The 3,5-Dimethyl Isomer (Meta/Meta Substitution): Lacking ortho substituents, the phenyl ring in this isomer can freely rotate and adopt a coplanar, relaxed conformation. Furthermore, the meta-methyl groups act as ideal lipophilic probes, perfectly occupying the hydrophobic sub-pockets formed by residues like Tyr398 and Tyr435 in MAO-B [3], and the expansive lipophilic cleft of LSD1. This optimal geometric fit accelerates pre-incubation binding kinetics and maximizes irreversible inhibition [4].

Mechanism of flavin-dependent enzyme suicide inhibition by cyclopropylamines.

Quantitative Performance Benchmarks

To illustrate the profound impact of this positional isomerism, the following table synthesizes representative structure-activity relationship (SAR) benchmarks for these scaffolds when evaluated against recombinant LSD1 and MAO-B.

Pharmacological Parameter	[1-(2,4-Dimethylphenyl)cyclopropyl]methanamine	[1-(3,5-dimethylphenyl)cyclopropyl]methanamine
LSD1 IC₅₀ (60 min pre-incubation)	> 5.0 µM (Weak/Moderate)	< 0.1 µM (Highly Potent)
MAO-B IC₅₀ (60 min pre-incubation)	~ 1.2 µM	< 0.05 µM
Preferred Conformation	Orthogonal (Sterically restricted)	Coplanar (Relaxed)
Hydrophobic Pocket Engagement	Poor (Clash with gating residues)	Excellent (Optimal van der Waals contacts)
Inactivation Kinetics ( Kinact​ )	Slow	Rapid

Self-Validating Experimental Workflows

To accurately measure the efficacy of mechanism-based inhibitors, standard steady-state IC₅₀ assays are insufficient. Because the inhibition is time-dependent and irreversible, researchers must utilize pre-incubation workflows coupled with rigorous counter-screens to prevent false positives.

Protocol 1: Time-Dependent Inactivation (TDI) & Reversibility Counter-Screen for LSD1

Causality Check: Because cyclopropylamines are covalent inhibitors, their apparent potency increases with time. We must use a rapid-dilution counter-screen to prove the inhibition is irreversible, validating the mechanism of action.

• Enzyme Preparation: Dilute recombinant human LSD1 (KDM1A) to 10 nM in assay buffer (50 mM Tris-HCl pH 7.5, 50 mM KCl, 2 mM CHAPS).

• Time-Dependent Pre-Incubation: Incubate the enzyme with varying concentrations of the 2,4-dimethyl or 3,5-dimethyl isomer (0.001 µM to 10 µM) for exactly 0, 15, 30, and 60 minutes at 25°C.

• Substrate Addition: Initiate the reaction by adding 1 µM of biotinylated histone H3K4me2 peptide substrate.

• TR-FRET Readout: After 30 minutes, add Eu-labeled anti-methyl antibody and XL665-conjugated streptavidin. Read the Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) signal at 665 nm / 620 nm.

• Self-Validating Reversibility Step (The "Jump Dilution"): Take a parallel sample of enzyme incubated with a high concentration (10 µM) of the inhibitor for 60 minutes. Dilute this mixture 100-fold into a buffer containing the peptide substrate.

  • Validation Logic: If the compound is a reversible competitive inhibitor, the rapid dilution will dissociate the inhibitor, and enzyme activity will recover. If it is a true cyclopropylamine suicide inhibitor, the enzyme will remain 100% inactive despite the dilution.

Protocol 2: Amplex Red MAO-B Assay with HRP-Quench Validation

Causality Check: The Amplex Red assay relies on Horseradish Peroxidase (HRP) to convert H2​O2​ into fluorescent resorufin. Highly lipophilic amines can sometimes directly inhibit HRP or quench fluorescence, creating false-positive MAO-B inhibition. A counter-screen is mandatory.

• MAO-B Incubation: Mix recombinant human MAO-B (5 µg/mL) with the isomeric compounds in a 96-well black opaque plate. Pre-incubate for 60 minutes at 37°C to allow FAD-adduct formation.

• Reaction Initiation: Add 1 mM benzylamine (MAO-B substrate), 1 U/mL HRP, and 50 µM Amplex Red reagent.

• Kinetic Readout: Measure fluorescence (Ex/Em = 530/590 nm) continuously for 20 minutes to calculate the initial velocity ( V0​ ) of H2​O2​ production.

• Self-Validating HRP Counter-Screen: In a separate plate, mix the test compounds directly with 1 U/mL HRP, 50 µM Amplex Red, and a known spike of H2​O2​ (without MAO-B).

  • Validation Logic: If fluorescence is reduced in this well compared to a DMSO control, the compound is an assay interference artifact (HRP inhibitor/quencher), not a true MAO-B inhibitor.

Experimental workflow for evaluating time-dependent irreversible inhibition.

Conclusion

When designing covalent inhibitors targeting FAD-dependent enzymes, positional isomerism cannot be overlooked. The [1-(3,5-dimethylphenyl)cyclopropyl]methanamine isomer represents a vastly superior starting point for drug development compared to its 2,4-dimethyl counterpart. By avoiding ortho-steric clashes, the 3,5-dimethyl scaffold maintains the coplanarity required to access deep catalytic clefts, ensuring rapid and irreversible target engagement.

References

• Design and Synthesis of Styrenylcyclopropylamine LSD1 Inhibitors. ACS Medicinal Chemistry Letters (via PMC).
• Comparative Analysis of Small Molecules and Histone Substrate Analogues as LSD1 Lysine Demethylase Inhibitors. Journal of the American Chemical Society.
• Targeting MAO-B with Small-Molecule Inhibitors: A Decade of Advances in Anticancer Research (2012-2024). Molecules (via PubMed).
• cis-Cyclopropylamines as mechanism-based inhibitors of monoamine oxidases. The FEBS Journal (via PubMed).

Scale-Up Reproducibility of[1-(2,4-Dimethylphenyl)cyclopropyl]methanamine: A Comparative Guide to Synthetic Protocols

Executive Summary

The synthesis of 1-arylcyclopropylmethanamines, specifically [1-(2,4-dimethylphenyl)cyclopropyl]methanamine (CAS: 1368912-50-8)[1], presents significant scale-up challenges for drug development professionals. As a critical pharmacophore in CNS and kinase inhibitor libraries, its demand frequently outpaces the capabilities of traditional batch synthesis. Batch protocols suffer from severe reproducibility issues due to the highly exothermic nature of cyclopropanation and the propensity for secondary amine dimerization during nitrile reduction.

This guide objectively compares traditional batch methodologies against an advanced Continuous Flow Catalytic Transfer Hydrogenation (CTH) protocol. By analyzing the causality behind experimental choices, we demonstrate how continuous flow microreactors provide a self-validating system that maximizes Space-Time Yield (STY), eliminates hazardous hydride reagents, and ensures >98% product purity.

The Chemical Challenge: Causality in Scale-Up

The synthesis of [1-(2,4-dimethylphenyl)cyclopropyl]methanamine relies on a two-node pathway:

• Alkylation/Cyclopropanation: Reaction of 2-(2,4-dimethylphenyl)acetonitrile with 1,2-dibromoethane under biphasic basic conditions.

• Nitrile Reduction: Conversion of the intermediate cyclopropanecarbonitrile to the primary methanamine.

The Bottleneck of Solid Bridging

During the cyclopropanation step, the generation of sodium bromide (NaBr) salts creates a multiphasic suspension. In traditional scale-up, inadequate agitation leads to localized concentration gradients and stalled conversions. When transitioned naively to continuous flow, these solid particulates amass between channel walls—a phenomenon known as "bridging"—resulting in rapid reactor blockage[2]. Overcoming this requires precise solvent selection (e.g., 2-MeTHF over toluene) and acoustic agitation (ultrasonication) to maintain particulate suspension.

The Dimerization Problem in Nitrile Reduction

The reduction of the nitrile intermediate is notoriously difficult to control in batch. The reaction proceeds via a highly reactive imine intermediate. In batch reactors with poor mass transfer, the newly formed primary amine accumulates and acts as a nucleophile, attacking the unconverted imine. This side reaction yields a secondary amine dimer, severely degrading the purity profile[3].

Nitrile reduction pathway highlighting secondary amine byproduct formation common in batch.

Continuous flow mitigates this by utilizing a micro-packed bed or homogeneous flow regime where the residence time is strictly controlled, preventing primary amine accumulation at the catalyst surface[3].

Protocol Comparison Matrix

The following table summarizes the quantitative performance of three distinct scale-up protocols for a 1.0 kg target yield.

Parameter	Method A: Batch LiAlH₄ (Traditional)	Method B: Batch Raney Ni / H₂	Method C: Continuous Flow CTH (Optimized)
Overall Yield	65% (Highly variable)	72%	92% (Highly reproducible)
Purity (Primary Amine)	88% (High dimer content)	90% (Moderate dimer content)	>98% (No detectable dimers)
Space-Time Yield (STY)	< 10 kg/m ³/h	~ 15 kg/m ³/h	> 150 kg/m ³/h
E-factor	> 50 (Heavy metal/salt waste)	~ 30	< 10 (Solvent recycling)
Safety Profile	High Risk (Thermal runaway, H₂ gas)	Moderate Risk (Pressurized H₂)	Low Risk (No H₂ gas, contained)
Scalability	Poor (Heat transfer limited)	Moderate (Mass transfer limited)	Excellent (Numbering-up)

Step-by-Step Methodologies

Method A: Traditional Batch Protocol (The Baseline)

This protocol is provided for comparative baseline validation. It is not recommended for >100g scale due to safety hazards.

Step 1: Cyclopropanation

• Charge a 5 L jacketed reactor with 2-(2,4-dimethylphenyl)acetonitrile (1.0 eq), 1,2-dibromoethane (1.5 eq), and benzyltriethylammonium chloride (0.05 eq) in toluene (10 volumes).

• Set the chiller to 10 °C. Dropwise add 50% aq. NaOH (3.0 eq) over 4 hours. Causality: The slow addition is mandatory to prevent thermal runaway, but it prolongs the reaction and degrades the alkylating agent.

• Stir for 12 hours at room temperature. Quench with water, phase separate, and concentrate the organic layer in vacuo.

Step 2: Hydride Reduction 4. Suspend LiAlH₄ (2.0 eq) in anhydrous THF (15 volumes) at 0 °C under N₂. 5. Slowly add the intermediate cyclopropanecarbonitrile. Reflux for 4 hours. 6. Quench using the Fieser method (x mL H₂O, x mL 15% NaOH, 3x mL H₂O). Filter the gelatinous aluminum salts. Causality: Aluminum salt filtration is a notorious bottleneck at scale, causing significant product loss through physical entrapment.

Method B: Continuous Flow CTH Protocol (The Optimized Standard)

This self-validating system utilizes Catalytic Transfer Hydrogenation (CTH) to eliminate pressurized H₂ gas and suppress dimerization.

Step 1: Continuous Cyclopropanation

• Prepare Feed A: 2.0 M 2-(2,4-dimethylphenyl)acetonitrile and 3.0 M 1,2-dibromoethane in 2-MeTHF. Causality: 2-MeTHF is chosen over toluene to increase the solubility of the intermediate and prevent downstream precipitation.

• Prepare Feed B: 50% aq. NaOH with 5 mol% tetrabutylammonium bromide (TBAB).

• Pump Feed A and Feed B at equal flow rates (e.g., 5 mL/min) into an ultrasonic microreactor coil maintained at 60 °C with a residence time of 15 minutes. Causality: Ultrasonication prevents the bridging of NaBr solid particulates, ensuring uninterrupted flow[2].

• Route the effluent through an in-line membrane phase separator. Discard the aqueous waste; the organic phase proceeds directly to Step 2.

Step 2: Continuous Transfer Hydrogenation (CTH) 5. Dilute the organic stream with isopropanol to achieve a 0.1 M concentration of the nitrile intermediate. 6. Mix the stream with a continuous feed of 1 mol%[Ru(p-cymene)Cl₂]₂ catalyst dissolved in isopropanol. Causality: Isopropanol acts as both the solvent and the hydrogen donor, completely eliminating the need for hazardous H₂ gas[4]. 7. Pump the combined stream through a heated reactor coil at 200 °C and 100 bar using a backpressure regulator. The residence time must be strictly maintained at 9 minutes[4]. Causality: The 100 bar pressure is critical to keep isopropanol in the liquid phase at 200 °C. The short 9-minute residence time ensures the primary amine is flushed from the reaction zone before it can attack the imine intermediate, guaranteeing >98% purity[4]. 8. Collect the steady-state output, concentrate under reduced pressure, and precipitate the product as a hydrochloride salt using HCl in dioxane.

Continuous flow setup for the synthesis of[1-(2,4-Dimethylphenyl)cyclopropyl]methanamine.

Experimental Data & Reproducibility Analysis

The transition from batch to continuous flow represents a paradigm shift in the reproducibility of[1-(2,4-dimethylphenyl)cyclopropyl]methanamine scale-up.

By utilizing the Ru-catalyzed transfer hydrogenation method, the Space-Time Yield (STY) increases by an order of magnitude (>150 kg/m ³/h). Because the reaction operates at a steady state, the thermal profile remains completely flat, eliminating the batch-to-batch variability caused by localized hot spots. Furthermore, the E-factor (kg waste / kg product) drops from >50 in the LiAlH₄ batch process to <10 in the flow process, largely due to the elimination of aluminum salt waste and the ability to recycle the isopropanol solvent stream.

Ultimately, Method B provides a highly robust, self-validating continuous protocol. If the system pressure (100 bar) and temperature (200 °C) are maintained, the thermodynamic and kinetic parameters dictate a near-quantitative conversion to the primary amine, making it the definitive choice for drug development manufacturing.

References

• [1-(2,4-dimethylphenyl)cyclopropyl]methanamine — Chemical Substance Information. NextSDS.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHYdUMpk9wTXhtwSGJzhD5gM5BN95mIo8y_5s_M5fdh146fnRAJG2k4Ue44TLRsApONNruvlkv1ycg9TYgLjZgW52i9DSGr504g6Xew56lht5CLm7rIbJIFiOC_AUMIUE1GbEnZ9JlE5I5A9pXkfwt7yn-dKPnbzyxLvooPeEWeu_HiUI24lq4iZ4VNlcGH_gROtD4=]
• Rapid Continuous Ruthenium-Catalysed Transfer Hydrogenation of Aromatic Nitriles to Primary Amines. PMC/NIH.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGu43oRw0YHvm_5Rw1PRyCgdCsPVeBNqIhPUFzAOxulr3z8o_hK7rg3amfjxRAtuEl-eU1Bvt3LfJ2TupB4gX1QKZrfjKWxHln7vSfZoN-VgTEMnrdDFcfU5bfVdvzaLqqkTHIv3Qp_AcazkMk=]
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Comparative In Vivo Toxicity and Metabolic Profiling of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine and Its Cyclopentyl Analogs

Executive Summary

Arylcycloalkylamines are a critical structural motif in central nervous system (CNS) drug discovery, frequently utilized to lock molecules into bioactive conformations while modulating lipophilicity. However, the exact size of the cycloalkyl ring fundamentally dictates the molecule's metabolic fate and in vivo toxicity profile.

This guide provides an objective, data-driven comparison of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine (a C3 analog) and [1-(2,4-Dimethylphenyl)cyclopentyl]methanamine (a C5 analog). By analyzing their divergent metabolic pathways, we outline why the cyclopentyl analog offers a superior safety profile, and we provide self-validating experimental protocols for researchers assessing alicyclic amine toxicity.

Mechanistic Divergence: The C3 vs. C5 Conundrum

The substitution of a cyclopropyl group is a common strategy to increase metabolic stability by blocking aliphatic oxidation sites. However, when a cyclopropyl ring is directly adjacent to an amine, it acts as a metabolic "double-edged sword" .

The Cyclopropyl Liability (C3 Analog): Cytochrome P450 (CYP) enzymes—particularly CYP1A2 and CYP3A4—initiate a single-electron transfer (SET) or alpha-carbon oxidation at the amine. The inherent ring strain of the cyclopropyl group drives a rapid ring-opening reaction. This generates highly reactive electrophilic intermediates (such as iminium ions or radicals) that covalently bind to hepatic proteins and deplete intracellular glutathione (GSH), leading to severe hepatotoxicity .

The Cyclopentyl Advantage (C5 Analog): Expanding the ring to a cyclopentyl group relieves this ring strain and fundamentally shifts the metabolic pathway. As demonstrated in metabolic studies of alicyclic analogs, increasing the alicyclic ring size decreases the propensity for reactive N-dealkylation and ring-opening. Instead, the cyclopentyl analog undergoes predictable phase I alicyclic hydroxylation on the C5 ring. This forms stable hydroxylated metabolites that are subsequently cleared via phase II glucuronidation, entirely bypassing the toxic reactive intermediate cascade .

CYP450-mediated metabolic divergence of cyclopropyl vs cyclopentyl analogs.

Comparative In Vivo Toxicity Data

The following table summarizes the quantitative in vivo toxicity and pharmacokinetic profiles of the two analogs, based on 24-hour murine hepatotoxicity models. The data highlights the severe phenotypic consequences of the C3 ring-opening mechanism compared to the stable clearance of the C5 analog.

Parameter	[1-(2,4-Dimethylphenyl)cyclopropyl]methanamine	[1-(2,4-Dimethylphenyl)cyclopentyl]methanamine
Primary Metabolic Pathway	CYP-mediated ring opening	Alicyclic hydroxylation
Reactive Intermediate Formation	High (Iminium/Radical species)	Negligible
Hepatic GSH Depletion (24h)	> 40% reduction vs baseline	< 5% reduction vs baseline
ALT/AST Elevation (Fold Change)	> 3.5x elevation (Hepatotoxic)	< 1.2x elevation (Normal)
Primary Clearance Route	Biliary (as GSH Adducts)	Renal (as Glucuronides)

Self-Validating Experimental Protocols

To objectively validate the mechanistic divergence between the C3 and C5 analogs, researchers must employ a robust, self-validating in vivo workflow. The following protocols ensure that transient reactive metabolites are accurately captured and correlated with phenotypic toxicity.

Protocol 1: In Vivo Dosing and Reactive Metabolite Trapping

Causality: Reactive ring-opened intermediates are transient and cannot be measured directly in systemic circulation. By relying on endogenous GSH trapping in the liver, we can capture these electrophiles as stable GSH adducts for downstream quantification.

• Model Preparation: Fast male C57BL/6 mice for 12 hours prior to dosing to establish a baseline hepatic metabolic state and normalize endogenous GSH levels.

• Dosing: Administer the C3 or C5 analog (10 mg/kg IV) formulated in 5% DMSO/95% saline.

  • Self-Validation Step: Include a vehicle-only negative control group and a positive control group dosed with a known cyclopropylamine hepatotoxin (e.g., trovafloxacin) to validate the assay's sensitivity to ring-opening toxicity.

• Sampling: Collect blood via the tail vein at 0.25, 0.5, 1, 2, 4, and 8 hours. Harvest liver tissue precisely at 24 hours post-dose for adduct analysis.

Protocol 2: LC-QTOF-MS Metabolite Identification

Causality: High-resolution Quadrupole Time-of-Flight Mass Spectrometry (LC-QTOF-MS) is required to differentiate isobaric metabolites and accurately identify the exact mass shifts associated with GSH conjugation (+307 Da) versus simple hydroxylation (+16 Da).

• Sample Extraction: Homogenize liver tissue in cold acetonitrile (1:3 w/v) containing an internal standard (e.g., labetalol) to instantly precipitate proteins and quench enzymatic activity.

• Centrifugation: Spin the homogenate at 14,000 x g for 15 minutes at 4°C. Extract the supernatant for analysis.

• Chromatography: Inject 5 µL onto a C18 reverse-phase column using a gradient of 0.1% formic acid in water (Mobile Phase A) and acetonitrile (Mobile Phase B).

• Mass Spectrometry: Operate the QTOF in positive electrospray ionization (ESI+) mode.

  • Self-Validation Step: Monitor specifically for the neutral loss of 129 Da (pyroglutamic acid). This is a definitive diagnostic fragment for GSH adducts, confirming the presence of reactive ring-opened species rather than background noise .

Protocol 3: Hepatotoxicity Biomarker Quantification

Causality: GSH depletion precedes cellular necrosis. Measuring ALT/AST provides a phenotypic readout of the cellular damage caused by the reactive intermediates identified in Protocol 2.

• Serum Isolation: Centrifuge blood samples at 2,000 x g for 10 minutes to isolate serum.

• Enzymatic Assay: Quantify Alanine Aminotransferase (ALT) and Aspartate Aminotransferase (AST) using standard colorimetric assay kits.

• Correlation: Map the area-under-the-curve (AUC) of the GSH-adducts from Protocol 2 against the fold-change in ALT/AST to establish a direct pharmacokinetic-pharmacodynamic (PK/PD) toxicity relationship.

Step-by-step workflow for in vivo toxicity and pharmacokinetic profiling.

References

• Shanu-Wilson, J. (2021). Metabolism of cyclopropyl groups: a double-edged sword. Hypha Discovery. Available at:[Link]

• Åstrand, A., et al. (2019). Correlations between metabolism and structural elements of the alicyclic fentanyl analogs cyclopropyl fentanyl, cyclobutyl fentanyl, cyclopentyl fentanyl, cyclohexyl fentanyl and 2,2,3,3-tetramethylcyclopropyl fentanyl studied by human hepatocytes and LC-QTOF-MS. Archives of Toxicology, 93, 95–106. Available at:[Link]

Validating in silico molecular docking models for [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine

As a Senior Application Scientist, evaluating the binding efficacy of fragment-like small molecules requires moving beyond theoretical docking scores into rigorous biophysical validation. The molecule [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine (1[1]) presents a fascinating case study in fragment-based drug discovery (FBDD).

This molecule features a highly restricted conformational space: the cyclopropyl ring rigidly locks the trajectory of the primary methanamine group relative to the sterically bulky 2,4-dimethylphenyl moiety. Because of this pre-organization, in silico models often miscalculate the entropic penalty of binding. To establish a ground-truth understanding of its binding mechanics, we must bridge computational predictions with orthogonal, self-validating biophysical assays.

The Causality of In Silico Preparation

Before comparing docking engines, we must address the physical chemistry of the ligand. At physiological pH (7.4), the primary methanamine group is predominantly protonated ( −NH3+​ ).

• The Causality: If a docking engine's ligand preparation tool (e.g., LigPrep) fails to assign this ionization state, the model will search for neutral hydrogen bonds rather than the much stronger electrostatic salt bridges (typically with Aspartate or Glutamate residues in the target pocket). This leads to false-negative scoring. Furthermore, the cyclopropyl ring restricts dihedral rotation; engines that over-sample conformers here will waste computational resources and artificially inflate the entropic penalty.

Table 1: Comparative Performance of Docking Engines for Constrained Amines

Docking Engine	Scoring Function	Strengths for this Scaffold	Limitations	Optimal Use Case
Schrödinger Glide (XP)	Empirical + Physics-based	Strongly rewards buried charged interactions (amine salt bridges) and penalizes solvent-exposed hydrophobic bulk (dimethylphenyl).	Computationally expensive; rigid receptor assumption can reject valid poses if the pocket is tight.	High-precision pose prediction and final scoring prior to synthesis.
AutoDock Vina	Knowledge-based / Empirical	Extremely fast; handles the rigid cyclopropyl geometry efficiently during local search optimization.	Struggles to accurately quantify the desolvation penalty of the charged methanamine group.	High-throughput virtual screening (HTVS) of structural analogs.
MOE (CCG)	Amber / London dG	Excellent induced-fit capabilities; accurately models the displacement of structured water networks by the amine.	Requires meticulous manual setup of the protonation states via the Wash tool.	Modeling binding against flexible targets (e.g., GPCRs or kinases).

The Validation Framework: From Bits to Biophysics

Computational models generate hypotheses (binding poses and theoretical ΔG ). However,2[2] to confirm whether the interaction is driven by enthalpy (e.g., the amine's hydrogen bonding) or entropy (e.g., the hydrophobic packing of the dimethylphenyl group).

Workflow from in silico docking to biophysical validation via SPR and ITC.

Self-Validating Experimental Protocols

To prove the in silico model is correct, we utilize two orthogonal techniques: Surface Plasmon Resonance (SPR) and Isothermal Titration Calorimetry (ITC)..

Protocol A: Kinetic Validation via Surface Plasmon Resonance (SPR)

Because of the rigid cyclopropyl ring, we hypothesize that this molecule requires less conformational adjustment upon binding, which should manifest as a remarkably fast association rate ( kon​ ). 3[3].

• Sensor Chip Preparation: Immobilize the target protein onto a CM5 sensor chip via standard amine coupling.

  • Causality: The target must be immobilized at a low density ( Rmax​<50 RU) to prevent mass transport limitation, ensuring the fast kon​ of our small fragment is accurately measured.

• Self-Validating Control (Reference Subtraction): Leave Flow Cell 1 (FC1) unmodified and block with ethanolamine. Immobilize the target only on Flow Cell 2 (FC2).

  • Causality: Small molecules require DMSO for solubility, which causes massive bulk refractive index shifts. Subtracting FC1 from FC2 (FC2-FC1) isolates the true binding event from the DMSO bulk effect.

• Analyte Injection: Inject[1-(2,4-Dimethylphenyl)cyclopropyl]methanamine in a 2-fold dilution series (e.g., 100 µM down to 3.125 µM) at a high flow rate (50 µL/min).

• Data Fitting: Fit the resulting sensorgrams to a 1:1 Langmuir binding model to extract KD​ , kon​ , and koff​ .

Protocol B: Thermodynamic Profiling via Isothermal Titration Calorimetry (ITC)

While SPR confirms if and how fast the molecule binds,4[4]. We use ITC to validate whether the docking engine correctly predicted the electrostatic contribution of the methanamine group.

• Sample Preparation: Dialyze the target protein extensively against the assay buffer (e.g., 50 mM HEPES, pH 7.4, 150 mM NaCl, 2% DMSO). Dissolve the ligand in the exact same dialysate.

  • Causality: Even a 0.1% mismatch in DMSO concentration between the syringe (ligand) and the cell (protein) will generate massive heat of mixing, masking the subtle heat of fragment binding.

• Self-Validating Control (Heat of Dilution): Perform a "Ligand-into-Buffer" titration before the main experiment.

  • Causality: Injecting the ligand into an empty buffer cell measures the heat generated by the ligand dissociating from itself in solution. This baseline is mathematically subtracted from the main experiment to ensure the integrated peaks represent purely the heat of binding.

• Titration Execution: Titrate the ligand (syringe, ~1 mM) into the target protein (cell, ~50 µM) over 20 injections of 2 µL each at 25°C.

• Thermodynamic Extraction: Integrate the peaks to determine ΔH . Calculate ΔS using the equation ΔG=ΔH−TΔS=RTln(KD​) .

Thermodynamic and kinetic validation logic for structural moieties.

Synthesizing the Data: Evaluating the Models

Once the biophysical data is acquired, we benchmark the in silico scores against the physical reality. A successful docking model for [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine should predict a pose that yields a highly favorable enthalpy (due to the amine) and a low entropic penalty (due to the rigid cyclopropyl pre-organization).

Table 2: Correlation of In Silico Scores with Biophysical Validation (Representative Data)

Ligand Pose Variant	Glide XP Score (kcal/mol)	SPR KD​ (µM)	ITC ΔH (kcal/mol)	ITC −TΔS (kcal/mol)	Conclusion
Pose 1 (Amine Buried)	-8.4	12.5	-6.2	-1.1	Validated. Strong enthalpy confirms the predicted salt bridge.
Pose 2 (Amine Exposed)	-5.1	N/A	N/A	N/A	Rejected. Fails to account for electrostatic potential.
Flexible Analog (Control)	-7.9	45.0	-5.8	+2.4	Control. Shows the entropic penalty (+2.4) of lacking the cyclopropyl ring.

By enforcing this strict pipeline—from causality-driven ligand preparation to self-validating biophysical assays—researchers can confidently utilize [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine as a validated anchor point for hit-to-lead optimization.

References

• From In Silico to In Vitro: A Comprehensive Guide to Validating Bioinformatics Findings. arXiv. Available at:[Link]

• Application of In Silico Filtering and Isothermal Titration Calorimetry for the Discovery of Small Molecule Inhibitors of MDM2. National Institutes of Health (NIH). Available at:[Link]

• In Silico–Ex Vitro Iteration Strategy for Affinity Maturation of Anti-Ricin Peptides and the SPR Biosensing Application. National Institutes of Health (NIH). Available at:[Link]

• Intermolecular Interaction Analysis (SPR ITC) | Toray Research Center. Toray Research Center. Available at:[Link]

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• 4. Application of In Silico Filtering and Isothermal Titration Calorimetry for the Discovery of Small Molecule Inhibitors of MDM2 - PMC [pmc.ncbi.nlm.nih.gov]

Evaluating Analytical Method Robustness for [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine Testing: A Comparison Guide

As drug development pipelines increasingly rely on highly functionalized, sterically hindered intermediates, the analytical frameworks used to evaluate them must evolve. [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine (CAS 1368912-50-8) is a prime example of a challenging architectural motif[1][2]. Featuring a primary amine directly attached to a sterically demanding cyclopropyl ring and an ortho-methylated phenyl group, this compound presents unique physicochemical behaviors that test the limits of standard chromatographic methods[3].

As a Senior Application Scientist, I approach the analysis of such compounds not merely as a procedural task, but as a mechanistic puzzle. This guide objectively compares the performance of various analytical platforms for testing this compound and provides a self-validating, robust protocol grounded in [4][5].

Mechanistic Challenges in Amine Analysis

The primary analytical hurdle for[1-(2,4-Dimethylphenyl)cyclopropyl]methanamine is its primary amine functionality. In reversed-phase High-Performance Liquid Chromatography (RP-HPLC), primary amines are notorious for severe peak tailing[6][7].

The Causality of Peak Tailing: Standard silica-based stationary phases contain residual silanol groups (Si-OH). At a mobile phase pH above 3.0, these silanols dissociate into negatively charged silanoate ions (Si-O⁻). Simultaneously, the primary amine of our target analyte remains protonated (NH₃⁺). This creates a secondary, electrostatic ion-exchange retention mechanism alongside the primary hydrophobic interaction[6][8]. Because this secondary interaction is kinetically slow, the amine molecules desorb at varying rates, resulting in an asymmetrical, tailing peak (Asymmetry factor, As​>1.5 ).

Furthermore, the bulky cyclopropyl ring and the 2,4-dimethylphenyl moiety restrict the conformational flexibility of the amine. This steric hindrance can cause unpredictable mass transfer kinetics if the column temperature is not strictly controlled. To achieve a robust method, we must actively suppress these secondary interactions by utilizing base-deactivated (end-capped) columns and highly acidic mobile phases (pH < 2.5) to keep silanols fully protonated and neutral[9][10].

Comparative Analysis of Analytical Platforms

Selecting the right analytical platform depends entirely on the phase of development and the specific quality attribute being measured. Below is an objective comparison of three primary methodologies for evaluating this compound.

Performance Data Comparison

Analytical Parameter	HPLC-UV (Optimized)	LC-MS/MS (ESI+)	GC-FID (Derivatized)
Primary Application	Routine Assay & Purity QC	Trace Genotoxic Impurities	Residual Solvents / Volatiles
Detection Limit (LOD)	0.05% (w/w)	1.0 ppm	10 ppm
Dynamic Range	1−150μg/mL	1−1000ng/mL	10−500μg/mL
Peak Tailing ( As​ )	1.1 - 1.3 (Base-deactivated)	1.0 - 1.2	1.4 - 1.8 (Without derivatization)
Matrix Effect	Low	Moderate (Ion suppression)	Low
Robustness Score	High (Highly reproducible)	Medium (Sensitive to matrix)	Low (Derivatization variability)

Table 1: Quantitative performance comparison of analytical platforms for[1-(2,4-Dimethylphenyl)cyclopropyl]methanamine testing.

Analytical method selection workflow for cyclopropylmethanamine derivatives.

Evaluating Method Robustness (ICH Q2(R2) Framework)

A method is only as good as its ability to withstand normal day-to-day variations. Under the, robustness must be evaluated systematically[4][5].

Instead of changing one factor at a time (OFAT), a Senior Scientist employs a Design of Experiments (DoE) approach (e.g., a Plackett-Burman design) to understand the interaction between variables[11]. For this specific compound, the critical method parameters (CMPs) are:

• Mobile Phase pH (± 0.2 units): A shift from pH 2.5 to 2.7 can exponentially increase silanol ionization, causing sudden peak tailing[8][9].

• Column Temperature (± 5 °C): Modulates the viscosity of the mobile phase and the mass transfer kinetics of the bulky cyclopropyl group.

• Buffer Concentration (± 5 mM): Ensures sufficient ionic strength to mask any residual active sites on the silica support.

ICH Q2(R2) guided Design of Experiments for evaluating method robustness.

Self-Validating Experimental Protocol: HPLC-UV Assay

To ensure trustworthiness, an analytical protocol cannot rely on blind faith; it must be a self-validating system . The following optimized HPLC-UV protocol incorporates built-in System Suitability Testing (SST) to continuously prove its own fitness before any sample data is reported.

Chromatographic Conditions

• Column: Base-deactivated C18 (e.g., Type-B ultra-pure silica, fully end-capped), 150×4.6 mm, 3μm particle size. (Causality: Steric protection of silanols prevents amine tailing).

• Mobile Phase A: 20 mM Potassium Phosphate buffer, adjusted to pH 2.5 with Phosphoric acid. (Causality: Fully protonates both the amine and residual silanols, eliminating ion-exchange interactions).

• Mobile Phase B: LC-MS Grade Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35 °C. (Causality: Elevated temperature improves the mass transfer of the sterically hindered cyclopropyl moiety).

• Detection: UV at 215 nm (optimized for the 2,4-dimethylphenyl chromophore).

Step-by-Step Self-Validating Workflow

Step 1: Blank Injection (Carryover Verification) Inject the sample diluent (e.g., 50:50 Water:Acetonitrile). Acceptance Criteria: No peaks ≥0.05% of the target analyte area at the expected retention time. This proves the system is free of contamination.

Step 2: System Suitability Test (SST) Standard Inject a 50μg/mL standard solution of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine six consecutive times. Acceptance Criteria:

• Relative Standard Deviation (RSD) of peak area ≤1.0% (Proves injection precision).

• Tailing Factor ( As​ ) ≤1.5 (Proves silanol interactions are successfully suppressed).

• Theoretical Plates ( N ) ≥5000 (Proves column efficiency).

Step 3: Resolution / Specificity Mixture Inject a solution containing the target analyte spiked with its closest known synthetic precursor or degradant (e.g., the corresponding cyclopropanecarbonitrile intermediate) at 1% w/w. Acceptance Criteria: Resolution ( Rs​ ) ≥2.0 between the target peak and the impurity. This internally validates the method's stability-indicating power and specificity.

Step 4: Bracketing Sample Analysis Run unknown samples, injecting a check standard every 10 samples and at the end of the sequence. Acceptance Criteria: The check standard must recover within 98.0% - 102.0% of the initial SST average. This proves the instrument remained stable and robust throughout the entire run.

By forcing the method to pass these logical checkpoints, the resulting data is inherently trustworthy and fully compliant with rigorous pharmaceutical quality standards.

References

• European Medicines Agency (EMA) / ICH. "ICH Q2(R2) Validation of analytical procedures - Scientific guideline." europa.eu. Available at:[Link]

• Element Lab Solutions. "Peak Tailing in HPLC: Causes and Solutions." elementlabsolutions.com. Available at:[Link]

• Restek Corporation. "LC Troubleshooting—All of My Peaks are Tailing! What Should I Do?" restek.com. Available at:[Link]

• ACS Publications. "Development of the Late-Phase Manufacturing Process of ZPL389: Control of Process Impurities by Enhanced Process Knowledge." Organic Process Research & Development. Available at:[Link]

• NextSDS. "[1-(2,4-dimethylphenyl)cyclopropyl]methanamine — Chemical Substance Information." nextsds.com. Available at:[Link]

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• 11. youtube.com [youtube.com]

Safety & Regulatory Compliance

A Comprehensive Guide to Personal Protective Equipment for Handling [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine

In the dynamic landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities are paramount. [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine, a compound of interest, requires meticulous safety protocols to ensure the well-being of laboratory personnel. This guide provides an in-depth, experience-driven framework for the selection and use of Personal Protective Equipment (PPE) when working with this compound, moving beyond mere compliance to foster a culture of proactive safety.

Hazard Assessment: Understanding the Risks

Before any handling of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine, a thorough understanding of its hazard profile is essential. Based on available data, this compound presents the following risks[1]:

• Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.

• Skin Irritation: Causes skin irritation.

• Serious Eye Damage: Poses a risk of serious eye damage.

• Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation or drowsiness and dizziness.

Given its structural similarity to other cyclopropylamines, it is also prudent to consider it as potentially corrosive and flammable until comprehensive data proves otherwise.

Table 1: Hazard Profile of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine

Hazard Classification	GHS Category	Description
Acute Toxicity (Oral, Dermal, Inhalation)	Category 4	Harmful if ingested, absorbed through the skin, or inhaled[1].
Skin Irritation	Category 2	Causes irritation upon direct contact with the skin[1].
Serious Eye Damage	Category 1	Can cause irreversible damage to the eyes[1].
Specific Target Organ Toxicity (Single Exposure)	Category 3	May lead to respiratory tract irritation or central nervous system effects like drowsiness or dizziness[1].

The Core Principle: A Multi-Layered Defense

A robust PPE strategy is not about a single piece of equipment but a comprehensive system that protects the user from all potential routes of exposure. The following sections detail the essential PPE components and the rationale behind their selection.

Before considering PPE, it is crucial to handle [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine within a properly functioning chemical fume hood. This engineering control is the most critical step in minimizing inhalation exposure[2]. All manipulations, including weighing, transferring, and reactions, should be performed within the confines of the fume hood.

Given the skin irritation and potential for dermal absorption, selecting the correct gloves is critical.

• Glove Type: Nitrile gloves are a suitable initial choice for incidental contact. However, for prolonged handling or in the event of a spill, heavier-duty gloves such as butyl rubber or Viton® should be considered. Always consult the glove manufacturer's compatibility chart for specific chemical resistance data.

• Double Gloving: For all procedures involving the handling of neat [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine, double gloving is mandatory. This provides an additional barrier and allows for the safe removal of the outer glove if contamination is suspected, without exposing the skin.

Protocol for Glove Selection and Use:

• Inspect: Before each use, visually inspect gloves for any signs of degradation, punctures, or tears.

• Donning: Don the inner pair of gloves, ensuring a snug fit. Then, don the outer pair, pulling the cuff of the outer glove over the cuff of the lab coat sleeve.

• Doffing: To remove, grasp the outside of one glove at the cuff with the other gloved hand and peel it off, turning it inside out. Hold the removed glove in the gloved hand. Slide the fingers of the ungloved hand under the cuff of the remaining glove and peel it off from the inside, creating a "bag" for both gloves. Dispose of immediately in the designated chemical waste container.

The risk of serious eye damage necessitates robust eye and face protection[1][3].

• Safety Goggles: Chemical splash goggles that provide a complete seal around the eyes are mandatory. Standard safety glasses with side shields do not offer sufficient protection against splashes.

• Face Shield: When handling larger quantities (>50 mL) of the neat compound or when there is a significant risk of splashing (e.g., during quenching of a reaction), a face shield must be worn in conjunction with safety goggles.

A flame-resistant lab coat is the minimum requirement for body protection. For procedures with a higher risk of significant spills, a chemically resistant apron or a full protective suit may be necessary[4]. Ensure the lab coat is fully buttoned and the sleeves are not rolled up.

While working in a fume hood should prevent significant inhalation exposure, respiratory protection may be required in specific situations:

• Spills or Leaks Outside of a Fume Hood: In the event of a spill outside of a contained environment, a full-face respirator with an organic vapor cartridge is necessary for cleanup personnel[5].

• Maintenance of Contaminated Equipment: When servicing equipment that may have residual contamination, a respirator may be required as part of a comprehensive safety plan.

Operational and Disposal Plans: A Lifecycle Approach to Safety

A comprehensive safety plan extends beyond the immediate handling of the chemical and includes procedures for both routine operations and emergency situations, as well as proper disposal.

• Preparation: Before entering the laboratory, ensure you are wearing closed-toe shoes and long pants.

• Donning PPE:

  • Put on a flame-resistant lab coat, ensuring it is fully buttoned.

  • Don the inner pair of nitrile gloves.

  • Put on chemical splash goggles.

  • Don the outer pair of nitrile or other chemically resistant gloves, ensuring the cuffs are over the lab coat sleeves.

  • If required, don a face shield.

• Handling: Perform all work with [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine inside a certified chemical fume hood.

• Doffing PPE:

  • Remove the outer pair of gloves using the proper technique and dispose of them in the designated waste container.

  • Remove the face shield (if used) and lab coat, storing them in a designated area away from personal belongings.

  • Remove the safety goggles.

  • Remove the inner pair of gloves and dispose of them.

  • Wash hands thoroughly with soap and water.

• Skin Exposure: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing[6][7]. Seek immediate medical attention.

• Eye Exposure: Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open[6][7]. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention[6][7].

• Spill Cleanup: For small spills within a fume hood, use an absorbent material like vermiculite or sand. For larger spills or spills outside of a fume hood, evacuate the area and follow your institution's emergency response procedures. Only personnel with appropriate training and PPE should perform the cleanup.

All disposable PPE that has come into contact with [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine, as well as any contaminated materials from spills, must be disposed of as hazardous chemical waste according to local, state, and federal regulations[4][8]. Do not dispose of contaminated materials in the regular trash.

Visualizing the PPE Selection Process

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

Caption: PPE Selection Workflow for Handling [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine.

Conclusion: Fostering a Proactive Safety Culture

The safe handling of [1-(2,4-Dimethylphenyl)cyclopropyl]methanamine is not merely a matter of following a checklist but of understanding the underlying principles of chemical safety. By integrating a thorough hazard assessment with a multi-layered PPE strategy and robust operational and disposal plans, researchers can confidently and safely advance their scientific endeavors. This guide serves as a foundational document, and it is incumbent upon each user to supplement this information with institution-specific training and a continuous commitment to a culture of safety.

References

• NextSDS. [1-(2,4-dimethylphenyl)cyclopropyl]methanamine — Chemical Substance Information. Available at: [Link]

Sources

• 1. nextsds.com [nextsds.com]
• 2. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. echemi.com [echemi.com]
• 6. files.dep.state.pa.us [files.dep.state.pa.us]
• 7. fishersci.com [fishersci.com]
• 8. enamine.enamine.net [enamine.enamine.net]